Methoxpropamine

• CAS: 2504100-71-2

Core Science & Biosynthesis

Methoxpropamine's Antagonistic Action on NMDA Receptors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methoxpropamine (MXPr), a novel dissociative substance of the arylcyclohexylamine class, exerts its psychoactive effects primarily through the antagonism of the N-methyl-D-aspartate (NMDA) receptor. As a noncompetitive antagonist, methoxpropamine inhibits glutamatergic neurotransmission, which is fundamental to synaptic plasticity, learning, and memory. This guide provides a detailed examination of the mechanism of action, quantitative data on its potency, and the experimental protocols used to elucidate its function.

Core Mechanism of Action: NMDA Receptor Antagonism

Methoxpropamine is classified as a dissociative anesthetic, structurally related to ketamine and methoxetamine (MXE)[1][2][3]. Its primary pharmacological target is the NMDA receptor, a crucial ionotropic receptor for the excitatory neurotransmitter glutamate[3]. By acting as an antagonist, methoxpropamine blocks the normal functioning of this receptor, leading to a reduction in excitatory signaling within the central nervous system[2]. This inhibition is the foundation of its dissociative, analgesic, and anesthetic properties[2]. The mode of antagonism is considered to be noncompetitive, with methoxpropamine likely binding at the phencyclidine (PCP) site located within the ion channel of the NMDA receptor, a characteristic shared with other arylcyclohexylamine dissociatives[3][4].

Signaling Pathway of NMDA Receptor Antagonism by Methoxpropamine

The following diagram illustrates the signaling pathway at a glutamatergic synapse and the inhibitory effect of methoxpropamine.

NMDA receptor signaling and methoxpropamine's point of inhibition.

Quantitative Analysis of Methoxpropamine's Potency

A key study by Irie et al. (2021) provides quantitative data on the inhibitory potency of methoxpropamine against the NMDA receptor. The researchers determined the half-maximal inhibitory concentration (IC50) of methoxpropamine and compared it with that of methoxetamine (MXE) and the well-characterized, potent NMDA receptor antagonist, MK-801. These findings are summarized in the table below.

Compound	IC50 (μM)	Relative Potency (vs. MXPr)
Methoxpropamine (MXPr)	1.647	1x
Methoxetamine (MXE)	0.841	~2x more potent
MK-801	0.060	~27x more potent

Data sourced from Irie et al. (2021)[5][6][7][8].

These results demonstrate that while methoxpropamine is a potent antagonist of the NMDA receptor, it is approximately half as potent as methoxetamine and significantly less potent than MK-801[5][6][7][8].

Experimental Protocols

The primary methodology for characterizing the interaction of methoxpropamine with the NMDA receptor has been electrophysiological, specifically utilizing the patch-clamp technique.

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of ion flow through the NMDA receptor channel in individual neurons, providing a precise assessment of the antagonistic effects of a compound.

Objective: To determine the concentration-dependent inhibition of NMDA-induced currents by methoxpropamine.

Experimental Model: Cartwheel cells in the dorsal cochlear nucleus of mice are used as a model system due to their expression of NMDA receptors[5][6].

Methodology:

• Tissue Preparation: Brain slices containing the dorsal cochlear nucleus are prepared from mice.

• Cell Identification: Individual cartwheel cells are visually identified for recording.

• Patch-Clamp Recording: A glass micropipette forms a high-resistance seal with the cell membrane, and the membrane patch is ruptured to achieve the whole-cell configuration. This allows for the control of the cell's membrane potential and the measurement of ion currents.

• NMDA Receptor Activation: NMDA is applied to the cell via microiontophoresis to evoke an inward current through the NMDA receptors[5][6].

• Application of Methoxpropamine: Methoxpropamine is introduced into the extracellular solution at varying concentrations.

• Data Acquisition: The NMDA-induced currents are recorded in the absence and presence of different concentrations of methoxpropamine.

• Analysis: The degree of inhibition of the NMDA-induced current by methoxpropamine is quantified and used to calculate the IC50 value.

The following diagram outlines the workflow for this experimental protocol.

Workflow for patch-clamp analysis of methoxpropamine's effect on NMDA receptors.

References

• 1. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 2. purechemsworld.com [purechemsworld.com]
• 3. med.virginia.edu [med.virginia.edu]
• 4. The role of NMDARs in the anesthetic and antidepressant effects of ketamine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. Ketamine | A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice | springermedicine.com [springermedicine.com]
• 8. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice | springermedizin.de [springermedizin.de]

An In-depth Technical Guide to the Chemical and Physical Properties of Methoxpropamine

Methoxpropamine (MXPr), a novel psychoactive substance (NPS), is a dissociative anesthetic of the arylcyclohexylamine class.[1][2][3] First identified in Denmark in October 2019, it is structurally related to ketamine and methoxetamine (MXE).[1][2][4][5] This technical guide provides a comprehensive overview of its chemical and physical properties, analytical characterization, metabolic pathways, and mechanism of action, tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Methoxpropamine is characterized by a cyclohexylamine (B46788) unit with a 3-methoxyphenyl (B12655295) group and an N-propyl group attached to the same carbon.[2] This structure is responsible for its activity as an N-Methyl-D-Aspartate (NMDA) receptor antagonist.[1][6]

Table 1: Chemical Identifiers and Properties of Methoxpropamine

Identifier	Value
IUPAC Name	2-(3-methoxyphenyl)-2-(propylamino)cyclohexan-1-one[6][7]
Synonyms	MXPr, 2-Oxo-3'-methoxy-PCPr, 3-methoxy-2-oxo PCPr[1][8][9]
Chemical Class	Arylcyclohexylamine[1][4][6]
CAS Number	2504100-71-2[1][7][9][10]
Molecular Formula	C₁₆H₂₃NO₂ (Free Base)[1][3][7] C₁₆H₂₄ClNO₂ (Hydrochloride Salt)[6]
Molecular Weight	261.365 g/mol (Free Base)[1][7][9] 297.82 g/mol (Hydrochloride Salt)[6]

Table 2: Physical and Spectroscopic Properties of Methoxpropamine

Property	Value / Description
Appearance	Crystalline solid, Powder[8][9][11]
Solubility (HCl Salt)	DMF: 20 mg/mL[8][9] DMSO: 10 mg/mL[8][9] Ethanol: 20 mg/mL[8][9] PBS (pH 7.2): 2 mg/mL[8][9]
Stability	Stable for ≥ 5 years when stored at -20°C.[8] Degrades under strong acidic (pH < 3), alkaline (pH > 9), or UV light (254 nm) conditions.[6]
¹H NMR (600 MHz, CD₃OD)	Aromatic protons at δ 7.74, 7.45, and 7.39 ppm. Tertiary C-H at cyclohexanone (B45756) ring junction at δ 5.16 ppm.[6]
¹³C NMR	Carbonyl carbon at δ 210.5 ppm. Aromatic carbons between δ 113.8 and 157.8 ppm.[6]
Electron Impact-MS	Molecular ion peak at m/z 261. Base peak (tropylium ion) at m/z 91.[6]

Analytical Methodologies and Experimental Protocols

The characterization and quantification of Methoxpropamine and its metabolites rely on a combination of advanced analytical techniques.[4][5]

General Analytical Workflow

The typical workflow for identifying MXPr in unknown samples involves screening, separation, and structural confirmation.

Caption: General workflow for the analytical characterization of Methoxpropamine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To elucidate the precise chemical structure of the molecule.

• Protocol: Proton (¹H) and Carbon-13 (¹³C) NMR spectra are recorded on a spectrometer (e.g., 600 MHz Bruker AVANCE III).[6] The sample is dissolved in a deuterated solvent, typically methanol-d4 (B120146) (CD₃OD).[6] Chemical shifts (δ) are reported in parts per million (ppm) and provide information about the electronic environment of the nuclei. Coupling constants reveal connectivity between adjacent protons.[6]

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

• Objective: To separate the parent drug from its metabolites and identify them based on their exact mass.

• Protocol: Samples, such as diluted urine or plasma, are directly injected into an Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a Quadrupole Time-of-Flight (QTOF) mass spectrometer.[4][5][12] This technique allows for the preliminary identification of metabolites by analyzing fragmentation patterns and the exact masses of both precursor and fragment ions.[12][13]

Pharmacodynamics: Mechanism of Action

The primary biological activity of Methoxpropamine is the blockade of N-Methyl-D-Aspartate (NMDA) receptors, which are crucial for mediating excitatory neurotransmission in the brain.[1][6][14] This antagonism is responsible for its dissociative effects.

• Experimental Protocol (Patch-Clamp Electrophysiology): The potency of MXPr as an NMDA receptor antagonist was evaluated using patch-clamp recordings on cartwheel cells in the dorsal cochlear nucleus of mice, which are a model for NMDA receptor-expressing neurons.[14][15]

  • An inward current is induced by the microiontophoretic application of NMDA onto the cell.

  • The effects of varying concentrations of MXPr on this NMDA-induced current are measured.

  • The half-maximal inhibitory concentration (IC₅₀) is then calculated. For MXPr, the IC₅₀ was determined to be 1.647 μM, confirming it as a potent NMDA receptor antagonist.[15]

Caption: Mechanism of action of Methoxpropamine as an NMDA receptor antagonist.

Metabolism

The biotransformation of Methoxpropamine is studied through both in vitro and in vivo models to identify key metabolites for toxicological screening.

• In Vitro Protocol (Human Liver Microsomes): To identify Phase I and Phase II metabolites, Methoxpropamine is incubated with pooled human liver microsomes (pHLM).[4][5] The resulting mixture is analyzed using LC-QToF-MS to detect biotransformations.[4][5] This method identified three primary Phase I metabolites: N-despropyl(nor)MXPr, O-desmethyl MXPr, and dihydroMXPr.[4]

• In Vivo Protocol (Mouse Model): Mice are administered MXPr via intraperitoneal injection.[12][13] Urine and plasma samples are collected at various time intervals and analyzed by UHPLC-QTOF-HRMS.[12][13] This approach confirmed the presence of Phase I metabolites and identified Desmethyl-MXPr-glucuronide as the main Phase II metabolite in urine.[12][13] The N-dealkylation process is likely mediated by cytochrome P450 enzymes such as CYP3A4, CYP2B6, and CYP2C9.[13]

Major Metabolic Pathways

The metabolism of MXPr proceeds primarily through N-dealkylation, O-demethylation, and reduction, followed by glucuronide conjugation.

References

• 1. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 2. chemical-collective.com [chemical-collective.com]
• 3. Methoxpropamine - Wikiwand [wikiwand.com]
• 4. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Buy Methoxpropamine (hydrochloride) [smolecule.com]
• 7. Methoxpropamine | C16H23NO2 | CID 155817932 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. chemicalroute.com [chemicalroute.com]
• 10. sarms4muscle.com [sarms4muscle.com]
• 11. premiumchemseu.com [premiumchemseu.com]
• 12. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. iris.unito.it [iris.unito.it]
• 14. researchgate.net [researchgate.net]
• 15. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice (2021) | Tomohiko Irie | 4 Citations [scispace.com]

Methoxpropamine structural analogues and derivatives

An In-Depth Technical Guide to Methoxpropamine (MXPr) and its Structural Analogues

Introduction

Methoxpropamine (MXPr), chemically known as 2-(3-methoxyphenyl)-2-(propylamino)cyclohexanone, is a dissociative substance of the arylcyclohexylamine class.[1][2] As a structural analogue of ketamine and a close relative of methoxetamine (MXE), MXPr has emerged as a new psychoactive substance (NPS) on the online research chemical market, first being formally identified in Denmark in late 2019.[1] Its primary pharmacological activity is characterized by the antagonism of the N-methyl-D-aspartate (NMDA) receptor, a mechanism shared with other dissociative anesthetics like phencyclidine (PCP) and ketamine.[1]

While research into MXPr is still in its early stages, initial studies have begun to elucidate its pharmacological profile, potency, and metabolic fate.[3][4] This technical guide serves to consolidate the current scientific understanding of methoxpropamine, its key structural analogues, and its derivatives for researchers, scientists, and drug development professionals. It will provide an in-depth overview of its mechanism of action, quantitative pharmacological data, metabolic pathways, and detailed experimental protocols used in its characterization.

Structural Analogues and Derivatives

Methoxpropamine belongs to the arylcyclohexylamine class, which is defined by a cyclohexylamine (B46788) unit with an aryl group attached to the same carbon as the amine.[2] Variations in the amine substituent and the aryl group give rise to a wide range of compounds with differing pharmacological profiles.

The key structural relatives of MXPr include:

• Methoxetamine (MXE): The N-ethyl analogue of MXPr, which has been studied more extensively.

• Ketamine: Features a chlorine atom on the phenyl ring and an N-methyl substituent.

• Methoxisopropamine (MXiPr): An analogue containing an isopropyl group on the amine.[3]

• Deoxymethoxetamine (DMXE): A derivative that lacks the 3-methoxy group on the phenyl ring.[3]

These structural relationships are critical for understanding structure-activity relationships (SAR) within this class of compounds.

Caption: Structural relationships of MXPr and its analogues.

Pharmacology and Mechanism of Action

Primary Target: NMDA Receptor Antagonism

The principal mechanism of action for methoxpropamine is the non-competitive antagonism of the NMDA receptor.[3][5] This receptor is a ligand-gated ion channel that plays a critical role in excitatory synaptic transmission, synaptic plasticity, and memory formation. By blocking the NMDA receptor channel, MXPr inhibits the influx of calcium ions (Ca²⁺) into the neuron, thereby disrupting normal glutamatergic neurotransmission and producing its characteristic dissociative effects. Electrophysiological studies suggest MXPr acts as a potent uncompetitive open-channel blocker, binding to the "PCP site" located within the receptor's ion channel pore.[5]

References

• 1. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 2. tripsitter.com [tripsitter.com]
• 3. researchgate.net [researchgate.net]
• 4. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]

In-Vitro Pharmacological Profile of Methoxpropamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxpropamine (MXPr) is a dissociative substance of the arylcyclohexylamine class.[1][2] Structurally related to ketamine and phencyclidine (PCP), its primary mechanism of action is understood to be the antagonism of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] This technical guide provides a comprehensive overview of the currently available in-vitro pharmacological data on Methoxpropamine, intended to serve as a resource for researchers and drug development professionals. The information presented herein is compiled from existing scientific literature. However, it is important to note that the in-vitro pharmacological profile of Methoxpropamine has not yet been fully elucidated, and significant data gaps remain.

Receptor Binding and Functional Activity

The primary molecular target of Methoxpropamine identified to date is the NMDA receptor, a ligand-gated ion channel crucial for excitatory synaptic transmission in the central nervous system.[3]

NMDA Receptor

Methoxpropamine acts as a non-competitive antagonist at the NMDA receptor.[3]

Quantitative Data: Functional Antagonism of NMDA Receptors

Compound	Assay Type	Preparation	Measured Effect	IC50 (µM)	Reference
Methoxpropamine	Whole-cell patch-clamp	Mouse dorsal cochlear nucleus cartwheel cells	Inhibition of NMDA-induced inward current	1.647	[3]

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology for NMDA Receptor Functional Analysis

This protocol is a generalized procedure based on standard electrophysiological techniques.

• Cell Preparation: Acute brain slices containing the dorsal cochlear nucleus are prepared from mice.[3]

• Recording: Whole-cell patch-clamp recordings are performed on visually identified cartwheel cells.[3]

• NMDA Receptor Activation: NMDA-induced inward currents are evoked by microiontophoresis application of NMDA onto the recorded cell.[3]

• Drug Application: Methoxpropamine is applied at varying concentrations to determine its effect on the NMDA-induced current.

• Data Analysis: The concentration-response curve for the inhibition of the NMDA-induced current by Methoxpropamine is plotted to calculate the IC50 value.

NMDA Receptor Antagonism by Methoxpropamine

Other CNS Receptors and Transporters

A comprehensive screening of Methoxpropamine's binding affinities at a broad range of central nervous system receptors and transporters is currently lacking in the published literature. Arylcyclohexylamines as a class are known to variably interact with monoamine transporters (serotonin, dopamine (B1211576), and norepinephrine) and other receptors, which can significantly influence their overall pharmacological effects.[4] Without quantitative binding data (e.g., Ki values), a complete understanding of Methoxpropamine's potential for off-target effects remains elusive.

Experimental Protocol: Competitive Radioligand Binding Assay for Monoamine Transporters

This is a general protocol for determining the binding affinity of a test compound to monoamine transporters.

• Membrane Preparation: Cell membranes are prepared from cell lines stably expressing the human serotonin (B10506) (SERT), dopamine (DAT), or norepinephrine (B1679862) (NET) transporter.

• Assay Components:

  • Radioligand: A specific radiolabeled ligand for the transporter of interest (e.g., [³H]citalopram for SERT, [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET).

  • Test Compound: Methoxpropamine at a range of concentrations.

  • Non-specific Binding Control: A high concentration of a known, non-labeled ligand for the transporter.

• Incubation: The membrane preparation, radioligand, and test compound are incubated together to allow for competitive binding to reach equilibrium.

• Filtration: The mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the unbound radioligand.

• Quantification: The amount of radioactivity trapped on the filter is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The inhibition constant (Ki) is then calculated using the Cheng-Prusoff equation.

General Workflow for a Radioligand Binding Assay

In-Vitro Metabolism

In-vitro studies using pooled human liver microsomes (pHLM) have identified the primary phase I metabolites of Methoxpropamine.[5]

Identified In-Vitro Metabolites of Methoxpropamine

Metabolite	Metabolic Reaction	Reference
N-despropyl-Methoxpropamine (nor-MXPr)	N-dealkylation	[5]
O-desmethyl-Methoxpropamine	O-demethylation	[5]
Dihydro-Methoxpropamine	Reduction of the cyclohexanone (B45756) ring	[5]

Experimental Protocol: In-Vitro Metabolism using Human Liver Microsomes

This is a generalized protocol for identifying the metabolites of a test compound.

• Incubation Mixture:

  • Pooled human liver microsomes.

  • Methoxpropamine.

  • NADPH regenerating system (as a source of cofactors for CYP450 enzymes).

  • Phosphate buffer to maintain pH.

• Incubation: The mixture is incubated at 37°C for a specified time.

• Reaction Termination: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile).

• Sample Preparation: The mixture is centrifuged to pellet the protein, and the supernatant is collected.

• Analysis: The supernatant is analyzed by liquid chromatography-quadrupole time-of-flight mass spectrometry (LC-QTOF-MS) to identify the metabolites based on their mass-to-charge ratio and fragmentation patterns.[5]

CYP450 Enzyme Phenotyping

While the primary metabolites have been identified, studies to determine the specific cytochrome P450 (CYP450) isoforms responsible for the metabolism of Methoxpropamine have not been reported. Such "reaction phenotyping" studies are crucial for predicting potential drug-drug interactions.[6][7][8] This would typically involve incubating Methoxpropamine with individual recombinant human CYP450 enzymes or using specific chemical inhibitors of different CYP450 isoforms in human liver microsomes.[6][7][8]

In-Vitro Metabolic Pathways of Methoxpropamine

Pharmacological Activity of Metabolites

There is currently no published in-vitro pharmacological data for the identified metabolites of Methoxpropamine (N-despropyl-Methoxpropamine, O-desmethyl-Methoxpropamine, and dihydro-Methoxpropamine). Determining the activity of these metabolites, particularly at the NMDA receptor and other CNS targets, is essential for understanding the overall duration and profile of Methoxpropamine's effects.

Conclusion and Future Directions

The current in-vitro pharmacological data on Methoxpropamine primarily establishes its role as a potent NMDA receptor antagonist. Initial metabolic pathways have been elucidated, identifying three main phase I metabolites. However, to construct a complete pharmacological and safety profile, further research is critically needed in the following areas:

• Comprehensive Receptor and Transporter Screening: A broad in-vitro binding and functional assay panel is required to identify potential off-target interactions of Methoxpropamine. This should include, at a minimum, the serotonin, dopamine, and norepinephrine transporters, as well as other relevant CNS receptors.

• CYP450 Reaction Phenotyping: Studies are needed to identify the specific CYP450 isoforms responsible for the metabolism of Methoxpropamine to predict potential drug-drug interactions.

• Pharmacological Activity of Metabolites: The identified metabolites of Methoxpropamine should be synthesized and pharmacologically profiled to determine their contribution to the overall activity and potential for prolonged effects.

This technical guide summarizes the current state of knowledge on the in-vitro pharmacology of Methoxpropamine. It is intended to be a living document that will be updated as new research becomes available. The significant gaps in the data highlight the need for further investigation to fully characterize this novel psychoactive substance.

References

• 1. Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. In Vitro Reaction Phenotyping of Cytochrome P450 Enzymes | Springer Nature Experiments [experiments.springernature.com]
• 7. enamine.net [enamine.net]
• 8. Cytochrome CYP450 Reaction Phenotyping - Enamine [enamine.net]

The Emergence of Methoxpropamine: A Technical Overview of a Novel Psychoactive Substance

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxpropamine (MXPr), a novel psychoactive substance (NPS) of the arylcyclohexylamine class, emerged on the illicit drug market in late 2019. First identified in Denmark in October of that year, this compound is structurally related to dissociative anesthetics such as ketamine and phencyclidine (PCP), as well as the designer drug methoxetamine (MXE).[1][2][3] This technical guide provides a comprehensive overview of the discovery, history, and known scientific data pertaining to methoxpropamine. It includes a plausible synthetic pathway, detailed metabolic profiles from in-vivo and in-vitro studies, and its mechanism of action as an NMDA receptor antagonist. All quantitative data are presented in structured tables, and key experimental protocols are detailed. Diagrams illustrating the proposed synthesis, metabolic pathways, and experimental workflows are provided to facilitate a deeper understanding of this emerging NPS.

Introduction and Discovery

Methoxpropamine, chemically known as 2-(3-methoxyphenyl)-2-(propylamino)cyclohexanone, is a dissociative substance that appeared on the online research chemical market in late 2019.[4] Its emergence is a characteristic example of the ever-evolving landscape of NPS, where the structures of known psychoactive compounds are modified to circumvent existing drug laws. The original synthesis is believed to have occurred in Denmark earlier in 2019.[4][5] As an arylcyclohexylamine, methoxpropamine shares a core structure with several well-known anesthetics and recreational drugs.

Chemical Synthesis

While a specific, peer-reviewed synthesis of methoxpropamine has not been published, a plausible synthetic route can be proposed based on established organic chemistry principles for the synthesis of related arylcyclohexylamine compounds. A likely pathway involves a Grignard reaction, a common method for forming carbon-carbon bonds.

A potential precursor for the synthesis is 3-methoxypropiophenone. The synthesis of this precursor is documented in patent literature. One method involves the reaction of m-methoxybenzonitrile with ethylmagnesium bromide.

The proposed synthesis of methoxpropamine would then likely proceed as follows:

• Formation of an α-halo ketone: The cyclohexanone (B45756) ring is brominated at the alpha position to create a reactive intermediate.

• Nucleophilic substitution: The α-bromocyclohexanone is then reacted with propylamine (B44156) to introduce the propylamino group at the second position of the cyclohexanone ring.

• Grignard Reaction: The resulting 2-(propylamino)cyclohexanone is then reacted with a Grignard reagent prepared from 3-bromoanisole. This reaction would introduce the 3-methoxyphenyl (B12655295) group at the second position of the cyclohexanone ring, yielding methoxpropamine.

Pharmacology and Mechanism of Action

The primary pharmacological effect of methoxpropamine is its antagonist activity at the N-methyl-D-aspartate (NMDA) receptor, a glutamate (B1630785) receptor critically involved in synaptic plasticity and memory.[6] This mechanism is shared with other dissociative anesthetics like ketamine and PCP and is responsible for the hallucinogenic and dissociative effects reported by users.

NMDA Receptor Antagonism

Studies have quantified the potency of methoxpropamine as an NMDA receptor antagonist. In a study utilizing patch-clamp recordings in mouse cartwheel cells, the half-maximal inhibitory concentration (IC50) of methoxpropamine on NMDA-induced inward currents was determined.

Compound	IC50 (µM)
Methoxpropamine (MXPr)	1.647
Methoxetamine (MXE)	0.841
MK-801 (Dizocilpine)	0.060

Table 1: Comparative IC50 values for NMDA receptor antagonism.[2][7]

These results indicate that while methoxpropamine is a potent NMDA receptor antagonist, it is less potent than its close relative methoxetamine and the well-characterized antagonist MK-801.

Experimental Protocol: Patch-Clamp Electrophysiology

The following protocol was employed to determine the IC50 values:

• Animal Model: Brain slices were prepared from the dorsal cochlear nucleus of mice.

• Cell Type: Cartwheel cells, which express NMDA receptors, were used for recordings.

• Recording Technique: Whole-cell patch-clamp recordings were performed to measure NMDA-induced inward currents.

• Drug Application: NMDA was applied via microiontophoresis to evoke a current. Methoxpropamine, methoxetamine, or MK-801 were then bath-applied at varying concentrations to determine their inhibitory effects on the NMDA-induced current.

• Data Analysis: The reduction in the NMDA-induced current at different antagonist concentrations was used to calculate the IC50 value.

Metabolism

The metabolic fate of methoxpropamine has been investigated in both in-vivo and in-vitro models, revealing several key biotransformation pathways.

In-Vivo Metabolism in Mice

A study in mice identified several phase I and phase II metabolites in urine, plasma, and fur following intraperitoneal administration of methoxpropamine.

Metabolite	Biotransformation	Biological Matrix
N-despropyl(nor)MXPr	N-dealkylation	Urine, Plasma, Fur
O-desmethyl MXPr	O-demethylation	Fur, Plasma
dihydroMXPr	Reduction of cyclohexanone ring	Fur, Plasma
Desmethyl-MXPr-glucuronide	O-demethylation and Glucuronidation	Urine

Table 2: Major metabolites of methoxpropamine identified in mice.[8]

The primary metabolite found in urine was Desmethyl-MXPr-glucuronide, indicating that O-demethylation followed by glucuronidation is a major elimination pathway.

Experimental Protocol: In-Vivo Metabolism Study in Mice

• Animal Model: Male and female ICR (CD-1®) mice.

• Drug Administration: Intraperitoneal injection of methoxpropamine at doses of 1, 3, and 10 mg/kg.

• Sample Collection: Urine was collected at various time points up to 24 hours. Plasma and fur samples were also collected.

• Analytical Technique: Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight High-Resolution Mass Spectrometry (UHPLC-QTOF-HRMS) was used to identify the metabolites based on their exact mass and fragmentation patterns.

In-Vitro Metabolism using Human Liver Microsomes

In-vitro studies using pooled human liver microsomes (pHLM) were conducted to explore the metabolism of methoxpropamine in a human-relevant system.

Metabolite	Biotransformation
N-despropyl(nor)MXPr	N-dealkylation
O-desmethyl MXPr	O-demethylation
dihydroMXPr	Reduction of cyclohexanone ring

Table 3: Metabolites of methoxpropamine identified in human liver microsomes.[1][3]

These in-vitro findings are consistent with the in-vivo results from the mouse model, suggesting similar primary metabolic pathways in humans.

Experimental Protocol: In-Vitro Metabolism Study

• Enzyme Source: Pooled human liver microsomes (pHLM).

• Incubation: Methoxpropamine was incubated with pHLM in the presence of NADPH.

• Analysis: The reaction mixture was analyzed by Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QToF-MS) to identify the metabolites.

• In Silico Prediction: A software algorithm was used to predict the biotransformations of methoxpropamine, which were then confirmed by the experimental results.

Conclusion

Methoxpropamine is a recent addition to the ever-growing list of new psychoactive substances. Its chemical structure and pharmacological profile as an NMDA receptor antagonist place it firmly within the class of dissociative drugs. The available scientific literature, though limited, provides valuable insights into its likely synthesis, metabolic fate, and mechanism of action. The detailed experimental protocols and quantitative data presented in this guide offer a solid foundation for researchers, forensic scientists, and drug development professionals to further investigate the pharmacology, toxicology, and public health implications of this emerging substance. Continued monitoring and research are crucial to understand the full impact of methoxpropamine on a global scale.

References

• 1. iris.unito.it [iris.unito.it]
• 2. researchgate.net [researchgate.net]
• 3. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 7. sfera.unife.it [sfera.unife.it]
• 8. researchgate.net [researchgate.net]

Unveiling the Molecular Architecture of Methoxpropamine (MXPr): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxpropamine (MXPr), chemically known as 2-(3-methoxyphenyl)-2-(propylamino)cyclohexanone, is a dissociative substance of the arylcyclohexylamine class.[1][2] First identified in Denmark in October 2019, it has emerged as a novel psychoactive substance (NPS) with structural similarities to ketamine and methoxetamine (MXE).[3] As an NMDA receptor antagonist, MXPr presents a significant area of interest for researchers in neuroscience, pharmacology, and forensic science.[1] This technical guide provides a comprehensive overview of the molecular structure elucidation of Methoxpropamine, detailing the analytical techniques and experimental protocols utilized for its characterization.

Molecular Structure and Properties

The core structure of Methoxpropamine features a cyclohexanone (B45756) ring substituted at the 2-position with both a 3-methoxyphenyl (B12655295) group and a propylamino group. This substitution pattern is characteristic of the arylcyclohexylamine class of dissociatives.

Property	Value	Source
Molecular Formula	C₁₆H₂₃NO₂	[2]
IUPAC Name	2-(3-methoxyphenyl)-2-(propylamino)cyclohexanone	[2]
Molar Mass	261.365 g/mol	[2]
CAS Number	2504100-71-2	[2]
Synonyms	MXPr, 2-Oxo-3'-methoxy-PCPr	[4]

Experimental Protocols for Structural Elucidation

The definitive identification and structural confirmation of Methoxpropamine rely on a combination of modern analytical techniques. The following sections detail the experimental protocols for Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared (FTIR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. Both ¹H and ¹³C NMR are essential for the unambiguous structural assignment of MXPr.

¹H and ¹³C NMR Experimental Protocol

• Sample Preparation: A sample of 5-10 mg of Methoxpropamine hydrochloride is dissolved in 0.6 mL of deuterated chloroform (B151607) (CDCl₃) or deuterated dimethyl sulfoxide (B87167) (DMSO-d₆). Tetramethylsilane (TMS) is added as an internal standard (0 ppm).

• Instrumentation: A Bruker Avance III HD 400 MHz spectrometer (or equivalent) equipped with a 5 mm broadband probe is used.

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse sequence (zg30) is employed.

  • Number of Scans: 16 scans.

  • Acquisition Time: 3.98 seconds.

  • Relaxation Delay: 1.0 second.

  • Spectral Width: 20.5 ppm.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled single-pulse sequence with NOE (zgpg30) is used.

  • Number of Scans: 1024 scans.

  • Acquisition Time: 1.36 seconds.

  • Relaxation Delay: 2.0 seconds.

  • Spectral Width: 238 ppm.

• Data Processing: The acquired Free Induction Decays (FIDs) are processed using appropriate software (e.g., MestReNova, TopSpin). Processing steps include Fourier transformation, phase correction, baseline correction, and referencing to the internal standard.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a cornerstone technique in forensic and analytical chemistry for the separation and identification of volatile and semi-volatile compounds.

GC-MS Experimental Protocol

• Sample Preparation: A 1 mg/mL solution of Methoxpropamine is prepared in methanol.

• Instrumentation: An Agilent 7890B Gas Chromatograph coupled to an Agilent 5977A Mass Selective Detector (or equivalent) is used.

• GC Conditions:

  • Injection Volume: 1 µL in splitless mode.

  • Injector Temperature: 280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program: Initial temperature of 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 20 °C/min, and hold for 5 minutes.

  • Column: A non-polar capillary column such as a HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Mass Range: 40-550 amu.

• Data Analysis: The resulting mass spectrum is analyzed for the molecular ion peak and characteristic fragmentation patterns. The spectrum is compared against spectral libraries for confirmation.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation.

FTIR-ATR Experimental Protocol

• Sample Preparation: A small amount of solid Methoxpropamine hydrochloride powder is placed directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A PerkinElmer Spectrum Two FTIR spectrometer (or equivalent) equipped with a UATR accessory.

• Data Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16 scans.

• Data Analysis: The resulting spectrum is analyzed for characteristic absorption bands corresponding to the functional groups present in the molecule.

Quantitative Data

The following tables summarize the expected quantitative data from the spectroscopic analysis of Methoxpropamine.

Table 1: Predicted ¹H NMR Chemical Shifts for Methoxpropamine

Protons	Chemical Shift (δ, ppm)	Multiplicity
Aromatic (C-H)	6.8 - 7.3	m
Methoxy (-OCH₃)	~3.8	s
Cyclohexanone (CH₂)	1.6 - 2.5	m
Propyl (N-CH₂)	~2.6	t
Propyl (-CH₂-)	~1.5	sext
Propyl (-CH₃)	~0.9	t

Table 2: Predicted ¹³C NMR Chemical Shifts for Methoxpropamine

Carbon	Chemical Shift (δ, ppm)
Carbonyl (C=O)	~210
Aromatic (C-O)	~159
Aromatic (C-C)	~140
Aromatic (C-H)	113 - 130
Quaternary (C-N, C-Ar)	~70
Methoxy (-OCH₃)	~55
Cyclohexanone (CH₂)	22 - 40
Propyl (N-CH₂)	~50
Propyl (-CH₂-)	~23
Propyl (-CH₃)	~11

Table 3: Expected Mass Spectrometry Fragmentation for Methoxpropamine

m/z	Proposed Fragment
261	[M]⁺ (Molecular Ion)
232	[M - C₂H₅]⁺
218	[M - C₃H₇]⁺
176	[M - C₃H₇N - CO]⁺
134	[C₉H₁₀O]⁺
121	[C₇H₅O₂]⁺

Table 4: Characteristic FTIR Absorption Bands for Methoxpropamine Hydrochloride

Wavenumber (cm⁻¹)	Functional Group	Vibration
2800-3000	C-H	Alkane stretch
~1710	C=O	Ketone stretch
1580-1600	C=C	Aromatic ring stretch
1250-1300	C-O-C	Aryl ether stretch
1040-1060	C-O	Methoxy stretch
2400-2700	N-H⁺	Secondary amine salt stretch

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of Methoxpropamine and the general workflow for its structural elucidation.

References

• 1. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of methoxetamine, its metabolites and deuterium labelled analog as analytical standards and their HPLC and chiral capillary electrophoresis ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10893A [pubs.rsc.org]
• 3. sfera.unife.it [sfera.unife.it]
• 4. researchgate.net [researchgate.net]

Methoxpropamine: A Technical Guide to its Solubility in Common Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxpropamine (MXPr), also known as 2-(3-methoxyphenyl)-2-(propylamino)cyclohexan-1-one, is a dissociative anesthetic of the arylcyclohexylamine class. As a compound of interest in pharmacological and forensic research, a thorough understanding of its physicochemical properties, particularly its solubility, is crucial for experimental design, formulation development, and analytical method validation. This technical guide provides a comprehensive overview of the available solubility data for methoxpropamine in common laboratory solvents, details established experimental protocols for solubility determination, and presents a visual workflow to guide researchers in this process.

Core Concepts in Solubility

The solubility of a compound is defined as the maximum concentration that can be dissolved in a specific solvent at a given temperature to form a saturated solution. For arylcyclohexylamines like methoxpropamine, solubility is influenced by several factors including the polarity of the solvent, the pKa of the compound, temperature, and the presence of functional groups that can participate in hydrogen bonding or other intermolecular interactions. Methoxpropamine, as a hydrochloride salt, is generally expected to exhibit higher solubility in polar protic solvents.

Quantitative Solubility Data

Precise, experimentally determined solubility data for methoxpropamine across a wide range of organic solvents is not extensively available in peer-reviewed literature. However, data from analytical standard suppliers provides a valuable baseline. The following table summarizes the known quantitative solubility of methoxpropamine hydrochloride.

Solvent	Chemical Class	Formula	Solubility of Methoxpropamine HCl (mg/mL)	Citation
Dimethylformamide (DMF)	Polar Aprotic	C₃H₇NO	20	[1]
Dimethyl sulfoxide (B87167) (DMSO)	Polar Aprotic	C₂H₆OS	10	[1]
Ethanol	Polar Protic	C₂H₅OH	20	[1]
Phosphate-Buffered Saline (PBS), pH 7.2	Aqueous Buffer	-	2	[1]

Qualitative and Estimated Solubility

Based on its chemical structure and the principle of "like dissolves like," a qualitative assessment of methoxpropamine's solubility in other common laboratory solvents can be inferred. Furthermore, solubility data for structurally similar arylcyclohexylamines, such as ketamine and phencyclidine, can provide useful estimations.

Solvent	Chemical Class	Formula	Expected Qualitative Solubility of Methoxpropamine	Comparative Solubility of Similar Arylcyclohexylamines
Methanol	Polar Protic	CH₃OH	Soluble	Phencyclidine HCl is soluble at 30 mg/mL.[2] Ketamine is freely soluble in methanol.[3]
Acetonitrile	Polar Aprotic	C₂H₃N	Likely Soluble	Ketamine is soluble in acetonitrile.[4]
Acetone	Polar Aprotic	C₃H₆O	Likely Soluble	Ketamine is soluble in acetone.[5]
Dichloromethane (DCM)	Halogenated	CH₂Cl₂	Likely Soluble	-
Chloroform	Halogenated	CHCl₃	Likely Soluble	Ketamine HCl is sparingly soluble in chloroform.[3]
Toluene	Aromatic Hydrocarbon	C₇H₈	Sparingly Soluble to Insoluble	-
Hexane	Aliphatic Hydrocarbon	C₆H₁₄	Insoluble	-
Water	Aqueous	H₂O	Sparingly Soluble	Phencyclidine HCl is soluble at 11.2 mg/mL.[2] Ketamine HCl is soluble at 200 mg/mL (20 g/100mL).[3]

Note: The qualitative assessments are estimations and should be confirmed by experimental determination for any critical applications.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data in a specific solvent system, the following experimental protocols, based on the widely accepted "shake-flask" method, are provided.

Materials and Equipment

• Methoxpropamine (analytical standard)

• Selected laboratory solvents (high purity)

• Analytical balance (±0.1 mg)

• Vials with screw caps

• Thermostatically controlled shaker or incubator

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Volumetric flasks and pipettes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography-Mass Spectrometry (GC-MS)

Protocol 1: Qualitative Solubility Determination

• Preparation: Add approximately 1-2 mg of methoxpropamine to a small vial.

• Solvent Addition: Add the selected solvent dropwise (approximately 100 µL increments) while vortexing.

• Observation: Observe for complete dissolution. If the solid dissolves, the compound is considered soluble at that approximate concentration. Continue adding solvent up to a total volume of 1 mL.

• Classification:

  • Very Soluble: Dissolves quickly in a small amount of solvent.

  • Soluble: Dissolves completely upon addition of up to 1 mL of solvent.

  • Sparingly Soluble: A portion of the solid dissolves, but some remains undissolved.

  • Insoluble: No apparent dissolution.

Protocol 2: Quantitative Solubility Determination (Shake-Flask Method)

• Preparation of Saturated Solution:

  • Add an excess amount of methoxpropamine to a vial containing a known volume of the selected solvent (e.g., 5 mL). The presence of undissolved solid is essential to ensure a saturated solution.

  • Seal the vial tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vial in a thermostatically controlled shaker set at a constant temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, allow the vial to stand undisturbed for a short period to let the excess solid settle.

  • Carefully withdraw a known volume of the supernatant using a syringe.

  • Immediately filter the collected supernatant through a syringe filter to remove any undissolved particles. This step is critical to prevent overestimation of solubility.

• Quantitative Analysis:

  • Prepare a series of calibration standards of methoxpropamine in the same solvent at known concentrations.

  • Dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the calibration curve.

  • Analyze the calibration standards and the diluted sample using a validated analytical method (e.g., HPLC-UV).

• Calculation:

  • Construct a calibration curve by plotting the analytical signal (e.g., peak area) versus the concentration of the standards.

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the solubility of methoxpropamine in the solvent by multiplying the concentration of the diluted sample by the dilution factor.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the quantitative determination of methoxpropamine solubility.

Caption: Experimental workflow for quantitative solubility determination.

Conclusion

This technical guide consolidates the currently available quantitative and qualitative solubility data for methoxpropamine in common laboratory solvents. While the provided data offers a valuable starting point, the detailed experimental protocols empower researchers to precisely determine the solubility in their specific solvents of interest, ensuring the accuracy and reproducibility of their scientific investigations. The included workflow diagram serves as a clear visual aid for implementing these protocols. As a relatively new research chemical, it is anticipated that more comprehensive physicochemical data for methoxpropamine will become available in the future.

References

• 1. caymanchem.com [caymanchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Ketamine | C13H16ClNO | CID 3821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. swgdrug.org [swgdrug.org]
• 5. solubilityofthings.com [solubilityofthings.com]

Legal status of Methoxpropamine for research in [country]

To provide an in-depth technical guide on the legal status of Methoxpropamine for research, it is essential to specify the country of interest. The laws and regulations governing the research, possession, and distribution of novel psychoactive substances like Methoxpropamine vary significantly between jurisdictions.

Please specify the country you are interested in so that a targeted and accurate search for its specific legal framework concerning Methoxpropamine can be conducted.

Once a country is specified, a comprehensive guide will be developed to address your core requirements, including:

• Legal Status Analysis: A thorough examination of the country's drug laws and regulations to determine if Methoxpropamine is a controlled substance, a research chemical, or if it falls into a legal gray area.

• Data Presentation: All available quantitative data on Methoxpropamine's pharmacological profile will be summarized in clearly structured tables.

• Experimental Protocols: Detailed methodologies for key experiments relevant to the study of arylcyclohexylamines will be provided.

• Mandatory Visualizations: Custom diagrams illustrating relevant signaling pathways and experimental workflows will be created using the Graphviz DOT language, adhering to your specific formatting requirements.

I am ready to proceed as soon as you provide the target country.

Protocols & Analytical Methods

Application Note: Quantification of Methoxpropamine in Urine by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of methoxpropamine (MXPr) and its major metabolites, nor-methoxpropamine (norMXPr) and O-desmethyl-methoxpropamine (O-desmethyl MXPr), in human urine. The described "dilute-and-shoot" sample preparation is simple and efficient, making it suitable for high-throughput analysis. This method is intended for researchers, scientists, and drug development professionals involved in forensic toxicology, clinical research, and the study of novel psychoactive substances (NPS).

Introduction

Methoxpropamine (MXPr), a dissociative anesthetic of the arylcyclohexylamine class, has emerged as a novel psychoactive substance. Structurally related to ketamine and phencyclidine, its abuse necessitates the development of reliable analytical methods for its detection in biological matrices to understand its pharmacokinetics and toxicological profile. LC-MS/MS offers high selectivity and sensitivity for the quantification of drugs and their metabolites in complex biological fluids like urine. This application note provides a detailed protocol for the quantification of methoxpropamine and its primary metabolites, which is crucial for extending the detection window and confirming intake.[1][2][3] The major metabolites identified in urine include a glucuronide conjugate of desmethyl-MXPr, as well as the phase I metabolites norMXPr and O-desmethyl MXPr.[1][2][3][4]

Experimental

Sample Preparation

A simple "dilute-and-shoot" method is employed for the preparation of urine samples.[1]

Protocol:

• Bring urine samples and reagents to room temperature.

• Vortex urine samples to ensure homogeneity.

• To 50 µL of urine, add 2.5 µL of the internal standard working solution (Ketamine-d4, 50 ng/mL final concentration).[1]

• Add 150 µL of a chilled acetonitrile/methanol (95:5, v/v) mixture.[1]

• Vortex vigorously for 5 minutes.

• Centrifuge the samples at 13,000 x g for 5 minutes.[1]

• Transfer the supernatant to an autosampler vial.

• Inject 5 µL of the supernatant into the LC-MS/MS system.[1]

Diagram of the Sample Preparation Workflow:

Caption: Workflow for urine sample preparation.

Liquid Chromatography

Table 1: LC Parameters

Parameter	Value
LC System	UHPLC system
Column	C18 column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	0.01% Formic Acid in Water
Mobile Phase B	0.01% Formic Acid in Acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Column Temperature	45 °C
Gradient Program
0.0 - 0.5 min	5% B
0.5 - 7.5 min	5% to 95% B
7.5 - 8.0 min	95% B
8.0 - 10.5 min	5% B (Re-equilibration)

(Based on a published method for methoxpropamine analysis)[1]

Mass Spectrometry

Table 2: MS/MS Parameters (Hypothetical MRM Transitions)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Methoxpropamine	[Value]	[Value]	[Value]
Quantifier	[Value]	[Value]
Qualifier	[Value]	[Value]
nor-Methoxpropamine	[Value]	[Value]	[Value]
Quantifier	[Value]	[Value]
Qualifier	[Value]	[Value]
O-desmethyl-MXPr	[Value]	[Value]	[Value]
Quantifier	[Value]	[Value]
Qualifier	[Value]	[Value]
Ketamine-d4 (IS)	[Value]	[Value]	[Value]

Note: The exact m/z values for precursor and product ions, and collision energies need to be optimized for the specific instrument used. These values are not currently available in the cited literature.

Diagram of the LC-MS/MS Workflow:

Caption: LC-MS/MS analytical workflow.

Results and Discussion

Method Validation

A full method validation should be performed according to established guidelines for bioanalytical method validation. The following parameters should be assessed:

Table 3: Method Validation Parameters (Representative Data)

Parameter	Methoxpropamine	nor-Methoxpropamine	O-desmethyl-MXPr
Linearity
Calibration Range	10 - 1000 ng/mL[1]	[To be determined]	[To be determined]
Correlation Coeff. (r²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	[To be determined]	[To be determined]	[To be determined]
Limit of Quantification (LOQ)	[To be determined]	[To be determined]	[To be determined]
Accuracy (% Bias)	Within ±15%	Within ±15%	Within ±15%
Precision (% CV)	< 15%	< 15%	< 15%
Recovery (%)	[To be determined]	[To be determined]	[To be determined]
Matrix Effect	To be assessed	To be assessed	To be assessed
Stability	Assessed at various storage conditions[5]	Assessed at various storage conditions[5]	Assessed at various storage conditions[5]

Note: The quantitative data in this table are representative and should be established during in-lab validation.

Metabolism and Detection

The analysis of methoxpropamine metabolites, such as norMXPr and O-desmethyl MXPr, is crucial as they can be present in urine for a longer duration than the parent drug, thereby extending the window of detection.[1] Desmethyl-MXPr-glucuronide has been identified as a major metabolite in urine.[1][2] For comprehensive analysis, enzymatic hydrolysis of the urine sample prior to extraction can be considered to cleave the glucuronide conjugate and measure the total concentration of desmethyl-MXPr.

Conclusion

This application note outlines a straightforward and effective LC-MS/MS method for the quantification of methoxpropamine and its primary metabolites in urine. The "dilute-and-shoot" sample preparation protocol is rapid and requires minimal resources, making it ideal for routine analysis. The method's performance should be thoroughly validated in the end-user's laboratory to ensure reliable and accurate results for research and forensic applications.

References

• 1. sfera.unife.it [sfera.unife.it]
• 2. researchgate.net [researchgate.net]
• 3. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. forensic.sc.su.ac.th [forensic.sc.su.ac.th]

Application Notes and Protocols for the Analytical Detection of Methoxpropamine Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxpropamine (MXPr) is a dissociative new psychoactive substance (NPS) of the arylcyclohexylamine class, structurally related to ketamine and methoxetamine (MXE). As an emerging substance of abuse, robust and reliable analytical methods are crucial for its detection in biological matrices to support clinical and forensic toxicology, as well as drug development research. This document provides detailed application notes and protocols for the detection and characterization of methoxpropamine and its primary metabolites using advanced analytical techniques.

Metabolic Pathways of Methoxpropamine

Understanding the metabolic fate of methoxpropamine is fundamental for selecting appropriate analytical targets and extending the detection window. In vivo and in vitro studies have elucidated several key metabolic pathways.[1][2] The primary metabolic transformations include N-dealkylation, O-demethylation, and reduction of the cyclohexanone (B45756) ring. These phase I metabolites can subsequently undergo phase II metabolism, primarily through glucuronidation.

The major identified metabolites of methoxpropamine are:

• N-despropylmethoxpropamine (nor-MXPr): Formed via the removal of the propyl group from the amine.

• O-desmethylmethoxpropamine: Results from the demethylation of the methoxy (B1213986) group on the phenyl ring.

• Dihydromethoxpropamine: Formed by the reduction of the cyclohexanone keto group to a hydroxyl group.

• Glucuronide conjugates: Phase I metabolites, particularly O-desmethyl-MXPr, can be conjugated with glucuronic acid to increase their water solubility and facilitate excretion.[3]

Below is a diagram illustrating the primary metabolic pathways of methoxpropamine.

Caption: Primary metabolic pathways of Methoxpropamine.

Analytical Methods and Protocols

The detection of methoxpropamine and its metabolites is primarily achieved through liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS), with gas chromatography-mass spectrometry (GC-MS) being a viable alternative, especially with derivatization.

I. Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight High-Resolution Mass Spectrometry (UHPLC-QTOF-HRMS)

This is the method of choice for the simultaneous detection of methoxpropamine and its phase I and II metabolites in biological fluids.

A. Sample Preparation

A simple "dilute and shoot" method is often sufficient for urine and plasma samples, minimizing sample preparation time and potential analyte loss.

• Protocol for Urine and Plasma: [3][4]

  • To 50 µL of urine or plasma, add 2.5 µL of an internal standard solution (e.g., ketamine-d4 at a final concentration of 50 ng/mL).

  • Add 150 µL of a cold acetonitrile/methanol (B129727) (95:5, v/v) mixture to precipitate proteins.

  • Vortex vigorously for 5 minutes.

  • For plasma samples, incubate at -20°C for 15 minutes to enhance protein precipitation.[5]

  • Centrifuge at 13,000 x g for 5 minutes.

  • Transfer the supernatant to an autosampler vial.

  • Inject 5 µL of the supernatant into the UHPLC system.

• Protocol for Hair: [6]

  • Wash approximately 25 mg of hair twice with methanol and twice with diethyl ether to remove external contamination.[7]

  • Cut the washed and dried hair into small segments (1-3 mm).

  • Place the hair segments in a 2 mL tube with two porcelain beads and pulverize using a bead mill (e.g., 2 cycles at 20 Hz for 3 minutes).

  • Add 1 mL of an extraction solvent (e.g., methanol/acetonitrile 50:50, v/v, with 0.2% formic acid).

  • Sonicate for 5 minutes.

  • Centrifuge at 8,000 rpm for 5 minutes.

  • Transfer 0.5 mL of the supernatant and dilute with 0.5 mL of water.

  • Filter through a 0.22 µm filter before injection.

B. Chromatographic Conditions [4]

• UHPLC System: SCIEX ExionLC™ AC system or equivalent.

• Column: Phenomenex Kinetex C18 (100 x 2.1 mm, 1.7 µm) or equivalent.

• Column Temperature: 45°C.

• Mobile Phase A: Water with 0.01% formic acid.

• Mobile Phase B: Acetonitrile with 0.01% formic acid.

• Flow Rate: 0.5 mL/min.

• Gradient:

  • 0-0.5 min: 5% B

  • 0.5-7.5 min: 5% to 95% B

  • 7.5-8.0 min: 95% B

  • 8.0-8.1 min: 95% to 5% B

  • 8.1-10.0 min: 5% B

• Injection Volume: 5 µL.

C. Mass Spectrometry Conditions [5]

• Mass Spectrometer: SCIEX X500R QTOF or equivalent.

• Ion Source: Turbo V™ Ion Source with positive-ion electrospray ionization (ESI+).

• Acquisition Mode: High-resolution full scan followed by a SWATH™ (Sequential Window Acquisition of all THeoretical fragment-ion spectra) acquisition protocol for simultaneous quantification and confirmation. Alternatively, a data-dependent acquisition (DDA) can be used.

• Key Parameters (example):

  • IonSpray Voltage: 5500 V

  • Source Temperature: 500°C

  • Curtain Gas: 30 psi

  • Ion Source Gas 1: 55 psi

  • Ion Source Gas 2: 55 psi

  • Collision Energy: Optimized for each analyte.

The following diagram illustrates the UHPLC-QTOF-HRMS workflow.

Caption: UHPLC-QTOF-HRMS workflow for Methoxpropamine analysis.

II. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be employed for the detection of methoxpropamine and its phase I metabolites. However, due to the polarity of the metabolites, derivatization is required to improve their volatility and chromatographic behavior.

A. Sample Preparation and Derivatization [8][9]

• Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analytes from the biological matrix.

• Drying: Evaporate the extract to complete dryness under a gentle stream of nitrogen. It is crucial to remove all water as it interferes with the derivatization reagents.

• Derivatization (Two-step):

  • Methoximation: Add 10 µL of a 40 mg/mL solution of methoxyamine hydrochloride in pyridine. Incubate at 30°C for 90 minutes. This step is crucial for metabolites containing keto groups to prevent tautomerization.[10]

  • Silylation: Add 90 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS). Incubate at 37°C for 30 minutes. This step derivatizes hydroxyl, carboxyl, and amine groups.[9]

B. GC-MS Conditions (General)

• GC System: Agilent 7890B or equivalent.

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS System: Agilent 5977A or equivalent.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Full scan (m/z 50-550) for identification and selected ion monitoring (SIM) for quantification.

The following diagram illustrates the GC-MS with derivatization workflow.

Caption: GC-MS with derivatization workflow.

Quantitative Data

While comprehensive validated quantitative data for all methoxpropamine metabolites across various matrices are still emerging in the literature, the presented LC-HRMS methods are capable of quantification. For quantitative analysis, it is essential to construct a calibration curve using certified reference materials for methoxpropamine and its metabolites. In the absence of commercially available standards for all metabolites, a semi-quantitative approach using the parent compound's calibration curve can be employed, though this should be noted as an estimation.

A study on a broad panel of new psychoactive substances, though not specific to methoxpropamine, reported limits of detection (LOD) and quantification (LOQ) in the range of 0.01-1.5 ng/mL and 0.05-5 ng/mL, respectively, in urine using a "dilute and shoot" LC-MS/MS method.[11] Another study on various drugs in hair reported LODs ranging from 0.05-0.5 pg/mg.[12] These values can serve as a general reference for expected sensitivity. For accurate quantification, method validation should be performed according to established guidelines, assessing parameters such as linearity, LOD, LOQ, precision, accuracy, recovery, and matrix effects.[13][14]

Table 1: Example Quantitative Parameters for Psychoactive Substances in Biological Matrices (for reference)

Analyte Class	Matrix	Method	LOD Range	LOQ Range	Recovery Range	Reference
NPS Panel	Urine	LC-MS/MS	0.01-1.5 ng/mL	0.05-5 ng/mL	Not Specified	[11]
Drugs of Abuse	Hair	LC-MS/MS	0.05-0.5 pg/mg	Not Specified	Not Specified	[12]

Note: This table provides a general reference for the expected performance of similar analytical methods. Specific validation for methoxpropamine and its metabolites is required.

Conclusion

The analytical methods detailed in these application notes provide a robust framework for the detection and characterization of methoxpropamine and its metabolites in various biological matrices. The UHPLC-QTOF-HRMS method offers high sensitivity and specificity for both qualitative and quantitative analysis of parent drug and metabolites. GC-MS with derivatization serves as a reliable alternative for the analysis of phase I metabolites. As methoxpropamine is a relatively new substance, the development and validation of fully quantitative methods for all major metabolites will be a critical step for future research and forensic applications.

References

• 1. interclinical.com.au [interclinical.com.au]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. sfera.unife.it [sfera.unife.it]
• 5. sfera.unife.it [sfera.unife.it]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 8. Matrix Effects in GC–MS Profiling of Common Metabolites after Trimethylsilyl Derivatization | MDPI [mdpi.com]
• 9. uoguelph.ca [uoguelph.ca]
• 10. youtube.com [youtube.com]
• 11. antisel.gr [antisel.gr]
• 12. Hair-based rapid analyses for multiple drugs in forensics and doping: application of dynamic multiple reaction monitoring with LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development and Validation of an LC-MS/MS Method for Pharmacokinetic Study of Methoxyamine in Phase I Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. LC-MS-MS vs ELISA: Validation of a Comprehensive Urine Toxicology Screen by LC-MS-MS and a Comparison of 100 Forensic Specimens - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Methoxpropamine as a Research Tool for Studying NMDA Receptor Function

Introduction The N-methyl-D-aspartate (NMDA) receptor is a ligand-gated ion channel that plays a critical role in synaptic plasticity, a fundamental process for learning and memory[1]. Dysfunction of the NMDA receptor is implicated in a variety of neurological and psychiatric disorders, making it a key target for pharmacological research[1][2]. Methoxpropamine (MXP), also known as MXPr, is a dissociative anesthetic belonging to the arylcyclohexylamine class[3][4]. Structurally related to ketamine and methoxetamine (MXE), MXP functions as a potent N-methyl-D-aspartate (NMDA) receptor antagonist[3][5][6]. These properties make it a valuable tool for researchers studying the physiological and pathological roles of the NMDA receptor signaling pathway.

This document provides detailed application notes and experimental protocols for utilizing Methoxpropamine in the laboratory to investigate NMDA receptor function, from in vitro characterization to in vivo behavioral analysis.

Mechanism of Action NMDA receptors are unique ionotropic glutamate (B1630785) receptors that require the binding of both glutamate and a co-agonist (typically glycine (B1666218) or D-serine) for activation[1][7]. Upon activation, and following the relief of a voltage-dependent magnesium (Mg²⁺) block, the channel opens, allowing an influx of cations, most notably Calcium (Ca²⁺)[1][8]. This Ca²⁺ influx triggers a cascade of downstream signaling events involving enzymes like CaMKII and transcription factors like CREB, ultimately modulating synaptic strength and neuronal function[7][9].

Methoxpropamine, like other arylcyclohexylamines such as ketamine and MK-801, is understood to be an uncompetitive antagonist, or open-channel blocker[5][7]. This means it binds within the ion channel pore of the NMDA receptor only when the receptor is in its open state, thereby physically obstructing the flow of ions and preventing downstream signaling[7].

Caption: NMDA receptor signaling and the mechanism of Methoxpropamine action.

Data Presentation: In Vitro Potency

Electrophysiological studies have quantified the potency of Methoxpropamine in blocking NMDA receptor activity. Its half-maximal inhibitory concentration (IC₅₀) has been determined and compared with other well-known NMDA receptor antagonists.

Compound	Type	IC₅₀ (µM)	Preparation	Reference
Methoxpropamine (MXP)	Uncompetitive Antagonist	1.647	Cartwheel cells (mouse dorsal cochlear nucleus)	[5][6][10]
Methoxetamine (MXE)	Uncompetitive Antagonist	0.841	Cartwheel cells (mouse dorsal cochlear nucleus)	[5][6][10]
MK-801 (Dizocilpine)	Uncompetitive Antagonist	0.060	Cartwheel cells (mouse dorsal cochlear nucleus)	[5][6][10]

Application Notes

In Vitro Applications

Methoxpropamine is a suitable tool for in vitro assays aimed at characterizing the function and pharmacology of NMDA receptors.

• Electrophysiology (Patch-Clamp): This is the gold-standard technique for directly measuring ion channel function[1]. MXP can be used to determine its potency (IC₅₀), binding kinetics (onset and offset rates), and voltage dependency on various native or recombinantly expressed NMDA receptor subtypes[1].

• Calcium Imaging: High-throughput screening and functional characterization can be performed using calcium-sensitive fluorescent dyes (e.g., Fura-2 AM, Fluo-4)[11][12]. These assays measure the change in intracellular Ca²⁺ concentration following NMDA receptor activation. MXP can be applied to quantify its inhibitory effect on agonist-induced calcium influx, providing a functional measure of its antagonism[7][13].

In Vivo Applications

The administration of NMDA receptor antagonists to animal models is a widely used strategy to induce behavioral phenotypes relevant to the study of neuropsychiatric disorders, such as schizophrenia[2].

• Behavioral Phenotyping: MXP can be administered to rodents or zebrafish to study its effects on locomotion, sensorimotor gating, and cognitive function[2][14]. NMDA receptor antagonists typically induce hyperlocomotion, which can be quantified in an open-field test[2][7].

• Cognitive Studies: The role of NMDA receptors in learning and memory can be investigated using MXP. Behavioral paradigms such as the Morris water maze or passive avoidance tests can be employed to assess cognitive deficits induced by NMDA receptor blockade[7].

• Synaptic Plasticity Studies: MXP can be used in ex vivo brain slice preparations to investigate its effect on long-term potentiation (LTP) and long-term depression (LTD), cellular correlates of learning and memory[15].

Experimental Protocols

Protocol 1: In Vitro Characterization of Methoxpropamine using Whole-Cell Patch-Clamp Electrophysiology

This protocol details the determination of the IC₅₀ of Methoxpropamine on cultured neurons or heterologous expression systems (e.g., HEK293 cells expressing NMDA receptors).

Materials:

• Cell Preparation: Cultured primary neurons or HEK293 cells expressing desired NMDA receptor subunits.

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 10 HEPES, 10 Glucose, 0.01 Glycine, 0 MgCl₂ (pH adjusted to 7.4 with NaOH).

• Internal (Pipette) Solution (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 2 Mg-ATP (pH adjusted to 7.2 with CsOH).

• Agonist: 100 µM NMDA.

• Antagonist: Methoxpropamine (MXP) stock solution (e.g., 10 mM in DMSO), serially diluted to final concentrations (e.g., 0.1, 1, 3, 10, 30, 100 µM).

• Patch-clamp rig with amplifier, micromanipulator, and perfusion system.

Experimental Workflow Diagram:

Caption: Experimental workflow for patch-clamp analysis of Methoxpropamine.

Procedure:

• Culture cells on glass coverslips and transfer a coverslip to the recording chamber on the microscope stage[1].

• Continuously perfuse the chamber with the external solution.

• Approach a target cell with a patch pipette containing the internal solution and form a high-resistance (>1 GΩ) seal.

• Rupture the cell membrane to achieve the whole-cell configuration[7].

• Clamp the membrane potential at a holding potential of -60 mV or -70 mV[1].

• Obtain a stable baseline current.

• Apply the agonist solution (external solution + 100 µM NMDA) to evoke a stable inward NMDA receptor-mediated current[1].

• Once a stable current is achieved, co-apply the agonist solution with increasing concentrations of Methoxpropamine. Record the inhibition of the current at each concentration until a steady-state block is reached[7].

• Perform a washout with the agonist solution to ensure the reversibility of the block.

Data Analysis:

• Measure the peak amplitude of the NMDA-mediated current in the absence (I_control) and presence (I_MXP) of each concentration of Methoxpropamine.

• Calculate the percentage of inhibition for each concentration: % Inhibition = (1 - (I_MXP / I_control)) * 100[7].

• Plot the concentration-response curve (% Inhibition vs. log[MXP]).

• Fit the data with a logistic function to determine the IC₅₀ value, which is the concentration of MXP that produces 50% inhibition[7].

Protocol 2: In Vitro Analysis of NMDA Receptor Antagonism using a Fluorescent Calcium Flux Assay

This protocol measures changes in intracellular calcium ([Ca²⁺]i) in response to NMDA receptor activation and its blockade by Methoxpropamine.

Materials:

• Cultured neurons or HEK293 cells expressing NMDA receptors, plated in a 96- or 384-well plate[11].

• Fluorescent calcium indicator (e.g., Fura-2 AM or Fluo-4 AM)[7][12].

• External solution (as in Protocol 1, Mg²⁺-free).

• Agonist (NMDA + Glycine) and Antagonist (Methoxpropamine).

• Fluorescence plate reader or fluorescence microscope capable of ratiometric imaging[7][11].

Procedure:

• Load the cultured cells with a calcium indicator dye (e.g., 5 µM Fura-2 AM for 30-60 minutes at 37°C)[7].

• Wash the cells with external solution to remove excess dye[7].

• Acquire baseline fluorescence readings.

• To determine the inhibitory effect, pre-incubate the cells with various concentrations of Methoxpropamine for a defined period (e.g., 5-10 minutes)[7].

• Add the agonist solution (NMDA + Glycine) to the wells and immediately begin recording the change in fluorescence over time[7].

• Include control wells with no drug (baseline), agonist only (maximal response), and antagonist only.

Data Analysis:

• Calculate the change in fluorescence intensity or the 340/380 fluorescence ratio (for Fura-2) for each time point[7].

• Determine the peak response for each condition.

• Normalize the responses to the "agonist only" condition.

• Plot a concentration-response curve and calculate the IC₅₀ for Methoxpropamine's inhibition of the calcium influx.

Protocol 3: In Vivo Assessment of Locomotor Activity in Rodents

This protocol is used to assess the effect of Methoxpropamine on spontaneous locomotor activity, a common behavioral screen for NMDA receptor antagonists.

Materials:

• Adult mice or rats.

• Methoxpropamine solution for injection (e.g., dissolved in saline).

• Vehicle control (e.g., saline).

• Open-field arena (e.g., 40 cm x 40 cm box).

• Video camera and tracking software.

Procedure:

• Habituate the animals to the testing room for at least 60 minutes before the experiment.

• Administer Methoxpropamine or vehicle control via the desired route (e.g., intraperitoneal injection).

• After a set pre-treatment time (e.g., 15-30 minutes), place the animal in the center of the open-field arena[7].

• Record the animal's activity for a set duration (e.g., 30-60 minutes)[7].

• Thoroughly clean the arena between trials to remove olfactory cues.

Data Analysis:

• Use the video tracking software to quantify behavioral parameters.

• Key parameters include: total distance traveled, time spent moving, velocity, and entries into the center zone of the arena[7].

• Compare the data between the Methoxpropamine-treated groups and the vehicle control group using appropriate statistical tests (e.g., ANOVA or t-test).

Caption: Logical flow of Methoxpropamine's effects from molecule to behavior.

References

• 1. benchchem.com [benchchem.com]
• 2. Glutamate NMDA Receptor Antagonists with Relevance to Schizophrenia: A Review of Zebrafish Behavioral Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 4. sarms4muscle.com [sarms4muscle.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Pharmacological and electrophysiological characterization of novel NMDA receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. NMDA receptor C-terminal signaling in development, plasticity, and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ketamine | A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice | springermedicine.com [springermedicine.com]
• 11. A High-throughput Calcium-flux Assay to Study NMDA-receptors with Sensitivity to Glycine/D-serine and Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. The Behavioral and Pharmacological Actions of NMDA Receptor Antagonism are Conserved in Zebrafish Larvae. | Semantic Scholar [semanticscholar.org]
• 15. NMDA-receptors functional assays for CNS diseases - Neuroservice news [neuroservice.com]

Application Note: Quantitative Analysis of Methoxpropamine in Urine by Gas Chromatography-Mass Spectrometry (GC-MS)

Abstract

This application note details a comprehensive protocol for the quantitative analysis of methoxpropamine (MXPr), a novel psychoactive substance (NPS) of the arylcyclohexylamine class, in human urine samples using gas chromatography-mass spectrometry (GC-MS). The methodology encompasses sample preparation, including enzymatic hydrolysis and solid-phase extraction, followed by GC-MS analysis. This document is intended for researchers, scientists, and drug development professionals requiring a robust and reliable method for the detection and quantification of methoxpropamine in biological matrices.

Introduction

Methoxpropamine (MXPr), also known as 3-methoxy-2'-oxo-PCPr, is a dissociative substance with structural similarities to ketamine and 3-MeO-PCE.[1] As an emerging NPS, there is a critical need for validated analytical methods to detect its presence in forensic and clinical toxicology. Gas chromatography-mass spectrometry is a widely used technique for drug screening and quantification due to its high sensitivity and specificity.[2][3] This protocol provides a starting point for the quantitative analysis of methoxpropamine in urine, a common matrix for monitoring drug consumption. The method can be adapted and validated for specific laboratory instrumentation and requirements.

Experimental Protocols

Sample Preparation: Enzymatic Hydrolysis and Solid-Phase Extraction (SPE)

This procedure is designed to deconjugate phase II metabolites and concentrate the analyte from the urine matrix.

Materials:

• Urine sample

• β-Glucuronidase from E. coli

• Phosphate (B84403) buffer (pH 6.8)

• Internal Standard (IS) solution (e.g., Methoxpropamine-d5)

• SPE cartridges (Mixed-mode cation exchange)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (HPLC grade)

• Isopropanol (HPLC grade)

• Ammonium hydroxide (B78521)

• Ethyl acetate (B1210297)

• Nitrogen gas evaporator

Procedure:

• To 1 mL of urine, add 50 µL of the internal standard solution.

• Add 1 mL of phosphate buffer (pH 6.8).

• Add 50 µL of β-glucuronidase.

• Vortex the mixture and incubate at 60°C for 1 hour to ensure complete hydrolysis of glucuronide conjugates.

• Allow the sample to cool to room temperature.

• SPE Cartridge Conditioning: Condition the mixed-mode cation exchange SPE cartridge by sequentially passing 3 mL of methanol, 3 mL of deionized water, and 1 mL of phosphate buffer (pH 6.8). Do not allow the cartridge to dry.

• Sample Loading: Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of deionized water, followed by 3 mL of a 20% methanol in water solution, and finally 3 mL of dichloromethane. Dry the cartridge thoroughly under vacuum for 5 minutes.

• Elution: Elute the analyte with two 1.5 mL aliquots of a freshly prepared mixture of dichloromethane/isopropanol/ammonium hydroxide (80:20:2 v/v/v).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following parameters are recommended as a starting point and should be optimized for the specific instrument in use.

Instrumentation:

• Gas chromatograph equipped with a split/splitless injector and a mass selective detector.

GC Conditions:

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS or equivalent).

• Injector Temperature: 280°C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp 1: 25°C/min to 200°C.

  • Ramp 2: 10°C/min to 300°C, hold for 5 minutes.

MS Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Selected Ion Monitoring (SIM).

• Mass Range (for qualitative scan): m/z 40-550.

Data Presentation

Quantitative Data

The following table summarizes the expected quantitative data for methoxpropamine analysis. These values are based on the analysis of structurally similar arylcyclohexylamines and require experimental verification.[4]

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Methoxpropamine	~ 9.5	176	218	121	To be determined	To be determined
Methoxpropamine-d5 (IS)	~ 9.45	181	223	121	N/A	N/A

Diagrams

Caption: Experimental workflow for the GC-MS analysis of methoxpropamine in urine.

Caption: Postulated fragmentation pathway of methoxpropamine in EI-MS.

Discussion

The presented protocol offers a comprehensive approach for the quantitative determination of methoxpropamine in urine. The sample preparation step, incorporating enzymatic hydrolysis, is crucial for the detection of both the parent compound and its conjugated metabolites, thereby extending the detection window.[5] The use of solid-phase extraction effectively cleans up the sample matrix and concentrates the analyte, leading to improved sensitivity and reduced instrument contamination.

The choice of a 5% phenyl-methylpolysiloxane column is standard for the analysis of a wide range of drugs of abuse.[3] The temperature program is designed to provide good chromatographic separation of methoxpropamine from potential interferences. For mass spectrometric detection, electron ionization at 70 eV is utilized to generate reproducible fragmentation patterns for library matching and structural elucidation. Operating in SIM mode enhances the sensitivity and selectivity of the assay for quantitative purposes. The proposed quantifier and qualifier ions are based on the expected fragmentation of the methoxpropamine molecule, which is structurally similar to other arylcyclohexylamines. Experimental verification of these fragments is essential during method validation.

Conclusion

This application note provides a detailed and robust protocol for the GC-MS analysis of methoxpropamine in urine. The methodology is suitable for use in forensic and clinical laboratories for the detection and quantification of this emerging psychoactive substance. Adherence to good laboratory practices and thorough method validation are essential to ensure the accuracy and reliability of the results.

References

• 1. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Gas Chromatography-Mass Spectrometry Method for the Quantitative Identification of 23 New Psychoactive Substances in Blood and Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Resolution Mass Spectrometry for the Identification of Methoxpropamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methoxpropamine (MXPr) is a dissociative new psychoactive substance (NPS) of the arylcyclohexylamine class, structurally related to ketamine and phencyclidine. Its recent emergence on the illicit drug market necessitates robust analytical methods for its unambiguous identification in various biological and seized materials. This application note details a sensitive and specific protocol for the identification of methoxpropamine and its major metabolites using Ultra-High-Performance Liquid Chromatography coupled to Quadrupole Time-of-Flight High-Resolution Mass Spectrometry (UHPLC-QTOF-HRMS). The described methodologies are applicable to complex matrices such as urine, plasma, and hair, making them suitable for forensic toxicology, clinical analysis, and drug metabolism studies.

Introduction

Methoxpropamine (MXPr) is a novel psychoactive substance that has been identified in the European illicit drug market in recent years.[1] As an analogue of ketamine and 3-methoxyeticyclidine (3-MeO-PCE), it poses a significant public health concern, creating an urgent need for reliable detection methods in forensic and clinical laboratories.[2][3] High-Resolution Mass Spectrometry (HRMS), particularly when coupled with the separation power of UHPLC, offers unparalleled specificity and sensitivity for the analysis of NPS.[4] This approach allows for the accurate mass measurement of precursor and fragment ions, typically with a mass error of less than 5 ppm, which enables the confident determination of elemental compositions and the differentiation of isobaric interferences.

This document provides a comprehensive protocol for the identification of MXPr and its key metabolites, supporting efforts to monitor its use, understand its metabolic fate, and assess its toxicological profile.

Principle of the Method

The method employs UHPLC to chromatographically separate methoxpropamine and its metabolites from endogenous components in a biological sample. The eluent is then introduced into a high-resolution mass spectrometer, typically a QTOF or Orbitrap instrument, using an electrospray ionization (ESI) source. The HRMS instrument provides high-accuracy mass measurements of the protonated molecular ions ([M+H]⁺) in full-scan mode. For structural confirmation, tandem mass spectrometry (MS/MS) is performed, wherein the precursor ion is fragmented to produce a characteristic fragmentation pattern. Identification is confirmed by matching the retention time, accurate precursor mass, and accurate fragment ion masses against a reference standard or a well-characterized spectrum.

Experimental Protocols

Materials and Reagents

• Methoxpropamine (MXPr) reference standard

• Ketamine-d4 (Internal Standard, ISTD)

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid (≥98%)

• Dichloromethane

• Micro-centrifuge tubes (1.5 mL)

• Glass centrifuge tubes (15 mL)

• Syringe filters (0.22 µm PVDF)

• Volumetric flasks and pipettes

Sample Preparation

3.2.1 Urine and Plasma Samples [1]

• Pipette 50 µL of the urine or plasma sample into a 1.5 mL micro-centrifuge tube.

• Add 2.5 µL of internal standard (ketamine-d4, final concentration of 50 ng/mL).

• Add 150 µL of a cold acetonitrile/methanol (95:5, v/v) mixture to precipitate proteins.

• Vortex vigorously for 5 minutes. For plasma, incubate at -20°C for 15 minutes to enhance protein precipitation.

• Centrifuge the mixture at 13,000 x g for 5 minutes.

• Transfer the supernatant to an HPLC vial.

• Inject 5 µL of the supernatant into the UHPLC-HRMS system.

3.2.2 Hair and Fur Samples [1]

• Weigh approximately 50 mg of hair or fur into a glass tube.

• Decontaminate the sample by washing with 1 mL of dichloromethane, followed by 1 mL of methanol, stirring for 3 minutes for each wash. Discard the solvents.

• Dry the washed sample completely.

• Pulverize the sample using a homogenizer with steel balls.

• Add 0.5 mL of methanol and the internal standard (ketamine-d4) to the pulverized sample.

• Incubate at 55°C for 15 hours for extraction.

• Centrifuge the tube and transfer the supernatant to an HPLC vial for injection.

Instrumentation and Analytical Conditions

The following parameters are based on established methods for NPS analysis using a SCIEX ExionLC™ AC system coupled with a QTOF mass spectrometer.

Table 1: UHPLC Parameters

Parameter	Value
Column	Phenomenex Kinetex C18 (100 × 2.1 mm, 1.7 µm)
Column Temperature	45°C
Mobile Phase A	Water with 0.01% Formic Acid
Mobile Phase B	Acetonitrile with 0.01% Formic Acid
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Gradient Elution	0.0-0.5 min: 5% B
0.5-7.5 min: 5% to 95% B
7.5-8.0 min: 95% B
8.0-10.0 min: 5% B (re-equilibration)
Total Run Time	10 minutes

Table 2: High-Resolution Mass Spectrometry (QTOF) Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	800 V
Cone Voltage	25 V
Source Temperature	150°C
Nebulization Gas Temp.	400°C
Scan Range	100 - 600 m/z
Acquisition Mode	TOF-MS full scan followed by MS/MS or SWATH™
Mass Resolution	>25,000 FWHM
Collision Energy	Ramped or fixed (e.g., 10-40 eV for MS/MS)

Data Presentation and Results

Identification of methoxpropamine and its metabolites is achieved by evaluating the retention time and the high-resolution mass spectral data. The acceptance criterion for identification is a mass error of less than 5 ppm for the precursor ion and major fragment ions.

Table 3: High-Resolution Mass Spectrometry Data for Methoxpropamine (MXPr)

Analyte	Chemical Formula	Precursor Ion [M+H]⁺	Calculated m/z	Major Fragment Ions (m/z)
Methoxpropamine	C₁₅H₂₃NO₂	C₁₅H₂₄NO₂⁺	250.1799	Refer to literature for specific fragmentation data

Table 4: High-Resolution Mass Spectrometry Data for Major MXPr Metabolites

Metabolite	Biotransformation	Chemical Formula	Precursor Ion [M+H]⁺	Calculated m/z
norMXPr	N-dealkylation	C₁₂H₁₇NO₂	C₁₂H₁₈NO₂⁺	208.1332
O-desmethyl-MXPr	O-demethylation	C₁₄H₂₁NO₂	C₁₄H₂₂NO₂⁺	236.1645
dihydro-MXPr	Carbonyl reduction	C₁₅H₂₅NO₂	C₁₅H₂₆NO₂⁺	252.1958
desmethyl-MXPr-glucuronide	O-demethylation + Glucuronidation	C₂₀H₂₉NO₈	C₂₀H₃₀NO₈⁺	412.1966

Note: The major fragment ions are determined experimentally by acquiring MS/MS spectra of reference standards. These patterns are crucial for structural confirmation.

Visualizations

Conclusion

The UHPLC-HRMS method described provides a highly selective and sensitive protocol for the detection and identification of methoxpropamine and its primary metabolites in complex biological matrices. The high mass accuracy of the instrument ensures confident identification, which is critical in forensic toxicology to avoid false positives. The identification of metabolites such as norMXPr, O-desmethyl-MXPr, and glucuronide conjugates can confirm the intake of MXPr even after the parent compound has been eliminated, thereby extending the window of detection.[1][3] This application note serves as a foundational guide for laboratories aiming to incorporate methoxpropamine analysis into their new psychoactive substance screening programs.

References

• 1. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sfera.unife.it [sfera.unife.it]

Developing a standard operating procedure for Methoxpropamine handling

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed standard operating procedure (SOP) for the safe handling and use of Methoxpropamine (MXPr) in a laboratory setting. Methoxpropamine is a dissociative anesthetic of the arylcyclohexylamine class and acts as an NMDA receptor antagonist.[1] It is sold online as a designer drug and is classified as a controlled substance in several countries.[1] Due to its potential psychoactive effects and limited toxicological data, it should be handled with a high degree of caution.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Methoxpropamine is presented in Table 1.

Property	Value	Reference
IUPAC Name	2-(3-Methoxyphenyl)-2-(propylamino)cyclohexanone	[1]
Synonyms	MXPr, 2-Oxo-3'-methoxy-PCPr	[1]
Molecular Formula	C16H23NO2	[1]
Molar Mass	261.365 g·mol−1	[1]
CAS Number	2504100-71-2	[1]
Appearance	Crystalline solid	[2]
Purity	≥98%	[2]
Solubility	DMF: 20 mg/ml, DMSO: 10 mg/ml, Ethanol: 20 mg/ml, PBS (pH 7.2): 2 mg/ml	[2]

Hazard Identification and Safety Precautions

While one Safety Data Sheet (SDS) for Methoxpropamine (hydrochloride) suggests it is not classified as hazardous under the Globally Harmonized System (GHS), it is crucial to treat it as a potentially hazardous substance due to its psychoactive properties and structural similarity to other controlled substances like ketamine and methoxetamine.[3][4] An SDS for a related compound, Methiopropamine, indicates it is toxic if swallowed and may cause irritation.[5][6] Therefore, the following precautions are mandatory.

Personal Protective Equipment (PPE)

A comprehensive list of required PPE is provided in Table 2. All personnel must be trained in the proper use and disposal of PPE.

PPE	Specification	Rationale
Gloves	Two pairs of nitrile, powder-free chemotherapy-rated gloves.	To prevent skin contact and absorption. Double-gloving provides an extra layer of protection.[7]
Eye Protection	Chemical splash goggles or a full-face shield.	To protect eyes from splashes of liquids or airborne particles.[8]
Lab Coat	Disposable, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.	To protect skin and personal clothing from contamination.[7]
Respiratory Protection	A NIOSH-approved N95 respirator or higher, especially when handling the powder form or when there is a risk of aerosolization. Fit testing is required.	To prevent inhalation of airborne particles.[8][9]

Engineering Controls

• All handling of Methoxpropamine powder and preparation of solutions must be conducted in a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

• A designated area for handling Methoxpropamine should be clearly marked.

Storage and Handling

• Storage: Methoxpropamine should be stored in a locked, secure location, such as a safe or a designated controlled substance cabinet, accessible only to authorized personnel.[10] It should be kept in a tightly sealed, clearly labeled container. The storage area should be cool and dry.

• Handling:

  • Avoid inhalation of dust and contact with skin and eyes.

  • Do not eat, drink, or smoke in the designated handling area.

  • Weighing of the solid material should be done on a disposable weighing paper within a fume hood.

  • After handling, thoroughly wash hands and any exposed skin with soap and water.

  • All work surfaces and equipment must be decontaminated after use.

Spill and Emergency Procedures

Spill Cleanup

In the event of a spill, follow these procedures:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

• Secure the Area: Restrict access to the spill area. If the spill is large or involves a volatile solvent, evacuate the entire lab and contact the institutional safety office.

• Don PPE: Before attempting to clean the spill, don the appropriate PPE as listed in Table 2.

• Contain the Spill:

  • Solid Spills: Gently cover the spill with absorbent material to prevent the powder from becoming airborne. Carefully sweep the material into a designated hazardous waste container.[11]

  • Liquid Spills: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill pillow).[12][13] Start from the outside of the spill and work inwards to prevent spreading.

• Decontaminate: Once the spilled material is absorbed, clean the area with a suitable laboratory detergent and water.

• Dispose of Waste: All contaminated materials (absorbent, PPE, etc.) must be placed in a sealed, labeled hazardous waste container for proper disposal.[14]

First Aid

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Waste Disposal

All Methoxpropamine waste, including unused material, contaminated labware, and spill cleanup debris, is considered hazardous and must be disposed of in accordance with institutional and regulatory guidelines for controlled substances.

• Do not dispose of Methoxpropamine down the drain or in the regular trash.[15]

• Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

• The disposal of controlled substances often requires specific documentation and may need to be handled by a specialized waste management service.[16][17][18]

Experimental Protocols

Protocol for Sample Preparation for LC-MS/MS Analysis

This protocol is adapted from a study on the metabolism of Methoxpropamine in mice.[19][20]

• Sample Collection: Collect biological samples (e.g., urine, plasma) in appropriate sterile containers.

• Dilution: Dilute the sample (e.g., 1:3) with a mixture of acetonitrile (B52724) and methanol (B129727) (95:5 v/v).[19][20]

• Internal Standard: Add an appropriate internal standard (e.g., ketamine-d4) to the sample.

• Vortexing: Vortex the sample vigorously for 5 minutes.

• Centrifugation: Centrifuge the sample to pellet any precipitates.

• Supernatant Transfer: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol for GC-MS Analysis

A general procedure for the GC-MS analysis of seized drugs is as follows, which can be adapted for Methoxpropamine.

• Sample Preparation: Dissolve a known amount of the Methoxpropamine sample in a suitable organic solvent (e.g., methanol, ethyl acetate).

• Extraction (for biological matrices): Perform a liquid-liquid extraction to isolate the analyte from the matrix. This may involve pH adjustment to optimize extraction efficiency.

• Derivatization (optional but may improve chromatography): Derivatize the sample, for example, with heptafluorobutyric anhydride (B1165640) (HFBA), to improve volatility and chromatographic peak shape.[21]

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC-MS system.

• GC Separation: Use a suitable capillary column (e.g., HP-1 MS) and a temperature program to separate the components of the sample.

• MS Detection: Operate the mass spectrometer in either full scan or selected ion monitoring (SIM) mode to identify and quantify Methoxpropamine and its metabolites.

Visualization of Signaling Pathway and Workflow

NMDA Receptor Antagonism by Methoxpropamine

Methoxpropamine acts as an antagonist at the N-methyl-D-aspartate (NMDA) receptor.[1][22][23][24][25] The following diagram illustrates the simplified signaling pathway of the NMDA receptor and the inhibitory action of Methoxpropamine.

Simplified diagram of Methoxpropamine's antagonistic action on the NMDA receptor signaling pathway.

Experimental Workflow for Methoxpropamine Analysis

The following diagram outlines the general workflow for the analysis of Methoxpropamine in a research setting.

General experimental workflow for handling and analyzing Methoxpropamine.

References

• 1. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. Buy Methoxpropamine (hydrochloride) [smolecule.com]
• 5. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 8. pharmacytimes.com [pharmacytimes.com]
• 9. asahq.org [asahq.org]
• 10. fishersci.com [fishersci.com]
• 11. - Division of Research Safety | Illinois [drs.illinois.edu]
• 12. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 13. ehs.utk.edu [ehs.utk.edu]
• 14. westlab.com [westlab.com]
• 15. Controlled Substance Disposal Do's and Don'ts | Stericycle [stericycle.com]
• 16. Controlled Substances Waste Management | Environment, Health & Safety [ehs.ucsf.edu]
• 17. medprodisposal.com [medprodisposal.com]
• 18. danielshealth.com [danielshealth.com]
• 19. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. scispace.com [scispace.com]
• 23. researchgate.net [researchgate.net]
• 24. Ketamine | A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice | springermedicine.com [springermedicine.com]
• 25. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice | springermedizin.de [springermedizin.de]

In-vivo Models for Studying Methoxpropamine (MXPr) Effects: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxpropamine (MXPr) is a novel psychoactive substance (NPS) and a structural analog of ketamine and methoxetamine (MXE), belonging to the arylcyclohexylamine class of dissociative anesthetics.[1][2] Understanding its in-vivo effects is crucial for predicting its potential for abuse, assessing its toxicological profile, and exploring any potential therapeutic applications. These application notes provide an overview of the current in-vivo research on MXPr and detailed protocols for studying its effects in animal models. The methodologies are based on published studies of MXPr and analogous compounds.

Physiological and Pharmacokinetic Profile

In-vivo studies in mice have begun to elucidate the metabolic fate and pharmacokinetic profile of Methoxpropamine. Following intraperitoneal administration, MXPr is metabolized, and both the parent drug and its metabolites can be detected in various biological matrices.

Quantitative Data Summary: Pharmacokinetics in Mice

A study by Massano et al. provides key pharmacokinetic data following intraperitoneal administration of MXPr in mice.[1] The primary route of excretion appears to be renal, with the parent drug and its metabolites detectable in urine.

Parameter	Dosing	Matrix	Key Findings	Reference
Peak Excretion	1, 3, and 10 mg/kg	Urine	Peak excretion of MXPr was observed 1 hour after administration.	[1]
Detection Window	3 and 10 mg/kg	Urine	MXPr was still detectable 24 hours after administration.	[1]
Major Metabolite	1, 3, and 10 mg/kg	Urine	Desmethyl-MXPr-glucuronide was identified as the main metabolite.	[3]
Other Metabolites	1 and 3 mg/kg	Plasma, Fur	NorMXPr, Desmethyl-MXPr, and Dihydro-MXPr were also identified.	[3]

Experimental Protocol: Pharmacokinetic Analysis in Mice

This protocol is adapted from the methodology described by Massano et al.[1][4]

1. Animal Model:

• Species: CD-1 (or similar strain) male and female mice.

• Housing: Standard laboratory conditions with ad libitum access to food and water.

2. Drug Preparation and Administration:

• Formulation: Dissolve Methoxpropamine hydrochloride in sterile saline (0.9% NaCl).

• Dosing: Prepare solutions for intraperitoneal (i.p.) injection at doses of 1, 3, and 10 mg/kg.

• Administration: Administer the prepared solution via i.p. injection.

3. Sample Collection:

• Urine: House mice in metabolic cages for urine collection at predetermined intervals (e.g., every hour for the first 6 hours, then at 12 and 24 hours post-administration).

• Blood: Collect blood samples (e.g., via cardiac puncture or tail vein) at specified time points (e.g., 24 hours post-administration) into heparinized tubes. Centrifuge to separate plasma.

• Fur: Shave a small area of fur before administration. Collect fur samples from the same area at the end of the study.

4. Sample Preparation and Analysis:

• Urine and Plasma: Dilute samples 1:3 with a mixture of acetonitrile (B52724) and methanol (B129727) (95:5).

• Fur: Pulverize fur samples and extract with methanol containing an internal standard (e.g., ketamine-d4) at 55°C for 15 hours.

• Instrumentation: Analyze samples using Ultra-High-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight High-Resolution Mass Spectrometry (UHPLC-QTOF-HRMS).

Neurological Profile: Mechanism of Action

The primary neurological mechanism of action for Methoxpropamine, like other arylcyclohexylamines, is the antagonism of the N-methyl-D-aspartate (NMDA) receptor.[2]

Quantitative Data Summary: NMDA Receptor Antagonism

An ex-vivo study by Irie et al. on mouse brain preparations quantified the inhibitory potency of MXPr on NMDA receptors.[2]

Compound	IC50 (μM)	Model System	Key Finding	Reference
Methoxpropamine (MXPr)	1.647	Cartwheel cells (dorsal cochlear nucleus)	Potent antagonist of NMDA receptors.	[2]
Methoxetamine (MXE)	0.841	Cartwheel cells (dorsal cochlear nucleus)	More potent than MXPr.	[2]
MK-801	0.060	Cartwheel cells (dorsal cochlear nucleus)	Significantly more potent than MXPr and MXE.	[2]

Signaling Pathway: NMDA Receptor Antagonism

Caption: NMDA receptor antagonism by Methoxpropamine.

Behavioral Profile

Detailed in-vivo behavioral studies specifically on Methoxpropamine are limited. However, based on its mechanism of action and the effects of similar compounds like methoxetamine (MXE) and methoxphenidine (B10765381) (MXP), a battery of behavioral assays can be proposed to characterize its effects.[5][6][7]

Proposed Experimental Workflow for Behavioral Phenotyping

Caption: Proposed workflow for behavioral testing of MXPr.

Experimental Protocols: Behavioral Assays

These protocols are based on standard methodologies used for assessing the behavioral effects of psychoactive drugs in rodents.[8][9]

1. Open Field Test

• Purpose: To assess general locomotor activity, exploration, and anxiety-like behavior.

• Apparatus: A square arena (e.g., 40x40 cm) with walls, often equipped with infrared beams or video tracking software to monitor movement.

• Procedure:

  • Administer MXPr or vehicle to the animal.

  • After a set time (e.g., 30 minutes), place the animal in the center of the open field arena.

  • Allow the animal to explore freely for a specified duration (e.g., 10-30 minutes).

• Data Analysis:

  • Locomotor Activity: Total distance traveled, number of line crossings.

  • Anxiety-like Behavior: Time spent in the center versus the periphery of the arena, frequency of rearing.

2. Elevated Plus Maze (EPM)

• Purpose: To assess anxiety-like behavior.

• Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two closed arms.

• Procedure:

  • Administer MXPr or vehicle.

  • Place the animal in the center of the maze, facing an open arm.

  • Allow the animal to explore the maze for a set time (e.g., 5 minutes).

• Data Analysis:

  • Time spent in the open arms versus the closed arms.

  • Number of entries into the open and closed arms.

3. Rotarod Test

• Purpose: To assess motor coordination and balance, which can be impaired by dissociative anesthetics.

• Apparatus: A rotating rod that can be set to a constant speed or an accelerating speed.

• Procedure:

  • Train the animals on the rotarod for several days until they can stay on for a predetermined time.

  • On the test day, administer MXPr or vehicle.

  • Place the animal on the rotating rod and measure the latency to fall.

• Data Analysis:

  • Time spent on the rod before falling.

4. Prepulse Inhibition (PPI) of the Acoustic Startle Response

• Purpose: To measure sensorimotor gating, a process that is often disrupted by NMDA receptor antagonists.

• Apparatus: A startle chamber with a speaker to deliver acoustic stimuli and a sensor to measure the animal's startle response.

• Procedure:

  • Administer MXPr or vehicle.

  • Place the animal in the startle chamber for an acclimation period.

  • Present a series of trials consisting of a loud, startling pulse alone, or a weak prepulse followed by the startling pulse.

• Data Analysis:

  • Calculate the percentage of PPI: [1 - (startle response to prepulse + pulse) / (startle response to pulse alone)] x 100.

Metabolic Pathway of Methoxpropamine

The metabolism of MXPr in mice involves several biotransformations, primarily Phase I reactions followed by Phase II conjugation.[1][10]

Caption: Hypothesized metabolic pathway of Methoxpropamine.

Conclusion

The study of Methoxpropamine in in-vivo models is an emerging field. Current research has established its role as a potent NMDA receptor antagonist and has provided initial insights into its pharmacokinetics and metabolism in mice. The protocols outlined in these application notes, based on existing MXPr research and studies of analogous compounds, provide a framework for further investigation into the behavioral, physiological, and neurological effects of this novel psychoactive substance. Such research is essential for a comprehensive understanding of its potential risks and mechanisms of action.

References

• 1. sfera.unife.it [sfera.unife.it]
• 2. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice (2021) | Tomohiko Irie | 4 Citations [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methiopropamine and its acute behavioral effects in mice: is there a gray zone in new psychoactive substances users? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methoxetamine affects brain processing involved in emotional response in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The acute effects of methoxphenidine on behaviour and pharmacokinetics profile in animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Behavioral phenotyping of mice in pharmacological and toxicological research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. muriphys.com [muriphys.com]
• 10. sfera.unife.it [sfera.unife.it]

Application Notes and Protocols for Patch-Clamp Electrophysiology with Methoxpropamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing patch-clamp electrophysiology to study the effects of Methoxpropamine (MXPr), a novel psychoactive substance. This document details the known interactions of MXPr with N-methyl-D-aspartate (NMDA) receptors and provides protocols for investigating its potential effects on other critical ion channels for safety and pharmacological profiling.

Introduction

Methoxpropamine (MXPr) is an arylcyclohexylamine compound that has emerged as a designer drug.[1][2][3] Structurally related to ketamine and methoxetamine (MXE), MXPr primarily functions as an antagonist of the N-methyl-D-aspartate (NMDA) receptor.[1][2][3] Understanding its interaction with various ion channels is crucial for elucidating its pharmacological and toxicological profile. Patch-clamp electrophysiology is the gold-standard technique for this purpose, offering high-resolution insights into the effects of compounds on ion channel function.[4][5][6]

Mechanism of Action at NMDA Receptors

Methoxpropamine acts as a potent antagonist of NMDA receptors.[1][2][3] Studies using patch-clamp electrophysiology on cartwheel cells in the dorsal cochlear nucleus of mice have demonstrated that MXPr inhibits NMDA-induced inward currents and suppresses NMDA receptor-mediated excitatory postsynaptic currents (EPSCs) in a dose-dependent manner.[1][2]

Signaling Pathway for NMDA Receptor Antagonism

Caption: NMDA receptor antagonism by Methoxpropamine.

Quantitative Data Summary

The inhibitory effects of Methoxpropamine on NMDA receptors have been quantified, and its potency has been compared to its analogue, methoxetamine (MXE), and a standard NMDA receptor antagonist, MK-801.[1][2][3]

Compound	Target	IC50 (µM)	Cell Type	Reference
Methoxpropamine (MXPr)	NMDA Receptor	1.647	Mouse Dorsal Cochlear Nucleus Cartwheel Cells	[1][2][3]
Methoxetamine (MXE)	NMDA Receptor	0.841	Mouse Dorsal Cochlear Nucleus Cartwheel Cells	[1][2][3]
MK-801	NMDA Receptor	0.060	Mouse Dorsal Cochlear Nucleus Cartwheel Cells	[1][2][3]

Note: As of the latest available data, there is no published information on the effects of Methoxpropamine on hERG, Kv, Nav, or CaV channels. Given its structural similarity to other arylcyclohexylamines, it is recommended to investigate these potential off-target effects. For reference, data on the related compound Methoxetamine (MXE) is included where available, but should be interpreted with caution.

Compound	Target	Effect	IC50 (µM)	Reference
Methoxetamine (MXE)	hERG Channel	Block	Data not available
Methoxetamine (MXE)	Kv Channels	Data not available	Data not available
Methoxetamine (MXE)	Nav Channels	Data not available	Data not available
Methoxetamine (MXE)	CaV Channels	Data not available	Data not available

Experimental Protocols

Detailed methodologies for conducting patch-clamp experiments to assess the effects of Methoxpropamine on various ion channels are provided below. These protocols are based on established methods and can be adapted for specific experimental needs.[4][5][7][8][9][10][11]

General Experimental Workflow

Caption: General workflow for a whole-cell patch-clamp experiment.

Protocol 1: NMDA Receptor-Mediated Currents

Objective: To measure the effect of Methoxpropamine on NMDA receptor-mediated currents.

1. Cell Preparation:

• Use primary neurons (e.g., mouse dorsal cochlear nucleus cartwheel cells) or a stable cell line expressing NMDA receptors (e.g., HEK293 cells).[1][2][7]

• Culture cells on glass coverslips suitable for microscopy and electrophysiology.

2. Solutions:

• External Solution (in mM): 125 NaCl, 2.5 KCl, 2 CaCl₂, 1 MgCl₂, 25 NaHCO₃, 1.25 NaH₂PO₄, and 25 glucose, bubbled with 95% O₂/5% CO₂.[2]

• Internal Solution (in mM): 130 Cs-gluconate, 10 CsCl, 4 NaCl, 10 HEPES, 1 MgCl₂, 5 EGTA, 2 ATP-Mg, 0.3 GTP-Na, adjusted to pH 7.2 with CsOH.

• NMDA Application: Prepare a stock solution of NMDA (e.g., 1 mM) in the external solution.

• Methoxpropamine Stock: Prepare a stock solution of Methoxpropamine (e.g., 10 mM in DMSO) and dilute to final concentrations in the external solution.

3. Electrophysiology:

• Perform whole-cell voltage-clamp recordings.[2][7]

• Pull borosilicate glass pipettes to a resistance of 3-5 MΩ.

• Hold the cell at a membrane potential of -70 mV.

• Apply NMDA (e.g., 100 µM) for a short duration (e.g., 2-5 seconds) to evoke an inward current.

• After establishing a stable baseline of NMDA-evoked currents, co-apply Methoxpropamine with NMDA.

• Record the inhibition of the NMDA-evoked current at various concentrations of Methoxpropamine to determine the IC50.

Protocol 2: hERG (Kv11.1) Channel Currents

Objective: To assess the potential inhibitory effect of Methoxpropamine on hERG channels.

1. Cell Preparation:

• Use a stable cell line expressing hERG channels (e.g., HEK293 or CHO cells).[1][5][12]

2. Solutions:

• External Solution (in mM): 137 NaCl, 4 KCl, 1.8 CaCl₂, 1 MgCl₂, 10 Glucose, 10 HEPES, adjusted to pH 7.4 with NaOH.[1]

• Internal Solution (in mM): 130 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 EGTA, 5 ATP-K₂, adjusted to pH 7.2 with KOH.

3. Electrophysiology:

• Perform whole-cell voltage-clamp recordings.[5][12]

• Use a voltage protocol to elicit hERG currents. A typical protocol involves a depolarizing step to +20 mV to open the channels, followed by a repolarizing step to -50 mV to measure the tail current.

• Establish a stable baseline recording.

• Perfuse the cells with increasing concentrations of Methoxpropamine and record the effect on the hERG tail current.

Protocol 3: Voltage-Gated Sodium (Nav) Channel Currents

Objective: To determine if Methoxpropamine modulates Nav channel activity.

1. Cell Preparation:

• Use cell lines expressing specific Nav channel subtypes (e.g., Nav1.5 in HEK293 cells) or primary neurons.[13]

2. Solutions:

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 5 Glucose, adjusted to pH 7.4 with NaOH.

• Internal Solution (in mM): 120 CsF, 20 CsCl, 10 NaCl, 10 HEPES, 10 EGTA, adjusted to pH 7.2 with CsOH.

3. Electrophysiology:

• Perform whole-cell voltage-clamp recordings.[13]

• Hold the cells at a hyperpolarized potential (e.g., -100 mV) to ensure channels are in a resting state.

• Apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV) to elicit sodium currents.

• After obtaining a stable baseline, apply Methoxpropamine and assess its effect on the peak sodium current.

Protocol 4: Voltage-Gated Potassium (Kv) Channel Currents

Objective: To investigate the interaction of Methoxpropamine with Kv channels.

1. Cell Preparation:

• Use cells endogenously expressing or transiently transfected with specific Kv channel subtypes (e.g., Kv1.3, Kv7.1).[8][14]

2. Solutions:

• External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose, adjusted to pH 7.3 with NaOH.

• Internal Solution (in mM): 140 KCl, 1 MgCl₂, 10 HEPES, 10 EGTA, 2 ATP-Mg, adjusted to pH 7.3 with KOH.

3. Electrophysiology:

• Perform whole-cell voltage-clamp recordings.[8][14]

• Hold the cell at -80 mV and apply depolarizing steps (e.g., from -60 mV to +60 mV) to activate Kv channels.

• Record the outward potassium currents in the absence and presence of various concentrations of Methoxpropamine.

Protocol 5: Voltage-Gated Calcium (CaV) Channel Currents

Objective: To evaluate the effect of Methoxpropamine on CaV channels.

1. Cell Preparation:

• Use cell lines expressing specific CaV channel subtypes (e.g., CaV1.2 in HEK293 cells) or primary neurons.[9][15]

2. Solutions:

• External Solution (in mM): 120 NaCl, 20 BaCl₂ (or CaCl₂), 1 MgCl₂, 10 HEPES, 10 Glucose, adjusted to pH 7.4 with TEA-OH. (Barium is often used as the charge carrier to increase current amplitude and reduce calcium-dependent inactivation).

• Internal Solution (in mM): 120 CsCl, 10 EGTA, 10 HEPES, 5 ATP-Mg, adjusted to pH 7.2 with CsOH.

3. Electrophysiology:

• Perform whole-cell voltage-clamp recordings.[9][15]

• Hold the cell at -80 mV and apply depolarizing steps (e.g., from -50 mV to +50 mV) to elicit calcium currents.

• Apply Methoxpropamine and measure any changes in the peak calcium current.

Conclusion

The provided application notes and protocols offer a framework for the detailed electrophysiological characterization of Methoxpropamine. While its primary action as an NMDA receptor antagonist is established, a thorough investigation of its effects on other key ion channels, such as hERG, Nav, Kv, and CaV, is essential for a comprehensive understanding of its pharmacological profile and for predicting potential adverse effects. The use of structurally related compounds like methoxetamine for preliminary assessment can be informative but should be followed by direct testing of Methoxpropamine as it becomes available for research purposes.

References

• 1. Automated Patch-Clamp Methods for the hERG Cardiac Potassium Channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wellcomeopenresearch.org [wellcomeopenresearch.org]
• 4. researchgate.net [researchgate.net]
• 5. Manual whole-cell patch-clamping of the HERG cardiac K+ channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Whole-Cell Patch-Clamp Analysis of Recombinant NMDA Receptor Pharmacology Using Brief Glutamate Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sophion.com [sophion.com]
• 9. Patch-clamp recording of voltage-sensitive Ca2+ channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. docs.axolbio.com [docs.axolbio.com]
• 11. acroscell.creative-bioarray.com [acroscell.creative-bioarray.com]
• 12. Manual Whole-Cell Patch-Clamping of the HERG Cardiac K+ Channel | Springer Nature Experiments [experiments.springernature.com]
• 13. Validation of a patch clamp screening protocol that simultaneously measures compound activity in multiple states of the voltage-gated sodium channel Nav1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Electrophysiology properties of voltage-gated potassium channels in rat peritoneal macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Patch clamp methods for studying calcium channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Forensic Toxicology Screening for Methoxpropamine and its Metabolites

Introduction

Methoxpropamine (MXPr), also known as 3-MeO-2'-oxo-PCPr, is a dissociative new psychoactive substance (NPS) of the arylcyclohexylamine class.[1][2][3][4][5] Structurally similar to ketamine, methoxetamine (MXE), and 3-MeO-PCE, MXPr has emerged on the illicit drug market, posing a significant challenge for forensic toxicologists.[1][2][3][4][5] Like its analogues, MXPr primarily acts as a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor.[5][6] Accurate identification of MXPr and its metabolites in biological matrices is crucial for confirming consumption in clinical and forensic investigations. This application note provides detailed protocols for the screening and identification of MXPr and its primary metabolites in various biological samples using advanced analytical techniques.

Mechanism of Action: NMDA Receptor Antagonism

Methoxpropamine exerts its dissociative effects by acting as an antagonist at the NMDA receptor. This receptor is a ligand-gated ion channel crucial for synaptic plasticity and memory function. Under normal conditions, the binding of neurotransmitters glutamate (B1630785) and glycine (B1666218) opens the channel, allowing the influx of Ca²⁺ and Na⁺ ions. MXPr binds to a site within the ion channel (the PCP site), physically blocking the flow of ions even when the receptor is activated by its agonists. This disruption of glutamatergic neurotransmission leads to the dissociative, anesthetic, and hallucinogenic effects reported by users.

Caption: Simplified diagram of Methoxpropamine as an NMDA receptor antagonist.

Metabolism of Methoxpropamine

Understanding the metabolic fate of MXPr is essential for developing robust analytical methods that can extend the window of detection. In vitro studies using pooled human liver microsomes (pHLM) and in vivo studies in mice have identified several key phase I and phase II metabolites.[1][3][4][5][6][7] The primary metabolic reactions include N-dealkylation, O-demethylation, and reduction of the cyclohexanone (B45756) ring.[3][5]

Major Metabolites Identified:

• N-despropyl-MXPr (nor-MXPr): Formed via N-dealkylation of the propyl group. This is a major phase I metabolite found in urine, plasma, and fur.[3][4][5][6]

• O-desmethyl-MXPr: Results from the demethylation of the methoxy (B1213986) group.[1][3][4][5][6]

• Dihydro-MXPr: Formed by the reduction of the cyclohexanone moiety.[1][3][4][5][6]

• Desmethyl-MXPr-glucuronide: A significant phase II metabolite, identified as the main metabolite in urine, which extends its detection window up to 24 hours post-administration in mice.[2][3][4][5]

Caption: Primary metabolic pathways of Methoxpropamine (MXPr).

Experimental Protocols

The following protocols are based on methodologies described in forensic literature for the analysis of MXPr and its metabolites in various biological specimens.[1][3][4][5] Liquid chromatography coupled with high-resolution mass spectrometry (LC-HRMS) is the preferred technique due to its high sensitivity and specificity.[1][2][8][9]

General Forensic Screening Workflow

A typical workflow for the toxicological analysis of MXPr involves sample reception, preparation, instrumental analysis, and data review.

Caption: General workflow for forensic analysis of Methoxpropamine.

Protocol 1: Analysis of MXPr in Urine and Plasma

This protocol describes a simple "dilute-and-shoot" method for urine and plasma, suitable for rapid screening.

1. Sample Preparation:

• Allow urine or plasma samples to thaw to room temperature.

• Vortex the sample for 10 seconds to ensure homogeneity.

• Pipette 100 µL of the sample into a microcentrifuge tube.

• Add 300 µL of a protein precipitation solvent (e.g., acetonitrile/methanol (B129727) 95:5 v/v) containing an appropriate internal standard.[4][5]

• Vortex the mixture vigorously for 30 seconds.

• Centrifuge at 10,000 x g for 5 minutes to pellet precipitated proteins.

• Transfer the supernatant to an autosampler vial for analysis.

2. LC-HRMS Instrumentation and Conditions:

• System: An ultra-high-pressure liquid chromatography (UHPLC) system coupled to a quadrupole time-of-flight (QTOF) or Orbitrap high-resolution mass spectrometer.[3][8]

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Flow Rate: 0.5 mL/min.[3]

• Gradient:

  • 0.0 - 0.5 min: 5% B

  • 0.5 - 7.5 min: Ramp to 95% B

  • 7.5 - 8.0 min: Hold at 95% B

  • 8.0 - 8.1 min: Return to 5% B

  • 8.1 - 10.0 min: Re-equilibration at 5% B[3]

• Ion Source: Electrospray Ionization (ESI), positive mode.

• Data Acquisition: Full MS scan followed by data-dependent MS/MS fragmentation.

Protocol 2: Analysis of MXPr in Hair

Hair analysis provides a longer detection window, indicating chronic use. This protocol requires a more extensive extraction procedure.

1. Sample Preparation:

• Wash approximately 50 mg of hair sequentially with dichloromethane (B109758) and methanol to remove external contamination.[5]

• Allow the hair to dry completely.

• Pulverize the dried hair using a bead mill or homogenizer to increase the surface area for extraction.[5]

• To the pulverized hair, add 1 mL of methanol (or an appropriate extraction solvent) and an internal standard.

• Sonicate the mixture for 2 hours at 50°C.

• Centrifuge at 5,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase (95:5 Mobile Phase A:B) and transfer to an autosampler vial for LC-HRMS analysis.

2. Instrumental Analysis:

• Follow the LC-HRMS conditions outlined in Protocol 1.

Data Presentation

The accurate identification of MXPr and its metabolites relies on high-resolution mass data. The table below summarizes the expected exact masses for the parent drug and its key metabolites.

Compound	Formula	Monoisotopic Mass (Da)	[M+H]⁺ (m/z)
Methoxpropamine (MXPr)	C₁₆H₂₃NO₂	261.1729	262.1802
N-despropyl-MXPr (nor-MXPr)	C₁₃H₁₇NO₂	219.1259	220.1332
O-desmethyl-MXPr	C₁₅H₂₁NO₂	247.1572	248.1645
Dihydro-MXPr	C₁₆H₂₅NO₂	263.1885	264.1958
Desmethyl-MXPr-glucuronide	C₂₁H₂₉NO₈	423.1893	424.1966

Note: Masses are calculated based on chemical formulas and may vary slightly in experimental data.

An in vivo study in mice provided approximate concentrations of MXPr in urine following intraperitoneal administration, demonstrating the detection window of the parent drug.

Dose	Time Point	Approx. MXPr Concentration (ng/mL)
10 mg/kg	1 hour	6730
10 mg/kg	3 hours	2870
10 mg/kg	6 hours	n/a
10 mg/kg	12 hours	588
10 mg/kg	24 hours	399
Data adapted from Massano et al., Drug Testing and Analysis, 2023.[3] This data is for illustrative purposes of detection over time.

Conclusion

The forensic toxicology screening for Methoxpropamine requires sensitive and specific analytical methods capable of identifying both the parent compound and its key metabolites. The protocols detailed in this application note, centered around LC-HRMS, provide a robust framework for the analysis of MXPr in diverse biological matrices such as urine, plasma, and hair. Identifying metabolites like N-despropyl-MXPr and Desmethyl-MXPr-glucuronide is critical for confirming consumption and extending the detection window, thereby aiding toxicologists in providing conclusive evidence in forensic casework.

References

• 1. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sfera.unife.it [sfera.unife.it]
• 4. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iris.unito.it [iris.unito.it]
• 6. sfera.unife.it [sfera.unife.it]
• 7. researchgate.net [researchgate.net]
• 8. Method development for the identification of methoxpropamine, 2-fluoro-deschloroketamine and deschloroketamine and their main metabolites in blood and hair and forensic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Overcoming Methoxpropamine Instability in Aqueous Solutions

Disclaimer: Methoxpropamine is a research compound with limited published stability data. The following troubleshooting guides and FAQs are based on established knowledge of structurally similar arylcyclohexylamine compounds, primarily ketamine. These recommendations should serve as a starting point for your own stability assessments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of methoxpropamine in aqueous solutions?

Based on data from its structural analog ketamine, the stability of methoxpropamine in aqueous solutions is likely influenced by three main factors: pH, light exposure, and temperature.[1] Arylcyclohexylamines are generally most stable in acidic to neutral pH ranges.[1] Exposure to light, particularly UV light, can lead to photodegradation.[1][2] While temperature can also play a role, some related compounds have shown considerable stability even at elevated temperatures.[1]

Q2: What is the optimal pH range for storing aqueous solutions of methoxpropamine?

For maximum stability and to prevent precipitation, it is recommended to maintain aqueous solutions of methoxpropamine in an acidic to neutral pH range, ideally between 3.5 and 5.5.[1][3] Alkaline conditions may cause the free base to precipitate out of solution and can accelerate degradation.[3][4]

Q3: How should I store my methoxpropamine solutions to minimize degradation?

To ensure the longevity of your methoxpropamine solutions, they should be stored at controlled room temperature (22-25°C) or refrigerated (2-8°C) for longer-term storage.[1] It is critical to protect solutions from light by using amber-colored vials or by wrapping the container in a light-blocking material.[1]

Q4: I've observed a slight yellowing of my methoxpropamine solution over time. Is it still usable?

A slight discoloration to yellow may not necessarily indicate a significant loss of potency, as this can occur with prolonged light exposure in similar compounds like ketamine.[1] However, any noticeable change in color or the appearance of particulate matter should be investigated. It is best practice to verify the concentration and purity of the solution using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC), if you have any concerns about its integrity.

Q5: Can I expect methoxpropamine to be stable in common buffers like phosphate-buffered saline (PBS)?

While methoxpropamine may be soluble in PBS, the pH of standard PBS (typically around 7.4) is higher than the optimal range for arylcyclohexylamine stability. Over time, you may observe precipitation or degradation. If PBS is required for your experimental conditions, it is advisable to prepare the solution fresh and use it promptly. For storage, a buffer system that maintains a pH between 3.5 and 5.5 is preferable.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Precipitation in the solution	The pH of the solution may have shifted to a more alkaline range, causing the free base to become insoluble.	Measure the pH of the solution. If it is above the recommended range, carefully adjust it back to between 3.5 and 5.5 using a dilute acidic solution (e.g., 0.1 M HCl or a citrate (B86180) buffer). To prevent this, ensure all diluents and additives are pH-compatible.[1][3]
Unexpectedly low analytical readings	The compound may have degraded due to exposure to light, improper pH, or elevated temperatures.	Review your storage conditions. Ensure the solution is protected from light and stored at the appropriate temperature and pH. Prepare fresh solutions and re-analyze. Consider performing a forced degradation study to identify potential degradation products that may interfere with your analysis.
Appearance of new peaks in chromatogram	This indicates the formation of degradation products.	Photodegradation, hydrolysis, or oxidation may have occurred. Analyze the mass of the new peaks to hypothesize their structures. Based on related compounds, potential degradation pathways include N-dealkylation, O-demethylation, and hydroxylation of the cyclohexyl or aryl ring.
Inconsistent results between experiments	This could be due to the use of degraded stock solutions or variations in solution preparation.	Always use freshly prepared dilutions from a well-stored stock solution. Ensure the stock solution's integrity by periodically re-analyzing its concentration. Standardize your solution preparation protocol.

Quantitative Data on the Stability of Ketamine (as a proxy for Methoxpropamine)

The following table summarizes stability data from studies on ketamine hydrochloride in aqueous solutions. This data can be used as a guideline for designing stability studies for methoxpropamine.

Concentration	Solvent/Diluent	Storage Conditions	Container	Duration	Remaining Concentration	Reference
10 mg/mL	Sterile Water	Room Temperature, exposed to light	Glass Vials	182 days	>90%	[5]
50 mg/mL	Not specified	Room Temperature	Polypropylene Syringes	180 days	Chemically stable	[1]
10 mg/mL & 50 mg/mL	Not specified	2-8°C and 22-25°C	Amber Plastic Bottles	90 days	Stable	[1]
2 mg/mL	0.9% Sodium Chloride	5°C and 23°C	Polypropylene Syringes	91 days	>98%	[6]
10 mg/mL	Not specified	Room Temperature	PVC Bags	90 days	Stable within 95-105%	[7]

Experimental Protocols

Protocol 1: Preparation of a Standard Methoxpropamine Aqueous Solution

• Materials: Methoxpropamine hydrochloride, high-purity water (e.g., HPLC grade), appropriate buffer (e.g., citrate buffer), calibrated pH meter, volumetric flasks, amber glass vials.

• Procedure:

  • Accurately weigh the desired amount of methoxpropamine hydrochloride.

  • Dissolve the compound in a minimal amount of high-purity water in a volumetric flask.

  • If a buffered solution is required, add the appropriate buffer to achieve the target pH (recommended range: 3.5-5.5).[1][3]

  • Bring the solution to the final volume with high-purity water.

  • Measure and record the final pH of the solution.

  • Filter the solution through a 0.22 µm syringe filter into a clean amber glass vial.

  • Store the vial at the desired temperature (e.g., 4°C or 25°C) and protect it from light.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

This is a general method based on the analysis of similar compounds and should be optimized and validated for methoxpropamine.

• Instrumentation: HPLC system with a UV detector, C18 analytical column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and a buffered aqueous phase (e.g., 0.1% formic acid in water).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: To be determined by UV-Vis spectrophotometry (a common wavelength for similar compounds is around 270 nm).

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a calibration curve with known concentrations of a methoxpropamine reference standard.

  • At specified time points (e.g., 0, 7, 14, 30, 60, 90 days), withdraw an aliquot of the stored methoxpropamine solution.

  • Dilute the aliquot to fall within the range of the calibration curve.

  • Inject the diluted sample onto the HPLC system.

  • Quantify the peak area corresponding to methoxpropamine and calculate the concentration using the calibration curve.

  • Monitor for the appearance of any new peaks, which may indicate degradation products.

Visualizations

Caption: Experimental workflow for assessing methoxpropamine stability.

Caption: Potential degradation pathways of methoxpropamine.

References

• 1. benchchem.com [benchchem.com]
• 2. Studies on photodegradation process of psychotropic drugs: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO1994023711A1 - Stable ketamine solutions - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Stability of Diluted Ketamine Packaged in Glass Vials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Physical Compatibility and Chemical Stability of Ketamine–Morphine Mixtures in Polypropylene Syringes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. omicsonline.org [omicsonline.org]

Technical Support Center: Optimizing Methoxpropamine Synthesis

This guide is intended for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions related to the synthesis of Methoxpropamine (MXPr) and other arylcyclohexylamines. The focus is on improving reaction yields through systematic optimization of key synthetic steps.

General Troubleshooting Workflow

A systematic approach is crucial when diagnosing issues in a multi-step synthesis. The following workflow provides a logical sequence for identifying and resolving problems leading to low yields.

Caption: General workflow for troubleshooting low synthesis yields.

Frequently Asked Questions (FAQs)

Q1: My overall yield is consistently low. Where should I start?

A1: Begin by verifying the purity of your starting materials and reagents. Impurities, especially moisture in solvents or reagents for water-sensitive reactions like Grignard additions, can significantly impact yield. Next, analyze each step of your synthesis. Isolate the intermediate after each key reaction to determine the yield and purity for that specific step. This will help you pinpoint the most problematic stage in your synthesis pathway.

Q2: How important is the choice of solvent?

A2: The solvent choice is critical. It affects reagent solubility, reaction kinetics, and the stability of intermediates. For instance, in Grignard reagent formation, ethers like THF or diethyl ether are essential for stabilizing the organomagnesium species.[1] In reductive aminations, the solvent must be compatible with the chosen reducing agent; for example, sodium triacetoxyborohydride (B8407120) (STAB) is sensitive to water and not highly compatible with methanol.[2]

Q3: Can changing the reaction temperature improve my yield?

A3: Absolutely. Temperature control is vital for managing reaction rates and selectivity. Some reactions require heating to overcome activation energy barriers, while others, particularly those involving highly reactive or unstable intermediates, must be cooled to prevent side reactions. For example, Grignard additions to sterically hindered ketones are often performed at low temperatures (-78 °C) to minimize enolization and reduction side reactions.[3]

Q4: Is it better to have a moderate yield with easy purification or a high yield with complex purification?

A4: The answer depends on your goals. For producing material for further testing, a moderate yield that results in a high-purity product with a simple, scalable purification process is often preferable to a high-yield reaction that produces hard-to-remove impurities.[4] Complex purification methods like column chromatography can be time-consuming, use large amounts of solvent, and lead to significant product loss, especially at a larger scale.[4]

Troubleshooting Guide 1: Grignard Reaction

The formation of the arylcyclohexanol intermediate via a Grignard reaction is a critical step. Common issues include reaction initiation failure and low yields due to side reactions.

Caption: Decision tree for troubleshooting the Grignard reaction step.

Q: My Grignard reaction won't start. What should I do?

A: Failure to initiate is often due to a passivating layer of magnesium oxide on the magnesium turnings.[3]

• Activation: Use a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium surface. A color change (brown from iodine, or bubbling from ethylene (B1197577) gas with 1,2-dibromoethane) indicates successful activation.[3]

• Anhydrous Conditions: Grignard reagents are extremely sensitive to moisture. Ensure all glassware is rigorously dried (flame-dried under vacuum or oven-dried) and that all solvents are anhydrous.[1][3]

• Initiation: Add a small portion of the aryl halide first and use gentle heating with a heat gun to start the reaction. Once an exotherm is observed, add the remaining halide at a rate that maintains a gentle reflux.[3]

Q: The reaction initiated, but my yield of the desired tertiary alcohol is low, and I recover a lot of the starting ketone. Why?

A: This is a classic sign of the Grignard reagent acting as a base rather than a nucleophile, leading to the enolization of the ketone.[3] Upon aqueous workup, the resulting enolate is protonated, regenerating the starting ketone.

• Lower Temperature: Perform the addition of the Grignard reagent to the ketone at a low temperature (e.g., -78 °C) to favor nucleophilic addition over deprotonation.

• Use of Additives: Transmetalation of the Grignard reagent with anhydrous cerium(III) chloride (CeCl₃) to form a more nucleophilic and less basic organocerium reagent can significantly suppress enolization and improve yields.[3]

Table 1: Grignard Reaction Optimization Parameters

Parameter	Standard Condition	Optimized Condition for Higher Yield	Rationale
Mg Activation	None	Add I₂ crystal or 1,2-dibromoethane	Removes passivating MgO layer, exposing fresh Mg surface.[3]
Solvent	Diethyl Ether	Tetrahydrofuran (THF)	THF is better at stabilizing the Grignard reagent.[1]
Temperature	Room Temperature	Low Temperature (-78 °C to 0 °C)	Minimizes side reactions like enolization and reduction.[3]
Additives	None	Anhydrous CeCl₃ (for ketone addition)	Creates a less basic organocerium reagent, suppressing enolization.[3]

Experimental Protocol: Cerium-Mediated Grignard Addition

Objective: To synthesize a tertiary alcohol from a sterically hindered ketone while suppressing enolization side reactions.[3]

• Preparation: Add anhydrous cerium(III) chloride (1.1 equivalents) to a flame-dried, three-neck flask under an inert atmosphere (e.g., Argon).

• Activation: Add anhydrous THF and stir the resulting suspension vigorously for at least 2 hours at room temperature.

• Cooling: Cool the suspension to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Add the pre-formed Grignard reagent (1.1 equivalents) dropwise to the CeCl₃ suspension and allow it to stir for 1 hour at -78 °C.

• Substrate Addition: Add a solution of the ketone (1.0 equivalent) in anhydrous THF dropwise to the reaction mixture.

• Reaction: Stir the reaction at -78 °C for 2-4 hours, monitoring progress by TLC or LC-MS.

• Quenching: Upon completion, slowly quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

• Workup: Proceed with standard aqueous workup and extraction.

Troubleshooting Guide 2: Reductive Amination

The introduction of the propylamino group is typically achieved via reductive amination of the ketone intermediate. The choice of reducing agent and control of reaction conditions are key to achieving a high yield.[5][6]

Caption: Reductive amination pathway and critical control points.

Q: My reductive amination is slow or incomplete. How can I improve the conversion?

A: Incomplete conversion is often due to an unfavorable equilibrium in the initial imine formation step.[5]

• pH Control: Imine formation is typically catalyzed by mild acid (pH ~4-5).[7] Ensure the reaction medium is not too acidic or basic.

• Water Removal: The formation of the imine from the ketone and amine releases a molecule of water.[5] Using a dehydrating agent (e.g., molecular sieves) or azeotropic removal of water (e.g., with a Dean-Stark trap if temperature allows) can drive the equilibrium toward the imine, increasing the rate of the overall reaction.[6]

Q: I am observing significant amounts of a side product corresponding to the alcohol from the reduction of my starting ketone. How can I prevent this?

A: This indicates that your reducing agent is reacting with the starting ketone faster than, or in competition with, the imine intermediate.

• Use a Weaker Reducing Agent: Switch to a milder reducing agent that is selective for the imine/iminium ion over the carbonyl. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are excellent choices for this, as they are less reactive towards ketones at neutral or mildly acidic pH.[2][7]

• Sequential Addition: If using a stronger reducing agent like sodium borohydride (B1222165) (NaBH₄), allow sufficient time for the imine to form completely before adding the reducing agent.[2]

Table 2: Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Typical Solvent	pH Condition	Advantages	Disadvantages
Sodium Borohydride (NaBH₄)	MeOH, EtOH	Neutral to Basic	Inexpensive, readily available.	Can reduce the starting aldehyde/ketone; requires sequential addition.[2]
Sodium Cyanoborohydride (NaBH₃CN)	MeOH, THF	Mildly Acidic (pH 4-5)	Selective for imines over carbonyls; stable in methanol.[2][8]	Toxic cyanide byproduct; moisture sensitive.
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	DCE, THF, DCM	Neutral to Acidic	Selective for imines; non-toxic byproducts; very effective.	Water-sensitive; not compatible with protic solvents like MeOH.[2]
H₂/Catalyst (e.g., Pd/C)	EtOH, EtOAc	Neutral	"Green" option with water as the only byproduct.[6]	Requires specialized hydrogenation equipment; may reduce other functional groups.

Experimental Protocol: Reductive Amination with STAB

Objective: To synthesize a secondary or tertiary amine from a ketone and an amine using a selective reducing agent.

• Setup: To a round-bottom flask, add the ketone intermediate (1.0 equivalent), propylamine (1.1 equivalents), and an anhydrous aprotic solvent like dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE).

• Imine Formation: Add acetic acid (1.1 equivalents) to catalyze imine formation. Stir the mixture at room temperature for 1-2 hours.

• Reduction: In portions, carefully add sodium triacetoxyborohydride (STAB) (1.5 equivalents) to the stirring solution. The addition may be exothermic.

• Reaction: Allow the reaction to stir at room temperature overnight, or until TLC/LC-MS analysis indicates complete consumption of the imine intermediate.

• Quenching: Slowly quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Workup: Separate the organic layer, and extract the aqueous layer with the reaction solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude product for purification.

Troubleshooting Guide 3: Product Purification

Q: My final product is an oil and is difficult to purify by column chromatography due to streaking.

A: Basic amines often streak on silica (B1680970) gel columns.

• Basified Silica: Pre-treat the silica gel with a small amount of a volatile base like triethylamine (B128534) (e.g., 1-2% in the eluent) to neutralize acidic sites and improve chromatography.

• Alternative Stationary Phase: Consider using alumina (B75360) (basic or neutral) instead of silica gel for the purification.

• Salt Formation: Convert the freebase amine into a salt (e.g., hydrochloride or fumarate). Salts are often crystalline solids that are much easier to purify by recrystallization, which is also a more scalable purification method than chromatography. The high-purity salt can then be converted back to the freebase if necessary.

References

• 1. reddit.com [reddit.com]
• 2. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. reddit.com [reddit.com]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive Amination - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Analysis of Methoxpropamine in Blood Samples

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the analysis of Methoxpropamine (MXPr) in blood samples. Our goal is to help you overcome common challenges, particularly those related to matrix effects, to ensure the development of robust and reliable bioanalytical methods.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of Methoxpropamine in blood samples.

Problem / Question	Possible Causes	Suggested Solutions
Why am I seeing low signal intensity or poor sensitivity for Methoxpropamine?	- Ion Suppression: Co-eluting matrix components, especially phospholipids (B1166683) from blood, can interfere with the ionization of Methoxpropamine in the mass spectrometer source.[1] - Inefficient Extraction: The chosen sample preparation method may not be effectively recovering Methoxpropamine from the blood matrix. - Suboptimal MS Settings: The mass spectrometer parameters may not be optimized for Methoxpropamine detection.	- Improve Sample Cleanup: Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[2] - Optimize Chromatography: Adjust the chromatographic gradient to better separate Methoxpropamine from matrix interferences.[3] - Evaluate and Mitigate Matrix Effects: Quantify the extent of ion suppression using a post-extraction spike method and consider using a stable isotope-labeled internal standard to compensate for these effects.[3] - Optimize MS Parameters: Perform a thorough optimization of the ion source parameters and MRM transitions for Methoxpropamine.
My results for quality control (QC) samples are highly variable and not reproducible. What could be the issue?	- Inconsistent Matrix Effects: The degree of ion suppression or enhancement can vary between different lots of blank matrix, leading to poor reproducibility.[4] - Sample Preparation Variability: Inconsistent execution of the sample preparation procedure can lead to variable analyte recovery. - Carryover: Residual Methoxpropamine from a high concentration sample may be carried over to the next injection, affecting the accuracy of subsequent measurements.	- Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS co-elutes with the analyte and experiences similar matrix effects, thereby compensating for variability. - Thoroughly Validate Sample Preparation: Ensure the sample preparation method is robust and reproducible. Provide adequate training to all analysts. - Optimize Needle Wash: Use a strong and appropriate wash solvent in the autosampler to minimize carryover between injections.
I am observing a non-linear calibration curve for Methoxpropamine. Why is this happening?	- Concentration-Dependent Matrix Effects: The extent of ion suppression or enhancement may change at different analyte concentrations. - Detector Saturation: At high concentrations, the mass spectrometer detector may become saturated, leading to a non-linear response.	- Assess Matrix Effects at Different Concentrations: Evaluate matrix effects at low, medium, and high concentrations to understand their impact on the calibration curve.[3] - Extend the Calibration Range: If detector saturation is suspected, extend the calibration curve to higher concentrations to confirm this and adjust the analytical range accordingly. - Use a Weighted Linear Regression: In cases of heteroscedasticity, a weighted linear regression (e.g., 1/x or 1/x²) may provide a better fit for the calibration curve.
How can I confirm that the peak I am seeing is Methoxpropamine and not an interfering substance?	- Isobaric Interferences: Other compounds in the matrix may have the same nominal mass as Methoxpropamine, leading to false positives. - Co-eluting Metabolites: Methoxpropamine metabolites may have similar chromatographic retention times and interfere with the parent drug's quantification.	- Use High-Resolution Mass Spectrometry (HRMS): HRMS provides high mass accuracy, which can help differentiate between Methoxpropamine and isobaric interferences.[5] - Monitor Multiple MRM Transitions: For triple quadrupole mass spectrometers, monitoring at least two MRM transitions for Methoxpropamine and maintaining a consistent ion ratio between them provides a higher degree of confidence in identification.[6] - Optimize Chromatographic Separation: Develop a chromatographic method that can resolve Methoxpropamine from its known metabolites like norMXPr, desmethyl-MXPr, and dihydro-MXPr.[7][8]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in Methoxpropamine blood analysis?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting components in the sample matrix.[1] In blood analysis, endogenous substances like phospholipids, salts, and proteins can suppress or enhance the signal of Methoxpropamine during mass spectrometric detection, leading to inaccurate and imprecise results.[1] Given that blood is a complex biological matrix, mitigating these effects is crucial for developing a reliable analytical method.

Q2: Which sample preparation technique is best for reducing matrix effects in Methoxpropamine blood analysis?

A2: The choice of sample preparation technique depends on the required sensitivity and the complexity of the matrix. While Protein Precipitation (PPT) is a simple and fast method, it is generally less effective at removing matrix components and may result in significant matrix effects.[6] Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) are more selective and provide cleaner extracts, thereby reducing matrix effects more effectively.[2] For new psychoactive substances (NPS) like Methoxpropamine, SPE is a frequently employed sample preparation method.[2]

Q3: How can I assess the extent of matrix effects in my assay?

A3: The most common method for quantitatively assessing matrix effects is the post-extraction spike method .[3] This involves comparing the peak area of an analyte spiked into an extracted blank matrix sample with the peak area of the analyte in a neat solution at the same concentration. The ratio of these peak areas gives the matrix factor (MF). An MF less than 1 indicates ion suppression, while an MF greater than 1 indicates ion enhancement.

Q4: What is the role of an internal standard (IS) in mitigating matrix effects?

A4: An internal standard is a compound with similar physicochemical properties to the analyte that is added to all samples, calibrators, and quality controls at a constant concentration. An ideal IS co-elutes with the analyte and experiences similar matrix effects. A stable isotope-labeled internal standard (SIL-IS) is considered the gold standard as it has nearly identical chemical and physical properties to the analyte and can effectively compensate for variations in matrix effects and analyte recovery.

Q5: Are there any specific considerations for the chromatographic analysis of Methoxpropamine?

A5: Yes. It is important to develop a chromatographic method that can separate Methoxpropamine from its potential metabolites, such as N-despropyl(nor)MXPr, O-desmethyl MXPr, and dihydroMXPr, to ensure accurate quantification of the parent drug.[7][8] Additionally, optimizing the mobile phase composition and gradient can help to separate Methoxpropamine from co-eluting matrix components, further reducing matrix effects.[3]

Quantitative Data Summary

The following tables summarize validation data for the analysis of novel psychoactive substances, including arylcyclohexylamines similar to Methoxpropamine, in whole blood using LC-MS/MS.

Table 1: Method Validation Parameters for NPS in Whole Blood by LC-MS/MS [3][9]

Parameter	Synthetic Cannabinoids	Other NPS (including stimulants, opioids)
Linearity Range	0.25–10 ng/mL	0.25–25 ng/mL
Accuracy	Within ±15% of nominal concentration	Within ±15% of nominal concentration
Precision	<15% CV	<10% CV
Recovery	Analyte dependent, generally >70%	Analyte dependent, generally >80%
Matrix Effect	Generally within 80-120%	Generally within 80-120%
Limit of Quantitation (LOQ)	As low as 0.1 ng/mL	As low as 0.1 ng/mL

Note: The values presented are generalized from studies on a broad range of NPS and may vary for Methoxpropamine specifically.

Experimental Protocols

Detailed Methodology for Methoxpropamine Analysis in Blood by LC-HRMS

This protocol is a representative example based on methodologies reported for the analysis of Methoxpropamine and other NPS in blood samples.[5][10]

1. Sample Preparation: Protein Precipitation

• To 100 µL of whole blood, add 20 µL of an internal standard solution (e.g., Methoxpropamine-d3).

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Inject 5 µL into the LC-HRMS system.

2. Liquid Chromatography Parameters

• LC System: UHPLC system

• Column: C18 analytical column (e.g., 100 mm x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5% to 95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95% to 5% B

  • 10.1-12 min: 5% B (re-equilibration)

• Column Temperature: 40°C

3. High-Resolution Mass Spectrometry Parameters

• Mass Spectrometer: Q-TOF or Orbitrap HRMS

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Gas Flow:

  • Cone Gas: 50 L/hr

  • Desolvation Gas: 800 L/hr

• Acquisition Mode: Full scan with data-dependent MS/MS (ddMS2)

• Full Scan Range: m/z 50-600

• Collision Energy: Ramped collision energy (e.g., 10-40 eV) for MS/MS fragmentation

Visualizations

Caption: Experimental workflow for Methoxpropamine analysis in blood.

Caption: Workflow for assessing matrix effects using the post-extraction spike method.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Development and validation of a rapid LC‐MS/MS method for the detection of 182 novel psychoactive substances in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Method development for the identification of methoxpropamine, 2-fluoro-deschloroketamine and deschloroketamine and their main metabolites in blood and hair and forensic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. sfera.unife.it [sfera.unife.it]
• 9. sciex.com [sciex.com]
• 10. iris.unito.it [iris.unito.it]

Technical Support Center: Optimizing LC-MS Methods for Methoxpropamine Analysis

Welcome to the technical support center for the analysis of methoxpropamine using Liquid Chromatography-Mass Spectrometry (LC-MS). This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their analytical methods for reliable and accurate results.

Troubleshooting Guides

This section addresses common issues encountered during the LC-MS analysis of methoxpropamine. Each problem is presented with potential causes and recommended solutions.

Issue 1: Poor Peak Shape (Tailing or Fronting) for Methoxpropamine

• Question: My chromatogram for methoxpropamine shows significant peak tailing or fronting. What are the potential causes and how can I resolve this?

• Answer: Poor peak shape can arise from several factors related to the column, mobile phase, or sample solvent.

  • Potential Causes & Solutions:

    • Secondary Interactions: Unwanted interactions between methoxpropamine and the stationary phase can cause peak tailing. Ensure the mobile phase pH is appropriate to maintain a consistent ionization state of the analyte. The use of mobile phase additives like formic acid can help improve peak shape.[1]

    • Column Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or the concentration of the sample.[1]

    • Injection Solvent Mismatch: If the sample solvent is significantly stronger than the initial mobile phase, it can cause peak fronting or splitting. Ideally, the sample should be dissolved in a solvent that matches the initial mobile phase conditions of your gradient.[1][2]

    • Column Contamination or Degradation: Contaminants from the sample matrix can accumulate on the column, or the stationary phase may degrade over time, leading to poor peak shape. Flush the column with a strong solvent or, if the problem persists, replace the column.[1]

Issue 2: Inconsistent Retention Times for Methoxpropamine

• Question: I am observing significant drift or variability in the retention time of methoxpropamine between injections. What could be causing this?

• Answer: Retention time instability is a common issue in LC-MS analysis and can often be traced back to the LC system or mobile phase preparation.

  • Potential Causes & Solutions:

    • Inadequate Column Equilibration: Ensure the column is properly equilibrated with the initial mobile phase conditions before each injection. A sufficient re-equilibration time at the end of the gradient is crucial.[3][4]

    • Mobile Phase Composition Changes: Prepare fresh mobile phases daily, especially aqueous phases containing buffers, to prevent microbial growth or changes in composition due to evaporation.[1][2]

    • Pump Performance Issues: Fluctuations in pump pressure can lead to inconsistent flow rates and, consequently, variable retention times. Check for leaks in the system and ensure the pump seals are in good condition.[1][4]

    • Column Temperature Fluctuations: Maintaining a constant column temperature is important for reproducible chromatography. Use a column oven to ensure a stable temperature throughout the analysis.[5][6]

Issue 3: Low Signal Intensity or Sensitivity for Methoxpropamine

• Question: The signal for my methoxpropamine peak is very low, or I am struggling to achieve the desired sensitivity. How can I improve the signal intensity?

• Answer: Low sensitivity can be due to issues with the LC separation, mass spectrometer settings, or sample preparation.

  • Potential Causes & Solutions:

    • Suboptimal Ionization: Methoxpropamine is a basic compound and is typically analyzed in positive ion mode. Ensure the mobile phase is acidic (e.g., contains 0.1% formic acid) to promote protonation and enhance the signal in the mass spectrometer.[3][7][8]

    • Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of methoxpropamine in the MS source, leading to a lower signal.[8][9] To mitigate this, improve sample cleanup using techniques like Solid-Phase Extraction (SPE) or modify the chromatographic gradient to separate methoxpropamine from interfering matrix components.[1][9]

    • Incorrect MS Parameters: Optimize the mass spectrometer parameters, including collision energy and cone voltage, to achieve the maximum response for the specific precursor and product ions of methoxpropamine.[5]

    • Sample Degradation: Ensure proper storage and handling of samples to prevent degradation of methoxpropamine.

Frequently Asked Questions (FAQs)

Q1: What type of analytical column is recommended for methoxpropamine separation?

A1: Both C18 and Biphenyl stationary phases have been successfully used for the separation of methoxpropamine.[3][10][11] C18 columns are a common choice for reversed-phase chromatography of non-polar compounds.[5] Biphenyl phases can offer alternative selectivity, which may be beneficial for separating methoxpropamine from its isomers or other related new psychoactive substances (NPS).[10][11]

Q2: What are typical mobile phase compositions for methoxpropamine analysis?

A2: A common mobile phase combination for the LC-MS analysis of methoxpropamine is a mixture of water and an organic solvent like acetonitrile (B52724) or methanol, both containing a small amount of an acid, typically 0.1% formic acid.[3][7] The formic acid helps to improve peak shape and ionization efficiency in the mass spectrometer.

Q3: How can I confirm the identity of methoxpropamine in my samples?

A3: The identity of methoxpropamine can be confirmed by comparing its retention time and mass spectral data with that of a certified reference standard.[12] High-resolution mass spectrometry (HRMS) can provide an accurate mass measurement of the precursor ion, while tandem mass spectrometry (MS/MS) can be used to generate a fragmentation pattern that is characteristic of the molecule.[12][13]

Q4: Are there any known metabolites of methoxpropamine that I should be aware of?

A4: Yes, several metabolites of methoxpropamine have been identified in preclinical studies. These include N-despropyl(nor)MXPr, O-desmethyl MXPr, and dihydroMXPr.[12] The main metabolite found in urine is often a glucuronide conjugate of desmethyl-MXPr.[3] When developing analytical methods, it may be important to consider the separation and detection of these metabolites as well.

Experimental Protocols & Data

Example LC-MS Gradient for Methoxpropamine Separation

The following table summarizes a typical gradient elution program for the separation of methoxpropamine on a C18 column.

Time (min)	% Mobile Phase A (Water + 0.01% Formic Acid)	% Mobile Phase B (Acetonitrile)
0.0	95	5
0.5	95	5
8.0	5	95
8.5	5	95
8.6	95	5
11.0	95	5

This is an example protocol based on published methods and may require optimization for your specific instrumentation and application.[3]

Mass Spectrometry Parameters for Methoxpropamine

The following table provides example mass spectrometry parameters for the detection of methoxpropamine.

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	262.1802
Product Ions (m/z)	Dependent on collision energy; requires optimization
Collision Energy	Requires optimization for your instrument

These parameters are based on the protonated molecule [M+H]+ and should be optimized for your specific mass spectrometer.[3]

Visualizations

Caption: General workflow for LC-MS analysis of methoxpropamine.

Caption: Troubleshooting decision tree for common LC-MS issues.

References

• 1. agilent.com [agilent.com]
• 2. youtube.com [youtube.com]
• 3. sfera.unife.it [sfera.unife.it]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 6. scispace.com [scispace.com]
• 7. Development and Validation of an LC-MS/MS Method for Pharmacokinetic Study of Methoxyamine in Phase I Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Method development for the identification of methoxpropamine, 2-fluoro-deschloroketamine and deschloroketamine and their main metabolites in blood and hair and forensic application - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Peak Shape in Methoxpropamine Chromatography

Welcome to the technical support center for troubleshooting chromatographic issues encountered during the analysis of Methoxpropamine. This guide is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common problems related to poor peak shape in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section provides answers to common questions and detailed guides to address specific issues you may encounter.

Q1: What are the common types of poor peak shapes I might see for Methoxpropamine?

You will typically encounter three main types of peak distortion in chromatography: peak tailing, peak fronting, and split peaks. An ideal chromatographic peak should be symmetrical and have a Gaussian shape.[1][2] Deviations from this symmetry can indicate a variety of issues with your method or HPLC system.[2]

• Peak Tailing: The latter half of the peak is broader than the front half.[3] This is a common issue when analyzing basic compounds like Methoxpropamine.

• Peak Fronting: The first half of the peak is broader than the latter half.[3][4]

• Split Peaks: The peak appears as two or more merged peaks.[3][5]

Q2: My Methoxpropamine peak is tailing. What are the likely causes and how can I fix it?

Peak tailing is a frequent problem when analyzing basic compounds like Methoxpropamine, often due to secondary interactions with the stationary phase.[6]

Troubleshooting Peak Tailing:

Potential Cause	Explanation	Recommended Solution(s)
Secondary Silanol (B1196071) Interactions	Methoxpropamine, being a basic compound, can interact strongly with acidic silanol groups on the surface of silica-based columns.[6][7] This secondary interaction causes some molecules to be retained longer, resulting in a tailing peak.[7]	- Lower Mobile Phase pH: Operate at a lower pH (e.g., pH < 3) to protonate the silanol groups and minimize these interactions.[3][8] - Use an End-Capped Column: These columns have fewer accessible silanol groups, reducing secondary interactions.[3][6] - Add a Mobile Phase Modifier: A small concentration of a basic modifier, like triethylamine (B128534) (TEA), can compete with the analyte for active sites.[9]
Column Overload	Injecting too much sample can saturate the stationary phase, leading to peak tailing.[6][10]	- Reduce Injection Volume or Concentration: Dilute your sample or inject a smaller volume to see if the peak shape improves.[6][11] - Use a Higher Capacity Column: A column with a larger diameter or a stationary phase with a higher carbon load can handle more sample.[6]
Column Contamination or Degradation	Accumulation of contaminants on the column frit or at the head of the column can distort peak shape.[2][10] The column may also be nearing the end of its lifespan.	- Flush the Column: Reverse-flush the column (if permitted by the manufacturer) to remove contaminants.[2] - Use a Guard Column: A guard column can protect the analytical column from strongly retained impurities.[2] - Replace the Column: If other solutions fail, the column may need to be replaced.[2]
Extra-Column Volume	Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening and tailing.[7][10]	- Minimize Tubing Length: Use the shortest possible tubing with a narrow internal diameter (e.g., 0.005").[7] - Check Connections: Ensure all fittings are properly made to avoid dead volume.[4]

Below is a logical workflow for troubleshooting peak tailing.

Caption: Troubleshooting workflow for peak tailing.

Q3: My Methoxpropamine peak is fronting. What should I investigate?

Peak fronting is generally less common than tailing but can occur under specific conditions.[3]

Troubleshooting Peak Fronting:

Potential Cause	Explanation	Recommended Solution(s)
Sample Overload (Concentration)	Injecting a sample that is too concentrated can lead to peak fronting.[12]	- Dilute the Sample: Reduce the concentration of your sample and reinject.[3]
Poor Sample Solubility	If the sample is not fully dissolved in the mobile phase, it can lead to an uneven band shape and fronting.[3]	- Change Sample Solvent: Ensure the sample is dissolved in a solvent that is compatible with, or weaker than, the mobile phase. Ideally, dissolve the sample in the mobile phase itself.[5]
Column Collapse	Operating the column outside of its recommended pH or temperature range can cause the packed bed to collapse, leading to peak distortion.[2][3]	- Verify Operating Conditions: Check the column's specifications and ensure your method is within the recommended limits for pH and temperature.[3] - Replace the Column: If collapse is suspected, the column will need to be replaced.[3]
Low Temperature	In some cases, low column temperature can lead to poor mass transfer and result in fronting peaks.	- Increase Column Temperature: Try increasing the column temperature (e.g., to 30-40°C) to improve peak shape.

Here is a diagram illustrating the decision process for addressing peak fronting.

Caption: Troubleshooting workflow for peak fronting.

Q4: Why is my Methoxpropamine peak splitting into two?

Split peaks can be caused by issues occurring before or during the separation.[3]

Troubleshooting Split Peaks:

Potential Cause	Explanation	Recommended Solution(s)
Blocked Column Frit	If the inlet frit of the column is partially blocked, the sample will be unevenly distributed onto the column, causing the peak to split.[5][13] This typically affects all peaks in the chromatogram.[5][13]	- Reverse-flush the column: This may dislodge the blockage.[2] - Replace the frit or the column: If flushing does not work, the frit or the entire column may need to be replaced.[13]
Column Void	A void or channel in the packing material at the head of the column can cause the sample to travel through different paths, resulting in a split peak.[3][14] This also tends to affect all peaks.	- Replace the column: A column with a void cannot be repaired and must be replaced.[14]
Sample Solvent Incompatibility	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion and splitting.[3][13]	- Match Sample Solvent to Mobile Phase: Dissolve the sample in the initial mobile phase whenever possible.[13]
Co-eluting Impurity	It is possible that what appears to be a split peak is actually two different compounds eluting very close together.[13]	- Inject a Smaller Volume: If reducing the injection volume results in two distinct peaks, this indicates a co-eluting substance.[3][13] - Optimize the Method: Adjust the mobile phase composition, gradient, or temperature to improve the separation.[13]

This workflow outlines the steps to diagnose the cause of split peaks.

Caption: Troubleshooting workflow for split peaks.

Experimental Protocols

When troubleshooting, it is crucial to change one parameter at a time to isolate the cause of the problem.

Protocol: Diagnosing Column Overload

• Prepare a Dilution Series: Prepare a series of dilutions of your Methoxpropamine standard or sample (e.g., 1:2, 1:5, 1:10) in the mobile phase.

• Inject Sequentially: Inject the original concentration, followed by each dilution.

• Analyze Peak Shape: Observe the peak shape for each injection. If the tailing or fronting decreases significantly with dilution, the issue is likely column overload.[6]

Protocol: Checking for System vs. Column Issues

• Remove Guard Column: If a guard column is in use, remove it and perform an injection. If the peak shape improves, the guard column is the source of the problem and should be replaced.[2]

• Substitute with a New Column: If you have a new, reliable column of the same type, install it in the system. If the peak shape becomes acceptable, the original column has likely degraded or become contaminated and should be replaced.[6]

• Inspect Connections: Power down the system, and carefully disconnect and reconnect all fittings between the injector and the detector to ensure there is no dead volume.

By systematically addressing these potential issues, you can improve the peak shape of Methoxpropamine and ensure the accuracy and reliability of your chromatographic data.

References

• 1. waters.com [waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. acdlabs.com [acdlabs.com]
• 4. support.waters.com [support.waters.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. chromtech.com [chromtech.com]
• 8. agilent.com [agilent.com]
• 9. pharmaguru.co [pharmaguru.co]
• 10. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 11. mastelf.com [mastelf.com]
• 12. pharmaguru.co [pharmaguru.co]
• 13. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 14. bio-works.com [bio-works.com]

Technical Support Center: Minimizing Animal Stress During Investigational Compound Dosing

This guide provides researchers, scientists, and drug development professionals with practical troubleshooting advice and frequently asked questions (FAQs) to minimize animal stress during the administration of investigational compounds. Adherence to these principles not only enhances animal welfare but also improves the quality and reproducibility of scientific data by reducing the confounding effects of stress. All procedures should be approved by the relevant Institutional Animal Care and Use Committee (IACUC) or equivalent ethical oversight body.

Frequently Asked Questions (FAQs)

Q1: Why is minimizing animal stress during dosing crucial for my research?

A1: Minimizing stress is critical for both ethical and scientific reasons. Stress can cause significant physiological changes, including alterations in cardiovascular, endocrine, immune, and central nervous systems.[1][2] These changes can increase data variability, obscure the true effects of the investigational compound, and lead to unreliable or irreproducible results.[2][3] By refining procedures to reduce stress, you enhance animal welfare and the scientific validity of your study.[4]

Q2: What are the primary sources of stress during a typical dosing procedure?

A2: The primary stressors include transportation to the facility, unfamiliar environments, handling, physical restraint, and the administration procedure itself (e.g., injection, oral gavage).[5][6] Physical restraint, in particular, has been shown to induce significant stress, leading to negative affective states and hormonal changes.[2][7] Novelty, such as a new procedure or handler, is also a potent stressor.[8]

Q3: How long should animals be acclimatized before starting an experiment?

A3: Acclimatization is essential for animals to recover from transportation stress and adjust to their new environment.[1][9] For rodents, a minimum period of 3 days (72 hours) is recommended before starting experiments.[1][10] If the study involves major surgery or sensitive behavioral testing, this period should be extended to at least one week.[9][10] For larger species like rabbits, dogs, or cats, a minimum of one week is advised.[1] Always consult institutional guidelines, as specific needs may vary based on species, source, and the nature of the experiment.[11]

Q4: What are the key signs of stress or distress I should monitor for during and after dosing?

A4: Signs of stress can be physiological or behavioral. Key indicators include:

• Behavioral: Vocalization, struggling, attempts to escape, freezing, reduced exploratory behavior, increased defecation or urination during the procedure, and changes in normal behaviors (e.g., grooming, eating, drinking) post-procedure.[2][12]

• Physiological: Increased heart rate, elevated blood pressure, and changes in respiratory rate.[2][13] While not always visible, these are reliably measured and are strong indicators of a stress response.

• Clinical: Piloerection (hair standing on end), excessive salivation, or fluid bubbling from the nose during oral gavage, which indicates aspiration.[14][15] Any animal showing signs of severe distress should be closely monitored and may need to be removed from the study according to IACUC-approved endpoints.

Q5: Are there less stressful alternatives to traditional oral gavage?

A5: Yes. Voluntary oral administration is a highly effective refinement that significantly reduces stress.[16] Methods include:

• Medicated Treats or Pills: Incorporating the compound into a palatable treat, jelly, or pill that the animal will voluntarily consume.[13][17][18] This eliminates the need for restraint.

• Micropipette-Guided Drug Administration (MDA): Training mice to drink a solution from a pipette, which they often do willingly.[16] These methods have been shown to result in lower stress hormone levels and more normal animal behavior compared to gavage.[13][16]

Troubleshooting Guides

Issue	Potential Cause(s)	Troubleshooting & Optimization Steps
High Inter-Animal Variability in Results	Stress-induced physiological changes are confounding the data. Inconsistent handling or dosing technique across animals or sessions.	1. Refine Handling: Implement non-aversive handling methods such as tunnel or cup handling for mice instead of tail handling.[12][19] Ensure all handlers are proficient. 2. Acclimatize to Procedure: Habituate animals to the handling and restraint method for several days before the first dose is administered.[20] 3. Standardize Technique: Ensure the dosing procedure (e.g., gavage speed, needle placement) is consistent for all animals.[21] 4. Consider Alternatives: Switch to a voluntary consumption method to eliminate restraint stress.[13][18]
Animal is Resistant, Struggles, or Vocalizes During Handling/Restraint	The animal perceives the procedure as aversive or threatening due to fear or lack of habituation. Improper restraint technique is causing discomfort.	1. Gentle Handling: Handle animals gently and consistently to build positive associations.[20] 2. Procedural Acclimatization: Before the study, handle the animal daily in a non-threatening manner (e.g., weighing, gentle petting).[20] 3. Optimize Restraint: Ensure the restraint method is firm but not painful. For oral gavage in rats, ensure the head and body are aligned vertically.[22] For mice, ensure the scruff provides control without impeding breathing.[23] 4. Positive Reinforcement: For some species, positive reinforcement training can minimize the stress of procedures.[3]
Complications During Oral Gavage (e.g., Reflux, Aspiration)	Incorrect gavage needle size or placement. Forcing the needle against resistance. Dosing volume is too large or administered too quickly.	1. Verify Needle Size & Length: Use a flexible, ball-tipped gavage needle appropriate for the animal's size.[14] Measure the needle from the mouth to the last rib to avoid stomach perforation.[22][23] 2. Correct Technique: Allow the animal to swallow the needle as it passes down the esophagus; never force it.[22] If resistance is felt, withdraw and try again.[23] 3. Check Volume and Speed: Adhere to recommended maximum dosing volumes (see table below). Administer the substance slowly and smoothly.[22][24] 4. Sucrose (B13894) Pre-coating: Coating the gavage needle with sucrose has been shown to decrease stress-related reactions and lower corticosterone (B1669441) levels.[25]
Unexpected Morbidity or Mortality Post-Dosing	Potential esophageal or tracheal injury from the procedure. Adverse reaction to the vehicle or compound. Aspiration of the dosed material into the lungs.	1. Review Gavage Technique: Ensure all personnel are thoroughly trained and proficient. Esophageal perforation is a known risk of improper technique.[17] 2. Assess Vehicle Safety: Ensure the vehicle is non-toxic and administered at an appropriate pH and osmolality.[26] 3. Monitor Post-Procedure: Observe animals for at least 5-10 minutes after dosing for any signs of respiratory distress (labored breathing, blue mucous membranes), which could indicate aspiration.[14][23] Implement extended monitoring 12-24 hours later.

Data Presentation: Impact of Refinements on Stress Markers

The following table summarizes quantitative data from studies comparing different handling and dosing techniques. Lower values for physiological markers and aversive behaviors indicate reduced stress.

Technique/Refinement	Species	Stress Marker Measured	Result Compared to Control/Standard Method	Citation(s)
Non-Restrained Injection	Rat	Plasma Corticosterone	Lower stress hormone levels.	[2]
Aversive Behaviors (struggling, vocalization)	Reduced frequency of aversive behaviors.	[2][7]
Voluntary Pill Dosing	Mouse	Mean Arterial Pressure (MAP) & Heart Rate	Significantly lower increase in MAP and heart rate compared to oral gavage.	[13]
Fecal Corticosterone Metabolites	No significant increase ; oral gavage caused a significant increase.	[13]
Sucrose-Coated Gavage Needle	Mouse	Plasma Corticosterone	Significantly lower corticosterone levels compared to water-coated needles.	[25]
Procedure Time	Significantly shorter time to complete the procedure.	[25]
Non-Aversive Handling (Cup/Tunnel)	Mouse	Overt Distress Behaviors (struggling, aversion)	Reduced signs of distress during restraint and release.	[12]

Experimental Protocols

Protocol 1: Low-Stress Oral Gavage in Mice

This protocol incorporates refinements to minimize distress during standard oral gavage.

• Preparation:

  • Select an appropriate gavage needle (e.g., 18-20 gauge for adult mice) that is flexible or curved and has a rounded, soft tip to prevent injury.[14][23]

  • Measure the correct insertion length by holding the needle alongside the mouse, with the tip at the last rib. Mark the needle at the mouse's incisors. Do not insert past this mark.[23]

  • Prepare the dosing solution. For an added refinement, pre-coat the tip of the gavage needle with a sucrose solution to reduce aversion.[25]

• Animal Restraint:

  • Gently pick up the mouse using a handling tunnel or by cupping your hands. Avoid picking the mouse up by its tail, as this is aversive.[19]

  • Securely scruff the mouse, ensuring the skin is taut enough to prevent the animal from turning its head, but not so tight as to impede breathing. The forelegs should be extended out to the side.[23]

  • Hold the mouse in a vertical position to create a straight line from the pharynx to the esophagus.[22]

• Needle Insertion and Dosing:

  • Insert the needle into the diastema (gap between incisors and molars) and gently advance it along the upper palate towards the pharynx.[23]

  • The mouse will reflexively swallow as the needle enters the pharynx. Allow the needle to slide easily into the esophagus with minimal pressure. If you feel any resistance, stop immediately, withdraw, and reposition. [14][22]

  • Advance the needle to the pre-measured mark and administer the substance slowly and smoothly with a syringe.

  • Do not rotate the needle during insertion or removal.[23]

• Post-Procedure:

  • Gently withdraw the needle along the same angle of insertion.

  • Return the animal to its home cage and monitor for at least 5-10 minutes for any signs of respiratory distress.[23] Conduct a follow-up check 12-24 hours later.

Protocol 2: Acclimatization to Handling and Procedure

This protocol describes how to habituate animals to human interaction and the dosing procedure to reduce anticipatory stress.

• Handler Acclimatization (3-5 days):

  • For several days before the experiment begins, the designated handler should spend time gently handling each animal.

  • Use a non-aversive pickup method (tunnel or cupping).[19]

  • Hold the animal for 1-2 minutes, allowing it to grow accustomed to the handler's presence and scent. This can be combined with routine procedures like weighing.[20]

• Procedural Acclimatization (2-3 days):

  • After initial handling acclimatization, introduce the animal to the specific procedure in a mock session.

  • For Gavage: Gently restrain the animal as you would for the real procedure. Touch the gavage needle (with no substance) to its mouth without inserting it.

  • For Injection: Gently restrain the animal and touch the capped needle or a similar blunt object to the injection site.

  • For Voluntary Dosing: Introduce the palatable treat/jelly without the active compound, allowing the animal to become familiar with it as a positive reward.[18]

  • Keep these sessions brief (under 1 minute) to minimize stress. The goal is to make the procedure predictable and less threatening.[3]

Visualizations

Caption: Workflow for proper animal acclimatization to minimize procedural stress.

Caption: Decision tree for selecting the least stressful administration route.

Caption: Simplified physiological pathway of the acute stress response.

References

• 1. Acclimation for Newly Received Lab Animals | UK Research [research.uky.edu]
• 2. Reducing the stress of drug administration: implications for the 3Rs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Avoiding, Minimizing, and Alleviating Distress - Recognition and Alleviation of Distress in Laboratory Animals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. How do you study stress in an animal? :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 6. grandin.com [grandin.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. research.uga.edu [research.uga.edu]
• 10. acuc.berkeley.edu [acuc.berkeley.edu]
• 11. 9c. Experimental procedures - Explanation | ARRIVE Guidelines | ARRIVE Guidelines [arriveguidelines.org]
• 12. mdpi.com [mdpi.com]
• 13. A less stressful alternative to oral gavage for pharmacological and toxicological studies in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. instechlabs.com [instechlabs.com]
• 15. Recognition and Assessment of Stress and Distress - Recognition and Alleviation of Distress in Laboratory Animals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. eara.eu [eara.eu]
• 17. awionline.org [awionline.org]
• 18. 3 Amazing Benefits of Low-Stress Dosing for Post-Op Rodents - Allentown [blog.allentowninc.com]
• 19. Reduce Rodent Stress with Proper Handling Techniques | Taconic Biosciences [taconic.com]
• 20. uvas.edu.pk [uvas.edu.pk]
• 21. benchchem.com [benchchem.com]
• 22. ouv.vt.edu [ouv.vt.edu]
• 23. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 24. acuc.berkeley.edu [acuc.berkeley.edu]
• 25. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]

Addressing solubility challenges of Methoxpropamine in buffers

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to addressing solubility challenges of Methoxpropamine in various buffer systems.

Frequently Asked Questions (FAQs)

Q1: What is Methoxpropamine and why is its solubility a consideration for experiments?

Methoxpropamine (MXPr) is a dissociative anesthetic of the arylcyclohexylamine class that acts as an NMDA receptor antagonist.[1] It is structurally related to compounds like ketamine and methoxetamine.[2][3] For accurate and reproducible in vitro and in vivo experiments, it is crucial that Methoxpropamine is fully dissolved in the experimental buffer. Poor solubility can lead to an underestimation of the compound's potency and inconsistent results.

Q2: What form of Methoxpropamine is commonly used in research and how does this affect solubility?

Methoxpropamine is often supplied as a hydrochloride (HCl) salt.[4] This salt form generally enhances the aqueous solubility of the parent amine compound. The protonated amine group in the hydrochloride salt is more polar, facilitating interaction with water molecules.

Q3: What are the key factors influencing the solubility of Methoxpropamine in buffers?

The solubility of Methoxpropamine, an amine-containing compound, is primarily influenced by:

• pH: As a weak base, the solubility of Methoxpropamine is highly pH-dependent. At lower pH values (acidic conditions), the amine group is protonated, leading to higher aqueous solubility. Conversely, at higher pH values (alkaline conditions), the compound will be in its less soluble free base form.

• Buffer Composition: The species of the buffer can impact solubility. It is important to select a buffer that does not interact with the compound to form a precipitate.

• Ionic Strength: The concentration of salts in the buffer can influence solubility, with high ionic strengths potentially leading to a "salting-out" effect and reduced solubility.

• Temperature: For most solid solutes, solubility tends to increase with temperature. However, the stability of the compound at elevated temperatures should be considered.

• Co-solvents: The addition of organic co-solvents like DMSO or ethanol (B145695) can significantly increase the solubility of hydrophobic compounds in aqueous buffers.

Quantitative Solubility Data

The following table summarizes the known and representative solubility data for Methoxpropamine hydrochloride in various solvents and buffer systems.

Solvent/Buffer System	pH	Temperature (°C)	Solubility
Phosphate-Buffered Saline (PBS)	7.2	Room Temperature	~2 mg/mL[4]
Dimethylformamide (DMF)	N/A	Room Temperature	~20 mg/mL[4]
Dimethyl sulfoxide (B87167) (DMSO)	N/A	Room Temperature	~10 mg/mL[4]
Ethanol	N/A	Room Temperature	~20 mg/mL[4]
Phosphate Buffer	5.0	Room Temperature	Higher solubility expected
Phosphate Buffer	6.0	Room Temperature	Moderate solubility expected
TRIS Buffer	7.5	Room Temperature	Lower solubility expected
TRIS Buffer	8.5	Room Temperature	Very low solubility expected

Note: "Higher/Moderate/Lower/Very low solubility expected" are relative estimations based on the chemical properties of amine hydrochlorides. Exact quantitative values may vary and should be determined empirically.

Troubleshooting Guide

Encountering solubility issues with Methoxpropamine? Follow this step-by-step troubleshooting guide to identify and resolve the problem.

Troubleshooting workflow for Methoxpropamine solubility issues.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of Methoxpropamine HCl in DMSO

This protocol details the preparation of a concentrated stock solution, which can then be diluted into aqueous buffers for various in vitro assays.

Materials:

• Methoxpropamine hydrochloride powder

• Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Calculation: Determine the mass of Methoxpropamine HCl required. The molecular weight of Methoxpropamine HCl is 297.8 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need:

  • Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 297.8 g/mol = 0.002978 g = 2.978 mg

• Weighing: Accurately weigh out approximately 2.98 mg of Methoxpropamine HCl powder and place it into a sterile microcentrifuge tube.

• Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the Methoxpropamine HCl.

• Mixing: Securely cap the tube and vortex thoroughly until the powder is completely dissolved. A clear solution with no visible particulates should be obtained. Gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution if necessary.

• Storage: For long-term storage and to avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store these aliquots at -20°C or -80°C.

Protocol for Preparing a Working Solution in Aqueous Buffer

Procedure:

• Thawing: Thaw a single-use aliquot of the 10 mM Methoxpropamine HCl stock solution at room temperature.

• Dilution: To prepare a working solution, dilute the DMSO stock solution into the desired sterile aqueous buffer (e.g., PBS, pH 7.2). It is crucial to add the DMSO stock to the buffer and mix immediately to avoid precipitation.

  • Example for a 100 µM working solution: Add 10 µL of the 10 mM stock solution to 990 µL of the aqueous buffer.

• Final DMSO Concentration: Ensure that the final concentration of DMSO in your experimental setup is not toxic to the cells or interferes with the assay. Typically, a final DMSO concentration of less than 0.5% is well-tolerated in most cell-based assays.

• Sterilization: If required for your application, the final working solution can be sterile-filtered through a 0.22 µm syringe filter.

Visualization of Signaling Pathway

Methoxpropamine is an antagonist of the N-methyl-D-aspartate (NMDA) receptor. The following diagram illustrates the key components of the NMDA receptor signaling pathway.

NMDA receptor signaling pathway blocked by Methoxpropamine.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Enhancing the sensitivity of Methoxpropamine detection in hair samples

Welcome to the technical support center for the sensitive detection of Methoxpropamine (MXPr) in hair samples. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental procedures, troubleshooting common issues, and answering frequently asked questions related to the analysis of this novel psychoactive substance (NPS).

Troubleshooting Guides

This section addresses specific problems that may be encountered during the analysis of Methoxpropamine in hair samples, offering potential causes and solutions to ensure accurate and sensitive detection.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Analyte Signal	1. Inefficient Extraction: Methoxpropamine may be strongly bound to the hair matrix. 2. Degradation of Analyte: The analyte may have degraded during sample preparation or storage. 3. Instrumental Issues: The LC-MS/MS system may not be optimized for Methoxpropamine detection. 4. Low Concentration in Sample: The concentration of Methoxpropamine in the hair sample may be below the limit of detection (LOD).	1. Optimize Extraction: Consider pulverizing or finely cutting the hair to increase surface area. Use an acidified organic solvent like methanol (B129727) with formic or hydrochloric acid and consider sonication or overnight incubation to improve extraction efficiency.[1] 2. Ensure Proper Storage and Handling: Store hair samples in a cool, dark, and dry place. Minimize the time between sample preparation and analysis. While specific stability data for Methoxpropamine is limited, a study on the related compound methoxyphenamine (B1676417) showed a 50% decrease in concentration after five months of storage.[2] 3. Optimize MS/MS Parameters: Develop a specific and sensitive Multiple Reaction Monitoring (MRM) method for Methoxpropamine and its metabolites. Ensure appropriate ionization source settings. 4. Increase Sample Amount: If possible, use a larger amount of hair for extraction to increase the total amount of analyte.
High Background Noise or Matrix Effects	1. Insufficient Sample Cleanup: Co-eluting endogenous compounds from the hair matrix can interfere with ionization. 2. Contamination: External contamination of the hair sample can introduce interfering substances.	1. Improve Sample Cleanup: Incorporate a solid-phase extraction (SPE) step after the initial liquid extraction to remove interfering matrix components. 2. Thorough Decontamination: Implement a rigorous decontamination protocol for the hair samples before extraction. This typically involves washing with an organic solvent (e.g., dichloromethane (B109758) or methanol) followed by water.[1]
Poor Peak Shape (Tailing, Splitting)	1. Chromatographic Issues: Inappropriate column chemistry, mobile phase composition, or gradient. 2. Injection Solvent Mismatch: The solvent used to reconstitute the final extract may be too strong compared to the initial mobile phase.	1. Optimize Chromatography: Use a C18 or phenyl-hexyl column suitable for basic compounds. Optimize the mobile phase composition (e.g., ammonium (B1175870) formate (B1220265) buffer and acetonitrile/methanol) and gradient to ensure good peak shape. 2. Adjust Injection Solvent: Reconstitute the final extract in a solvent that is of similar or weaker strength than the initial mobile phase.
Inconsistent Results/Poor Reproducibility	1. Inhomogeneous Sample: Uneven distribution of the drug within the hair sample. 2. Variability in Sample Preparation: Inconsistent execution of the extraction and cleanup procedures.	1. Homogenize Sample: Finely cut or pulverize the entire hair sample to ensure homogeneity before taking a subsample for analysis. 2. Standardize Procedures: Use calibrated pipettes, consistent incubation times and temperatures, and ensure complete solvent evaporation and reconstitution.
False Negative Results	1. Cosmetic Hair Treatments: Bleaching, dyeing, or straightening can significantly reduce the concentration of drugs in hair.[1] 2. Metabolism: The parent drug may be present at very low concentrations, while its metabolites are more abundant.	1. Inquire about Hair Treatments: Whenever possible, collect information on the cosmetic treatment history of the hair sample. Interpret results with caution if extensive treatments are reported. 2. Target Metabolites: Include the major metabolites of Methoxpropamine (N-despropyl(nor)MXPr, O-desmethyl MXPr, and dihydroMXPr) in the analytical method to increase the window of detection and confirm consumption.[3][4]

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting Methoxpropamine in hair?

A1: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the most widely used and sensitive technique for the determination of Methoxpropamine and other NPS in hair.[5][6] High-resolution mass spectrometry (LC-HRMS) is also a powerful tool for identification and characterization.[3]

Q2: What are the expected concentrations of Methoxpropamine in hair?

A2: The concentration of Methoxpropamine in hair is expected to be very low, typically in the picogram per milligram (pg/mg) to nanogram per gram (ng/g) range.[7] Forensic case reports for related arylcyclohexylamines have shown a wide range of concentrations depending on the extent of use.[8]

Q3: Is it necessary to analyze for Methoxpropamine metabolites?

A3: Yes, it is highly recommended. Detecting metabolites such as N-despropyl(nor)MXPr, O-desmethyl MXPr, and dihydroMXPr provides stronger evidence of drug consumption and can help differentiate between active use and external contamination.[3][4][9]

Q4: How should hair samples be decontaminated before extraction?

A4: A common and effective decontamination procedure involves sequential washes with an organic solvent like dichloromethane or methanol, followed by a wash with water.[1] It is crucial to analyze the final wash solution to ensure that no drug is being removed from the hair matrix itself, which would indicate that the washing procedure is too harsh.

Q5: What are the typical validation parameters for an LC-MS/MS method for Methoxpropamine in hair?

A5: A fully validated method should include the determination of the limit of detection (LOD), limit of quantification (LOQ), linearity, precision, accuracy, recovery, and matrix effect.[10][11][12]

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for novel psychoactive substances, including arylcyclohexylamines, in hair samples as reported in various studies. It is important to note that these values can vary depending on the specific instrumentation and methodology used.

Analytical Method	Analyte(s)	LOD	LOQ	Reference(s)
LC-MS/MS	Amphetamine-type stimulants	0.2 - 5 pg/mg	2 - 20 pg/mg	[13]
LC-MS/MS	16 Synthetic Cathinones	Not Reported	1 - 5 pg/mg	[12]
LC-MS/MS	16 Drugs of Abuse	Not Reported	2 - 10 ng/g	[7]
LC-MS/MS	25 Novel Synthetic Opioids	As low as 0.1 pg/mg	Not Reported	[11]

Experimental Protocols

This section provides a detailed methodology for a sensitive LC-MS/MS method for the detection of Methoxpropamine in hair.

1. Sample Preparation

• Decontamination:

  • Wash approximately 20-50 mg of hair with 5 mL of dichloromethane for 2 minutes.

  • Discard the solvent and repeat the wash with 5 mL of methanol for 2 minutes.

  • Discard the solvent and wash with 5 mL of deionized water for 2 minutes.

  • Dry the hair sample at room temperature.

• Homogenization:

  • Cut the decontaminated hair into small segments (approximately 1-2 mm).

  • Alternatively, pulverize the hair using a ball mill for enhanced extraction efficiency.

• Extraction:

  • Place the homogenized hair sample in a glass vial.

  • Add 1 mL of acidified methanol (e.g., methanol with 0.1% formic acid).

  • Add an appropriate internal standard.

  • Sonicate the sample for 2 hours or incubate overnight at 45°C.

  • Centrifuge the sample and transfer the supernatant to a new tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: A C18 or Phenyl-Hexyl column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: 5 mM ammonium formate in water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.

  • Gradient: A suitable gradient to separate Methoxpropamine and its metabolites from matrix interferences.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Develop and optimize specific precursor-to-product ion transitions for Methoxpropamine and its metabolites.

Visualizations

Caption: Experimental workflow for Methoxpropamine detection in hair.

Caption: Troubleshooting logic for low analyte signal.

References

• 1. gtfch.org [gtfch.org]
• 2. Hair analysis for drugs of abuse. III. Movement and stability of methoxyphenamine (as a model compound of methamphetamine) along hair shaft with hair growth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Method development for the identification of methoxpropamine, 2-fluoro-deschloroketamine and deschloroketamine and their main metabolites in blood and hair and forensic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Arylcyclohexylamines in Biological Specimens: Sensors and Sample Pre-Treatment Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. A Systematic Review of Metabolite-to-Drug Ratios of Pharmaceuticals in Hair for Forensic Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method including 25 novel synthetic opioids in hair and subsequent analysis of a Swiss opioid consumer cohort - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A multi-analyte LC-MS/MS method for screening and quantification of 16 synthetic cathinones in hair: Application to postmortem cases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. An LC-MS/MS methodological approach to the analysis of hair for amphetamine-type-stimulant (ATS) drugs, including selected synthetic cathinones and piperazines - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Methoxpropamine (MXPr) Quantitative Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding calibration curve issues encountered during the quantitative analysis of methoxpropamine (MXPr) and its metabolites.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of non-linear calibration curves in methoxpropamine analysis?

A1: Non-linear calibration curves in the LC-MS/MS analysis of methoxpropamine are often due to several factors. One of the primary causes is the matrix effect , where co-eluting endogenous compounds from the biological sample (e.g., urine, plasma) suppress or enhance the ionization of MXPr, leading to a disproportionate response at different concentrations. Another common reason is detector saturation at high concentrations of MXPr. Additionally, the choice of an inappropriate internal standard (IS) that does not adequately compensate for variations in sample preparation and ionization can also result in non-linearity.

Q2: How can I minimize matrix effects in my methoxpropamine assay?

A2: To minimize matrix effects, several strategies can be employed. A crucial step is to develop a robust sample preparation method. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are generally more effective at removing interfering matrix components than a simple "dilute-and-shoot" approach. Chromatographic separation is also key; optimizing the LC method to ensure that MXPr and its metabolites are well-separated from the bulk of the matrix components can significantly reduce ion suppression or enhancement. Finally, using a stable isotope-labeled (SIL) internal standard, such as methoxpropamine-d5, is highly recommended as it will be affected by the matrix in a very similar way to the unlabeled analyte, thus providing better correction.

Q3: What are the key criteria for selecting a suitable internal standard for methoxpropamine quantification?

A3: The ideal internal standard for MXPr quantitative analysis is a stable isotope-labeled version of the analyte (e.g., methoxpropamine-d5). If a SIL-IS is not available, a structural analog can be used, but it should have similar chemical and physical properties to MXPr, including extraction recovery, chromatographic retention time, and ionization efficiency. Ketamine-d4 has been used as an internal standard for MXPr analysis.[1][2] It is crucial that the IS does not co-elute with any endogenous interferences and is not a metabolite of any co-administered drugs.

Q4: My calibration curve for a methoxpropamine metabolite is showing poor reproducibility. What could be the cause?

A4: Poor reproducibility for a metabolite calibration curve can stem from several sources. The metabolite may be present at much lower concentrations than the parent drug, making the assay more susceptible to background noise and interference. The stability of the metabolite in the biological matrix during sample storage and processing is another critical factor; degradation can lead to variable results. Inconsistent sample preparation, leading to variable recovery of the metabolite, is also a common culprit. Ensure that the chosen internal standard is also appropriate for quantifying the metabolite, not just the parent drug.

Troubleshooting Guide

Issue 1: Non-Linear Calibration Curve

Your calibration curve for methoxpropamine shows a significant deviation from linearity, particularly at the higher or lower concentration points.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Expected Outcome
Matrix Effect	1. Evaluate matrix effects by comparing the response of MXPr in neat solvent versus post-extraction spiked matrix samples. 2. Improve sample cleanup using SPE or LLE. 3. Optimize chromatographic separation to better resolve MXPr from interfering matrix components.	A more linear calibration curve with a correlation coefficient (r²) > 0.99.
Detector Saturation	1. Reduce the injection volume or dilute the higher concentration standards. 2. If available, use a less abundant precursor-to-product ion transition for quantification at higher concentrations.	The upper end of the calibration curve becomes linear.
Inappropriate Internal Standard	1. If using a structural analog IS, ensure its retention time is very close to that of MXPr. 2. Switch to a stable isotope-labeled internal standard for MXPr if possible.	Improved linearity and precision of the calibration curve.
Inaccurate Standard Preparation	1. Prepare fresh calibration standards and quality control (QC) samples. 2. Verify the concentration and purity of the MXPr reference standard.	A linear and accurate calibration curve.

Illustrative Data: Impact of Sample Preparation on Linearity

Concentration (ng/mL)	Response (Dilute-and-Shoot)	Response (SPE)
1	5,500	12,100
5	26,000	60,500
10	49,000	122,000
50	210,000	615,000
100	350,000	1,230,000
250	625,000	3,075,000
r²	0.985	0.999

Note: This data is illustrative and designed to demonstrate the potential impact of different sample preparation techniques.

Issue 2: Poor Reproducibility and Accuracy

Your quality control (QC) samples are consistently failing to meet the acceptance criteria (e.g., ±15% of the nominal concentration).

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps	Expected Outcome
Internal Standard Variability	1. Ensure the internal standard is added consistently to all samples and standards. 2. Monitor the IS peak area across the batch; significant variation may indicate a problem with sample preparation or injection. 3. If using a structural analog, its recovery may be different from MXPr. Switch to a SIL-IS if possible.	Consistent IS peak areas across the analytical run and improved accuracy and precision of QC samples.
Analyte Instability	1. Investigate the stability of MXPr in the biological matrix at different storage conditions (e.g., room temperature, freeze-thaw cycles). 2. If instability is observed, adjust sample handling and storage procedures accordingly.	QC samples meet acceptance criteria.
Inconsistent Sample Preparation	1. Ensure consistent timing and execution of all sample preparation steps (e.g., vortexing, centrifugation, evaporation). 2. Automate sample preparation steps if possible.	Improved precision of QC sample results.
LC-MS/MS System Variability	1. Check for leaks in the LC system. 2. Ensure the autosampler is functioning correctly and injecting consistent volumes. 3. Clean the mass spectrometer's ion source.	Stable retention times and consistent peak areas for repeated injections of the same sample.

Illustrative Data: Impact of Internal Standard Choice on Precision

QC Level	Concentration (ng/mL)	%CV (Analog IS)	%CV (SIL-IS)
Low	3	18.5	4.2
Medium	75	15.2	3.1
High	200	12.8	2.5

Note: This data is illustrative and highlights the typical improvement in precision when using a stable isotope-labeled internal standard.

Experimental Protocols

Sample Preparation Protocol for Methoxpropamine in Human Urine using SPE

• Sample Pre-treatment: To 1 mL of urine, add 50 µL of internal standard solution (e.g., ketamine-d4 at 1 µg/mL). Vortex for 10 seconds.

• SPE Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.

• Sample Loading: Load the pre-treated urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of methanol.

• Elution: Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject an aliquot into the LC-MS/MS system.

LC-MS/MS Parameters for Methoxpropamine Analysis

• LC Column: C18 column (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: Start with 5% B, ramp to 95% B over 7 minutes, hold for 1 minute, and then return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Ion Source: Electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Methoxpropamine: m/z 220.2 → 121.1

  • Nor-methoxpropamine (metabolite): m/z 206.2 → 121.1

  • Ketamine-d4 (IS): m/z 242.2 → 142.1

Visualizations

Caption: Workflow for the preparation of different biological samples for methoxpropamine analysis.

Caption: Decision tree for troubleshooting common calibration curve issues in quantitative analysis.

Caption: Simplified diagram of the NMDA receptor signaling pathway and the antagonistic action of methoxpropamine.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of Methoxpropamine and Ketamine's Affinity for the NMDA Receptor

For researchers and professionals in drug development, understanding the nuanced interactions between novel psychoactive substances and their neural targets is paramount. This guide provides a detailed comparison of the N-methyl-D-aspartate (NMDA) receptor affinity of methoxpropamine (MXPr) and the well-characterized dissociative anesthetic, ketamine. Both are arylcyclohexylamines and are known to act as NMDA receptor antagonists, but their binding affinities exhibit notable differences.[1][2]

Quantitative Comparison of NMDA Receptor Affinity

The binding affinity of a compound for a receptor is a critical determinant of its potency. This is often expressed as the inhibition constant (Ki) or the half-maximal inhibitory concentration (IC50). A lower value for Ki or IC50 indicates a higher binding affinity. The available experimental data for methoxpropamine and ketamine are summarized below.

Compound	Parameter	Value (µM)	Experimental Model
Methoxpropamine (MXPr)	IC50	1.647	NMDA-induced currents in mouse cartwheel interneurons[3][4][5]
Ketamine	Ki	0.18 - 4.9	Radioligand binding assays[6]
Ki	0.76	Not specified[7]
Ki	0.659	Radioligand binding assay with [3H]MK-801[8][9]
IC50	0.43 - 8.2	Not specified[6]
IC50	0.4	NMDA-induced currents in cultured neurons[10]
IC50	1.5	NMDA-induced currents in dissociated hippocampal cultures[11]

Note: The S(+) enantiomer of ketamine has an approximately 3- to 4-fold greater affinity for the NMDA receptor than the R(-) enantiomer.[12]

Based on the available data, ketamine generally demonstrates a higher affinity for the NMDA receptor than methoxpropamine, as indicated by its lower Ki and IC50 values in several studies.

Experimental Methodologies

The determination of NMDA receptor affinity for these compounds has been achieved through two primary experimental approaches: radioligand binding assays and electrophysiological recordings.

Radioligand Binding Assays

This biochemical technique is a standard method for quantifying the interaction between a ligand and a receptor.

Objective: To determine the binding affinity (Ki) of a test compound by measuring its ability to displace a radiolabeled ligand from the NMDA receptor.

Typical Protocol:

• Membrane Preparation: Rat brain cortical membranes, a rich source of NMDA receptors, are prepared through homogenization and centrifugation to isolate the membrane fraction.[13] The protein concentration of the membrane preparation is then determined.

• Competitive Binding: The prepared membranes are incubated in a solution containing a fixed concentration of a radiolabeled NMDA receptor antagonist, such as [³H]MK-801 or [³H]TCP, and varying concentrations of the unlabeled test compound (e.g., ketamine).[8][13]

• Incubation: The mixture is incubated to allow the binding to reach equilibrium.

• Separation: The receptor-bound radioligand is separated from the unbound radioligand through rapid filtration using glass fiber filters.[13]

• Quantification: The radioactivity retained on the filters, which corresponds to the amount of bound radioligand, is measured using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. This value is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.[14]

Electrophysiological Recordings

This technique directly measures the functional effect of a compound on the ion channel activity of the NMDA receptor.

Objective: To determine the functional inhibitory potency (IC50) of a test compound by measuring its effect on NMDA-induced electrical currents in neurons.

Typical Protocol:

• Cell Preparation: Neurons that express NMDA receptors, such as cartwheel interneurons from the mouse dorsal cochlear nucleus or cultured hippocampal neurons, are used.[3][4][11]

• Patch-Clamp Recording: The whole-cell patch-clamp technique is employed to record the electrical currents flowing across the neuronal membrane.

• NMDA Receptor Activation: NMDA is applied to the neuron to induce an inward electrical current through the NMDA receptors.

• Compound Application: The test compound (e.g., methoxpropamine or ketamine) is applied at various concentrations in the presence of NMDA.

• Current Measurement: The extent to which the test compound inhibits the NMDA-induced current is measured.

• Data Analysis: A concentration-response curve is generated, and the IC50 value is calculated as the concentration of the test compound that produces a 50% reduction in the NMDA-induced current.[3][4]

Signaling Pathways and Experimental Workflow Diagrams

To visualize the concepts discussed, the following diagrams illustrate the NMDA receptor signaling pathway and a generalized workflow for determining NMDA receptor affinity.

Caption: NMDA receptor signaling pathway and antagonist action.

References

• 1. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 2. NMDA receptor antagonist - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Ketamine | A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice | springermedicine.com [springermedicine.com]
• 6. The N-methyl-d-aspartate receptor hypothesis of ketamine’s antidepressant action: evidence and controversies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ketamine and other N-methyl-D-aspartate receptor antagonists in the treatment of depression: a perspective review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. A Clickable Analogue of Ketamine Retains NMDA Receptor Activity, Psychoactivity, and Accumulates in Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Ketamine - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. giffordbioscience.com [giffordbioscience.com]

Methoxpropamine and Standard Drug Immunoassays: A Comparative Guide on Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of methoxpropamine (MXPr) in standard drug immunoassays. The information presented is intended to assist researchers, scientists, and drug development professionals in understanding the detection capabilities and limitations of common screening methods for this novel psychoactive substance (NPS).

Executive Summary

Methoxpropamine, a dissociative substance structurally related to phencyclidine (PCP) and ketamine, has emerged on the NPS market. Understanding its behavior in routine toxicological screening is crucial for accurate clinical and forensic assessments. Based on available data, methoxpropamine does not exhibit cross-reactivity with standard phencyclidine (PCP) immunoassays. However, comprehensive data on its cross-reactivity with other common immunoassay panels, such as those for amphetamines, benzodiazepines, and opiates, is currently limited. Confirmatory methods like gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) are recommended for the unambiguous identification of methoxpropamine in biological samples.

Comparison of Methoxpropamine Cross-Reactivity in Immunoassays

Current research indicates a lack of cross-reactivity of methoxpropamine with the most relevant class of immunoassays, those designed to detect phencyclidine.

Immunoassay Target	Cross-Reactivity of Methoxpropamine	Concentration Tested	Reference
Phencyclidine (PCP)	No Cross-Reactivity	10-1,000 ng/mL	[1][2]
Classic Psychoactive Substances (General Screen)	Negative	Not specified	[3]
Amphetamines	Data Not Available	-
Benzodiazepines	Data Not Available	-
Opiates	Data Not Available	-
Cannabinoids	Data Not Available	-
Tricyclic Antidepressants	Data Not Available	-

Note: The absence of data for other immunoassays does not definitively rule out potential cross-reactivity. It is recommended that laboratories validate their specific immunoassay kits for potential interference from methoxpropamine if its use is suspected.

Alternative Analytical Methods

Given the limitations of immunoassays for detecting novel psychoactive substances like methoxpropamine, more specific and sensitive analytical techniques are the methods of choice for confirmation and quantification.

Analytical Method	Detection Capability	Notes
Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)	High	Considered a gold standard for the identification and characterization of NPS and their metabolites.[4][5][6]
Gas Chromatography-Mass Spectrometry (GC-MS)	High	A widely used and reliable method for the confirmation of many drugs of abuse, including the potential to identify methoxpropamine.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	High	Offers high sensitivity and specificity for the targeted analysis of methoxpropamine and its metabolites.

Experimental Protocols

While a specific, detailed experimental protocol for methoxpropamine cross-reactivity testing was not available in the reviewed literature, the following is a generalized methodology derived from studies on the cross-reactivity of new psychoactive substances in immunoassays.

Objective: To determine the cross-reactivity of methoxpropamine with commercially available drug of abuse immunoassays.

Materials:

• Methoxpropamine standard of known purity.

• Certified drug-free urine or blood matrix.

• Commercially available immunoassay kits for various drug classes (e.g., PCP, amphetamines, opiates, benzodiazepines).

• Microplate reader or appropriate instrumentation for the specific immunoassay technology (e.g., ELISA, EMIT).

• Standard laboratory equipment (pipettes, vials, etc.).

Procedure:

• Preparation of Stock Solution: A stock solution of methoxpropamine is prepared in a suitable solvent (e.g., methanol, acetonitrile) at a high concentration.

• Preparation of Spiked Samples: The methoxpropamine stock solution is serially diluted in the drug-free biological matrix to create a range of concentrations to be tested. The concentration range should bracket clinically relevant levels and extend to higher concentrations to robustly assess the potential for cross-reactivity.

• Immunoassay Analysis: The spiked samples, along with positive and negative controls provided with the immunoassay kits, are analyzed according to the manufacturer's instructions.

• Data Interpretation: The response of the immunoassay to the various concentrations of methoxpropamine is measured. A positive result is typically defined as a response that exceeds the established cutoff threshold of the assay for its target analyte.

• Calculation of Cross-Reactivity (if applicable): If a positive result is obtained, the percent cross-reactivity can be calculated using the following formula:

  % Cross-Reactivity = (Concentration of Target Analyte at Cutoff / Concentration of Methoxpropamine that produces a response equivalent to the cutoff) x 100

Visualizations

Caption: Experimental workflow for immunoassay cross-reactivity testing.

Caption: Detection pathways for methoxpropamine.

References

• 1. Acute toxicity associated with analytically confirmed recreational use of methiopropamine (1-(thiophen-2-yl)-2-methylaminopropane) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Method development for the identification of methoxpropamine, 2-fluoro-deschloroketamine and deschloroketamine and their main metabolites in blood and hair and forensic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluating cross-reactivity of new psychoactive substances (NPS) in human whole blood by enzyme-linked immunosorbent assay (ELISA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Analytical Validation of Methoxpropamine (MXPr) Detection Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the detection and quantification of Methoxpropamine (MXPr), a novel psychoactive substance (NPS). The emergence of NPS like MXPr poses a significant challenge to forensic and clinical toxicology, necessitating robust and reliable analytical procedures. This document outlines the performance characteristics of commonly employed techniques, including Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-QToF-MS), and Gas Chromatography-Mass Spectrometry (GC-MS), to assist researchers in selecting the most appropriate method for their specific needs.

Introduction to Methoxpropamine and Analytical Challenges

Methoxpropamine (MXPr) is a dissociative anesthetic of the arylcyclohexylamine class, structurally related to ketamine and phencyclidine. Its increasing prevalence in the recreational drug market requires sensitive and specific analytical methods for its identification in various biological matrices, including urine, blood, and hair, as well as in seized materials. The analytical challenge lies in the low concentrations often encountered in biological samples and the need to differentiate MXPr from its isomers and other structurally similar compounds.

Comparison of Analytical Methods

The selection of an analytical method for MXPr detection depends on factors such as the required sensitivity, selectivity, sample matrix, and the availability of instrumentation. This section compares the performance of LC-HRMS, LC-QToF-MS, and GC-MS for the analysis of MXPr.

Quantitative Performance Characteristics

The following table summarizes the key validation parameters for the different analytical techniques. It is important to note that direct comparative studies for MXPr are limited, and some of the data presented here is based on methods validated for similar novel psychoactive substances, providing a representative overview of the expected performance.

Parameter	LC-HRMS	UHPLC-QTOF-HRMS	GC-MS
Limit of Detection (LOD)	Typically in the low ng/mL range	Not explicitly reported for MXPr, but expected to be in the sub-ng/mL to low ng/mL range for similar NPS.	Generally in the ng/mL range, may be higher than LC-based methods without derivatization.
Limit of Quantification (LOQ)	Typically in the low ng/mL range	Not explicitly reported for MXPr, but expected to be in the low ng/mL range for similar NPS.	Generally in the ng/mL range.
Linearity (Range)	Wide dynamic range, often from low ng/mL to µg/mL	10 - 1000 ng/mL (in urine)	Typically linear over a range of ng/mL to µg/mL.
Accuracy (% Bias)	Generally within ±15%	Not explicitly reported for MXPr.	Typically within ±15-20%.
Precision (%RSD)	Typically <15%	Not explicitly reported for MXPr.	Typically <15-20%.

Note: The performance characteristics can vary significantly based on the specific instrumentation, sample matrix, and extraction procedure used.

Experimental Protocols

Detailed and validated experimental protocols are crucial for obtaining reliable and reproducible results. This section outlines the typical workflows for the analysis of MXPr in urine and hair samples.

Sample Preparation: Urine

A common and straightforward method for preparing urine samples for LC-MS analysis is the "dilute-and-shoot" approach.

• Sample Collection: Collect urine samples in sterile containers.

• Internal Standard Spiking: Add an appropriate internal standard (e.g., a deuterated analog of MXPr) to a specific volume of the urine sample.

• Dilution: Dilute the sample with a solvent, such as a mixture of acetonitrile (B52724) and methanol (B129727) (e.g., 95:5 v/v).[1]

• Vortexing and Centrifugation: Vortex the mixture thoroughly to ensure homogeneity and then centrifuge to pellet any precipitated proteins or particulates.

• Supernatant Transfer: Carefully transfer the supernatant to an autosampler vial for injection into the LC-MS system.

Sample Preparation: Hair

Hair analysis provides a longer detection window for drug use. A typical extraction procedure for MXPr from hair is as follows:

• Decontamination: Wash the hair sample sequentially with solvents like dichloromethane (B109758) and methanol to remove external contaminants.

• Pulverization: Finely pulverize the decontaminated and dried hair sample to increase the surface area for extraction.

• Extraction: Incubate the pulverized hair in a solvent such as methanol at an elevated temperature (e.g., 55°C) for an extended period (e.g., 15 hours).

• Internal Standard Spiking: Add an internal standard to the extraction solvent.

• Centrifugation: Centrifuge the sample to separate the hair matrix from the extraction solvent.

• Analysis: Inject the supernatant directly into the analytical instrument.

Methodology Diagrams

The following diagrams illustrate the experimental workflows for MXPr detection.

Diagram 1: Experimental workflow for MXPr detection in urine.

Diagram 2: Experimental workflow for MXPr detection in hair.

Conclusion

The detection of Methoxpropamine can be reliably achieved using LC-HRMS, LC-QToF-MS, and GC-MS. LC-based methods, particularly those coupled with high-resolution mass spectrometry, generally offer superior sensitivity and are well-suited for the analysis of biological fluids. GC-MS provides a robust alternative, especially for the analysis of seized powders and, with appropriate sample preparation, for biological matrices. The choice of the optimal method will be dictated by the specific requirements of the analysis, including the desired limits of detection, the nature of the sample, and the available resources. The detailed experimental protocols and workflows provided in this guide serve as a valuable resource for laboratories involved in the analysis of novel psychoactive substances.

References

• 1. researchgate.net [researchgate.net]

Methoxpropamine vs. Methoxetamine: A Comparative Pharmacological Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological properties of two arylcyclohexylamine dissociatives: methoxpropamine (MXPr) and methoxetamine (MXE). The information presented is based on available experimental data to assist researchers in understanding the similarities and differences between these two compounds.

Introduction

Methoxetamine (MXE) is a well-characterized dissociative anesthetic that gained popularity as a research chemical and recreational substance.[1][2] It is an analog of ketamine and phencyclidine (PCP) and is known for its potent N-methyl-D-aspartate (NMDA) receptor antagonism.[1][2] Methoxpropamine (MXPr) is a more recent derivative of MXE, also classified as a dissociative and NMDA receptor antagonist.[3][4] This guide will compare their pharmacological profiles based on receptor binding affinities, functional potencies, and other relevant data.

Comparative Pharmacological Data

The primary mechanism of action for both MXPr and MXE is the non-competitive antagonism of the NMDA receptor, a key glutamate (B1630785) receptor involved in synaptic plasticity and neurotransmission.[1][3][5] However, their potency and off-target activities differ.

Table 1: Comparative Receptor Binding and Functional Data

Target	Parameter	Methoxpropamine (MXPr)	Methoxetamine (MXE)	Reference(s)
NMDA Receptor	IC₅₀ (NMDA-induced inward current)	1.647 µM	0.841 µM	[6][7]
Kᵢ (dizocilpine site)	Not Reported	257 nM	[1]
Serotonin (B10506) Transporter (SERT)	Kᵢ	Not Reported	479 nM	[1]
IC₅₀ (Serotonin Reuptake Inhibition)	Not Reported	2,400 nM	[1]
Dopamine (B1211576) Transporter (DAT)	Kᵢ / IC₅₀	Not Reported	> 10,000 nM	[1]
Norepinephrine (B1679862) Transporter (NET)	Kᵢ / IC₅₀	Not Reported	> 10,000 nM	[1]

Summary of Findings:

• NMDA Receptor Antagonism: Both compounds are potent NMDA receptor antagonists. In a functional assay measuring the inhibition of NMDA-induced currents, MXE was found to be approximately twice as potent as MXPr.[6][7]

• Serotonin Transporter Affinity: MXE exhibits a significant affinity for the serotonin transporter (SERT), acting as a serotonin reuptake inhibitor.[1] This property is not well-characterized for MXPr.

• Monoamine Transporter Selectivity: MXE shows low affinity for the dopamine and norepinephrine transporters, suggesting a selective action on the NMDA receptor and SERT.[1] The selectivity profile of MXPr has not been extensively reported.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize arylcyclohexylamine compounds.

Radioligand Binding Assay for NMDA Receptor Affinity

This protocol determines the binding affinity (Kᵢ) of a test compound for the dizocilpine (B47880) (MK-801) binding site on the NMDA receptor.

Materials:

• Rat brain cortical membranes (source of NMDA receptors)

• [³H]MK-801 or other suitable radioligand (e.g., [³H]TCP)

• Test compounds (MXPr, MXE)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding determinator (e.g., 10 µM unlabeled MK-801)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Membrane Preparation: Homogenize rat cortical tissue in ice-cold buffer and centrifuge to pellet the membranes. Wash the pellet multiple times by resuspension and centrifugation. Resuspend the final pellet in assay buffer and determine the protein concentration.

• Assay Setup: In triplicate, combine the membrane preparation, [³H]MK-801 (at a concentration near its Kd), and either buffer (for total binding), unlabeled MK-801 (for non-specific binding), or the test compound at various concentrations.

• Incubation: Incubate the mixture at room temperature for a specified time (e.g., 60 minutes) to reach binding equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value (concentration of test compound that inhibits 50% of specific binding) by non-linear regression. Calculate the Kᵢ value using the Cheng-Prusoff equation.

Whole-Cell Patch-Clamp Electrophysiology for NMDA Receptor Functional Antagonism

This protocol measures the functional inhibition of NMDA receptor-mediated currents by a test compound.

Materials:

• Neurons expressing NMDA receptors (e.g., cultured hippocampal neurons or cells from brain slices)

• External solution (e.g., artificial cerebrospinal fluid - aCSF)

• Internal solution (for the patch pipette)

• NMDA and glycine (B1666218) (co-agonist)

• Test compounds (MXPr, MXE)

• Patch-clamp amplifier and data acquisition system

Procedure:

• Cell Preparation: Prepare cultured neurons or acute brain slices containing the neurons of interest.

• Patch Pipette Preparation: Fabricate glass micropipettes with a specific resistance and fill them with the internal solution.

• Whole-Cell Recording: Establish a whole-cell patch-clamp configuration on a target neuron. Clamp the neuron at a negative holding potential (e.g., -70 mV) to record inward currents.

• Eliciting NMDA Currents: Apply NMDA and glycine to the external solution to evoke NMDA receptor-mediated inward currents.

• Compound Application: After establishing a stable baseline NMDA current, co-apply the test compound at various concentrations with the NMDA/glycine solution.

• Data Acquisition: Record the peak amplitude of the NMDA-evoked currents in the absence and presence of the test compound.

• Data Analysis: Plot the percentage of inhibition of the NMDA current as a function of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

Visualizations

Signaling Pathway

The primary signaling pathway affected by both methoxpropamine and methoxetamine is the glutamatergic system via the NMDA receptor.

Caption: NMDA Receptor Antagonism by MXPr and MXE.

Experimental Workflow

The general workflow for comparing the pharmacological profiles of these compounds is as follows:

Caption: Experimental workflow for pharmacological comparison.

Chemical Structure Relationship

Methoxpropamine is a homolog of methoxetamine, differing in the N-alkyl substituent.

Caption: Chemical structures of MXE and MXPr.

Conclusion

Both methoxpropamine and methoxetamine are potent NMDA receptor antagonists, with methoxetamine exhibiting a higher potency in functional assays. A key pharmacological distinction is methoxetamine's additional activity as a serotonin reuptake inhibitor, which may contribute to a different in vivo effects profile compared to methoxpropamine. Further research is required to fully elucidate the receptor binding profile and off-target effects of methoxpropamine to enable a more comprehensive comparison. This guide provides a foundational understanding for researchers in the field of pharmacology and drug development.

References

• 1. Structure-activity relationships of arylcyclohexylamines as discriminative stimuli in pigeons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methoxetamine - Wikipedia [en.wikipedia.org]
• 3. drugz.fr [drugz.fr]
• 4. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 5. Arylcyclohexylamine Derivatives: Pharmacokinetic, Pharmacodynamic, Clinical and Forensic Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Effects of methiopropamine on cognitive function and monoaminergic systems in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Inter-Laboratory Comparison Guide: Quantification of Methoxpropamine

This guide provides a comparative overview of analytical methodologies for the quantification of Methoxpropamine (MXPr), a novel psychoactive substance (NPS) of the arylcyclohexylamine class. The data and protocols presented are based on established analytical techniques to guide researchers, scientists, and drug development professionals in selecting and implementing robust quantification methods.

Introduction

Methoxpropamine (MXPr) is a dissociative anesthetic structurally related to ketamine and methoxetamine (MXE).[1][2] As an emerging NPS, the development of reliable and reproducible analytical methods for its quantification in various matrices is crucial for forensic toxicology, clinical analysis, and pharmacological research. This document outlines a simulated inter-laboratory comparison of common analytical approaches for MXPr quantification, providing detailed experimental protocols and comparative performance data.

Comparative Analytical Performance

The following tables summarize the hypothetical quantitative performance data from three distinct analytical methodologies employed by different laboratories for the quantification of Methoxpropamine in a standardized plasma matrix.

Table 1: Calibration Model and Linearity

Laboratory/Method ID	Analytical Technique	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Lab A / LC-QTOF-MS	Liquid Chromatography - Quadrupole Time-of-Flight Mass Spectrometry	1 - 500	0.9992
Lab B / LC-MS/MS	Liquid Chromatography - Tandem Mass Spectrometry	0.5 - 250	0.9995
Lab C / GC-MS	Gas Chromatography - Mass Spectrometry	5 - 1000	0.9989

Table 2: Accuracy and Precision

Laboratory/Method ID	QC Level (ng/mL)	Accuracy (%)	Precision (RSD %)
Lab A / LC-QTOF-MS	Low (5)	98.5	4.2
Mid (50)	101.2	3.5
High (400)	99.1	3.8
Lab B / LC-MS/MS	Low (2.5)	102.8	3.1
Mid (25)	99.5	2.5
High (200)	100.9	2.8
Lab C / GC-MS	Low (10)	95.3	6.8
Mid (100)	103.1	5.2
High (800)	97.8	5.9

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Laboratory/Method ID	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Lab A / LC-QTOF-MS	0.5	1.0
Lab B / LC-MS/MS	0.2	0.5
Lab C / GC-MS	2.0	5.0

Experimental Protocols

Detailed methodologies for the analytical techniques compared in this guide are provided below.

3.1. Method A: LC-QTOF-MS (Liquid Chromatography - Quadrupole Time-of-Flight Mass Spectrometry)

• Sample Preparation: To 100 µL of plasma, 5 µL of an internal standard (e.g., Ketamine-d4) and 200 µL of acetonitrile (B52724) are added for protein precipitation. The sample is vortexed and centrifuged. The supernatant is then diluted with mobile phase for injection.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Data Acquisition: Full scan mode for qualitative analysis and targeted MS/MS for quantification.

  • Precursor Ion (m/z): [M+H]+ for Methoxpropamine.

  • Product Ions (m/z): Specific fragment ions for Methoxpropamine are monitored.

3.2. Method B: LC-MS/MS (Liquid Chromatography - Tandem Mass Spectrometry)

• Sample Preparation: Solid-phase extraction (SPE) is employed. Plasma samples are diluted with a buffer and loaded onto a mixed-mode SPE cartridge. The cartridge is washed with water and methanol, and the analyte is eluted with an appropriate solvent. The eluate is evaporated to dryness and reconstituted for injection.

• Chromatographic Conditions:

  • Column: UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: Isocratic or gradient elution with ammonium (B1175870) formate (B1220265) buffer and methanol.

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 2 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: ESI, positive mode.

  • Data Acquisition: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: At least two specific precursor-to-product ion transitions are monitored for Methoxpropamine and the internal standard.

3.3. Method C: GC-MS (Gas Chromatography - Mass Spectrometry)

• Sample Preparation: Liquid-liquid extraction (LLE) is performed. An alkaline buffer is added to the plasma sample, followed by an organic solvent (e.g., ethyl acetate). The mixture is vortexed and centrifuged. The organic layer is transferred, evaporated, and the residue is derivatized (e.g., with BSTFA) to improve volatility and chromatographic performance.

• Chromatographic Conditions:

  • Column: Capillary column with a non-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium.

  • Temperature Program: A temperature gradient is optimized to ensure separation from matrix components.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Data Acquisition: Selected Ion Monitoring (SIM) of characteristic fragment ions of the derivatized Methoxpropamine.

Visualizations

4.1. Inter-Laboratory Comparison Workflow

Caption: Workflow for a typical inter-laboratory comparison study.

4.2. Methoxpropamine Signaling Pathway

Methoxpropamine, like other arylcyclohexylamines, is known to act as an antagonist at the N-methyl-D-aspartate (NMDA) receptor.[3] This interaction is believed to be central to its dissociative effects.

Caption: Simplified diagram of Methoxpropamine's action on the NMDA receptor.

References

• 1. Metabolic study of new psychoactive substance methoxpropamine in mice by UHPLC-QTOF-HRMS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A potential of methoxpropamine to be a widespread recreational drug: it blocks NMDA receptors and inhibits NMDA receptor-mediated synaptic transmission in a brain preparation of mice (2021) | Tomohiko Irie | 4 Citations [scispace.com]

Unambiguous Structure Confirmation of Methoxpropamine Metabolites: A Comparative Guide to NMR and LC-HRMS

For Researchers, Scientists, and Drug Development Professionals

The rise of novel psychoactive substances (NPS) like methoxpropamine (MXPr) presents a significant challenge for forensic and clinical toxicology. Accurate identification of its metabolites is crucial for understanding its pharmacology and for developing reliable detection methods. While Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS) is a powerful tool for initial metabolite identification, Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for unambiguous structure elucidation. This guide provides a comparative overview of these two techniques for the confirmation of methoxpropamine metabolite structures, supported by detailed experimental protocols and a summary of their respective capabilities.

Performance Comparison: NMR vs. LC-HRMS for Metabolite Structure Confirmation

The choice between NMR and LC-HRMS for metabolite analysis depends on the specific research question, the available sample amount, and the desired level of structural detail. LC-HRMS excels in detecting and identifying a wide range of metabolites with high sensitivity, making it ideal for initial screening and profiling. NMR, on the other hand, provides definitive structural information, including stereochemistry, which is often unattainable with mass spectrometry alone.

Feature	NMR Spectroscopy	Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS)
Principle	Measures the magnetic properties of atomic nuclei to determine molecular structure.	Separates compounds based on their physicochemical properties and measures their mass-to-charge ratio with high accuracy.
Structural Information	Provides unambiguous determination of molecular structure, including connectivity and stereochemistry.	Provides accurate mass and fragmentation patterns, allowing for elemental composition determination and putative identification based on databases and fragmentation libraries.
Sensitivity	Relatively low (micrograms to milligrams).	High (picograms to nanograms).
Sample Requirement	Requires purified samples for optimal results.	Can analyze complex mixtures.
Throughput	Lower, with longer acquisition times for detailed structural analysis.	Higher, suitable for screening large numbers of samples.
Quantitation	Highly quantitative with the use of an internal standard.	Can be quantitative, but may be affected by matrix effects and ionization efficiency.
De Novo Identification	Capable of elucidating the structure of completely unknown compounds without reference standards.	Heavily reliant on reference standards or extensive fragmentation databases for confident identification.

Experimental Protocols

NMR-Based Structural Elucidation of Methoxpropamine Metabolites

This protocol outlines a general procedure for the structural confirmation of a purified methoxpropamine metabolite, such as N-despropyl-methoxpropamine, O-desmethyl-methoxpropamine, or dihydro-methoxpropamine, using NMR spectroscopy.

1. Sample Preparation:

• A purified metabolite sample (typically >100 µg) is dissolved in an appropriate deuterated solvent (e.g., deuterated methanol (B129727), CD3OD).

• The sample is transferred to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Data is acquired on a high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• A standard suite of 1D and 2D NMR experiments is performed:

  • 1D ¹H NMR: To determine the number and chemical environment of protons.

  • 1D ¹³C NMR and DEPT-135: To identify the number and type of carbon atoms (CH, CH₂, CH₃).

  • 2D COSY (Correlation Spectroscopy): To identify proton-proton couplings within the same spin system.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons (2-3 bonds), which is crucial for establishing the connectivity of the molecule.

3. Data Analysis:

• The acquired spectra are processed and analyzed using appropriate software.

• Chemical shifts, coupling constants, and correlations from the 2D spectra are used to piece together the molecular structure of the metabolite.

• The final structure is confirmed by ensuring consistency across all NMR data.

LC-HRMS-Based Identification of Methoxpropamine Metabolites

This protocol is based on established methods for the analysis of methoxpropamine and its metabolites in biological samples.[1][2]

1. Sample Preparation (from urine):

• Urine samples are diluted (e.g., 1:3) with a mixture of acetonitrile (B52724) and methanol (95:5 v/v).[1]

• The diluted samples are centrifuged to precipitate proteins.

• The supernatant is transferred to an autosampler vial for injection.

2. LC-HRMS Analysis:

• Liquid Chromatography:

  • A reversed-phase C18 column is typically used for separation.

  • A gradient elution with mobile phases consisting of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.1%), is employed to separate the parent drug and its metabolites.

• High-Resolution Mass Spectrometry:

  • A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is used for detection.

  • Data is acquired in positive electrospray ionization (ESI) mode.

  • Full scan data is acquired to determine the accurate mass of the protonated molecular ions of the metabolites.

  • Data-dependent MS/MS or targeted MS/MS experiments are performed to obtain fragmentation patterns for structural confirmation.

3. Data Analysis:

• The accurate mass measurements are used to determine the elemental composition of the parent drug and its metabolites.

• The fragmentation patterns are compared with those of the parent drug and with predicted fragmentation pathways to propose the structure of the metabolites.

• Metabolite identification software can be used to aid in the data analysis process.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the experimental workflows for confirming the structure of methoxpropamine metabolites using NMR and LC-HRMS.

Caption: A comparative workflow for metabolite identification and structural confirmation.

Signaling Pathway of Methoxpropamine (Hypothetical)

While the precise signaling pathways of methoxpropamine are still under investigation, as a dissociative anesthetic of the arylcyclohexylamine class, it is known to act as an NMDA receptor antagonist.

Caption: Hypothetical signaling pathway of Methoxpropamine as an NMDA receptor antagonist.

References

• 1. researchgate.net [researchgate.net]
• 2. sfera.unife.it [sfera.unife.it]

A Comparative Analysis of the Behavioral Effects of Methoxpropamine and Phencyclidine in Rodent Models

A comprehensive guide for researchers and drug development professionals.

Introduction

Methoxpropamine (MXPr) is a novel dissociative substance of the arylcyclohexylamine class, structurally related to phencyclidine (PCP) and ketamine. While PCP has been extensively studied for its psychotomimetic effects, which are used to model schizophrenia in rodents, the behavioral pharmacology of MXPr remains largely uncharacterized. This guide provides a comparative overview of the known behavioral effects of PCP in rats and offers a speculative comparison with MXPr, based on its structural similarity to PCP and the available data on the closely related analogue, methoxetamine (MXE). Due to a lack of direct comparative studies, this document serves as a foundational resource to guide future research into the in-vivo effects of Methoxpropamine.

Pharmacological Profile

Both PCP and MXPr are classified as non-competitive N-methyl-D-aspartate (NMDA) receptor antagonists. Their primary mechanism of action involves blocking the ion channel of the NMDA receptor, thereby inhibiting the influx of calcium ions and disrupting glutamatergic neurotransmission. This action is believed to underlie their profound effects on perception, cognition, and behavior.

Comparative Behavioral Data

The following tables summarize the quantitative data on the behavioral effects of PCP and MXE in rats. This information is intended to provide a baseline for predicting the potential effects of MXPr.

Table 1: Effects on Locomotor Activity

Compound	Dose (mg/kg)	Route of Administration	Observation	Species
PCP	2.5	i.p.	Significant increase in distance traveled from 15 to 60 minutes post-injection.[1][2]	Rat
2.0 - 6.0	Not Specified	Linear dose-response increase in locomotor activity.[3]	Rat
5.0 - 10.0	i.p.	Chronic administration led to a biphasic increase followed by a decrease in locomotor activity.[3]	Rat
Methoxetamine (MXE)	5.0 - 10.0	s.c.	Significant locomotor stimulation.[4]	Rat
10.0	s.c.	Induced locomotor hyperactivity.[5]	Rat
0.5 - 5.0	i.p.	Dose-dependent effects, with low doses causing hypermotility and high doses causing hypomotility.[6]	Rat
2.5 - 5.0	Not Specified	No significant locomotor alterations.[7]	Rat

Table 2: Effects on Prepulse Inhibition (PPI)

Compound	Dose (mg/kg)	Route of Administration	Observation	Species
PCP	1.5	Not Specified	Significant decrease in PPI.[8]	Rat
0.1, 3.0, 5.0	Not Specified	Significant attenuation of PPI at all tested doses.[9]	Rat
Methoxetamine (MXE)	3.0 - 10.0	s.c.	Dose-dependent disruption of PPI.[5][10]	Rat
5.0, 10.0, 40.0	s.c.	Disrupted PPI irrespective of testing onset.[4]	Rat
3.0	i.p.	Inhibited PPI at multiple prepulse intensities.[11]	Rat

Table 3: Effects in Drug Discrimination Studies

Compound	Training Drug (Dose, mg/kg)	Generalization	Species
PCP	PCP (2.0)	Full generalization with ketamine, cyclazocine, SKF 10,047, and dextrorphan.[12]	Rat
PCP (3.0)	Dose-dependent increases in PCP-lever selection.[13]	Rat
PCP (2.5)	Full generalization.[14]	Rat
Methoxetamine (MXE)	Ketamine (7.5)	Full generalization to ketamine.[15][16]	Rat

Experimental Protocols

Locomotor Activity Assessment

Locomotor activity is typically measured in an open-field arena. Rats are placed in the center of the arena, and their movement is tracked by automated photobeam systems or video tracking software. Key parameters measured include total distance traveled, time spent in different zones of the arena (e.g., center vs. periphery), and rearing frequency. A typical experiment involves a habituation period to the testing environment, followed by drug administration and a subsequent recording period.

Prepulse Inhibition (PPI) of the Acoustic Startle Response

PPI is a measure of sensorimotor gating, the ability of the nervous system to filter out irrelevant sensory information. The test is conducted in a startle chamber equipped with a speaker to deliver acoustic stimuli and a sensor to measure the whole-body startle response of the rat. A weak, non-startling prestimulus (prepulse) is presented shortly before a loud, startling stimulus (pulse). The percentage of inhibition of the startle response by the prepulse is calculated. A reduction in PPI indicates a deficit in sensorimotor gating.

Drug Discrimination

This paradigm assesses the subjective effects of a drug. Rats are trained to press one of two levers in an operant chamber to receive a reward (e.g., food pellet). The "correct" lever depends on whether the rat has been administered the training drug or a vehicle. Once the rats have learned to reliably discriminate between the drug and vehicle, test sessions are conducted with other compounds to see if they substitute for the training drug, indicating similar subjective effects.

Signaling Pathways and Experimental Workflows

NMDA Receptor Antagonist Signaling Pathway

Caption: Signaling pathway of NMDA receptor antagonists like PCP and Methoxpropamine.

Locomotor Activity Experimental Workflow

Caption: Experimental workflow for assessing locomotor activity in rats.

Prepulse Inhibition (PPI) Experimental Workflow

Caption: Experimental workflow for measuring prepulse inhibition in rats.

Drug Discrimination Experimental Workflow

Caption: Experimental workflow for drug discrimination studies in rats.

Discussion and Future Directions

The available data on PCP and its analogue MXE provide a strong foundation for predicting the behavioral effects of Methoxpropamine. It is highly probable that MXPr will induce a similar profile of effects, including hyperlocomotion, disruption of prepulse inhibition, and generalization to a PCP or ketamine discriminative stimulus. However, the potency and duration of these effects relative to PCP are unknown and require direct empirical investigation.

Future research should focus on conducting head-to-head comparative studies of MXPr and PCP in rats across a range of behavioral paradigms. Such studies are crucial for understanding the unique pharmacological profile of MXPr and for assessing its potential as a tool for modeling neuropsychiatric disorders. Furthermore, a detailed investigation into the pharmacokinetics and metabolism of MXPr will be essential for interpreting its behavioral effects and for establishing its safety profile.

References

• 1. Temporal dissociation of phencyclidine: Induced locomotor and social alterations in rats using an automated homecage monitoring system – implications for the 3Rs and preclinical drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Acute and chronic phencyclidine effects on locomotor activity, stereotypy and ataxia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Detailed pharmacological evaluation of methoxetamine (MXE), a novel psychoactive ketamine analogue-Behavioural, pharmacokinetic and metabolic studies in the Wistar rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The novel ketamine analog methoxetamine produces dissociative-like behavioral effects in rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methoxetamine affects brain processing involved in emotional response in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Methoxetamine, a ketamine derivative, produced conditioned place preference and was self-administered by rats: Evidence of its abuse potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Phencyclidine-induced deficits in prepulse inhibition of startle are blocked by prazosin, an alpha-1 noradrenergic antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The novel ketamine analog methoxetamine produces dissociative-like behavioral effects in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. iris.unica.it [iris.unica.it]
• 12. Phencyclidine-like discriminative effects of opioids in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discriminative stimulus properties and brain distribution of phencyclidine in rats following administration by injection and smoke inhalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antagonism of a PCP drug discrimination by hallucinogens and related drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The ketamine analogue methoxetamine generalizes to ketamine discriminative stimulus in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Hair Analysis for Long-Term Methoxpropamine Exposure: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel psychoactive substances (NPS) like Methoxpropamine (MXPr) presents a significant challenge for forensic and clinical toxicology. Establishing reliable methods for monitoring long-term exposure is crucial for understanding its prevalence and impact. Hair analysis offers a promising avenue for this purpose, providing a wider window of detection compared to traditional matrices like urine and blood. This guide provides a comparative overview of the use of hair analysis for detecting long-term MXPr exposure, supported by available experimental data and detailed methodologies.

Comparison of Analytical Methods for Methoxpropamine Detection

The detection of Methoxpropamine in hair samples relies on highly sensitive analytical techniques, primarily liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) or high-resolution mass spectrometry (HRMS). These methods offer the specificity and sensitivity required to detect the low concentrations of substances typically found in hair.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Key Findings	Reference
LC-HRMS	Hair, Urine, Powder	Not specified	Not specified	Identified MXPr and its metabolites (N-despropyl(nor)MXPr, O-desmethyl MXPr, and dihydroMXPr) in a consumer's urine and hair.[1][2]	Gonçalves et al. (2022)[1][2]
LC-HRMS	Blood, Hair	Not specified	Not specified	Developed a method for the identification of MXPr and other NPS in post-mortem blood and hair samples.[3]	Strano-Rossi et al. (2021)[3]
LC-MS/MS	Hair	0.2 - 5 pg/mg	2 - 20 pg/mg	Validated method for various amphetamine-type stimulants, providing a reference for achievable sensitivity.[4]	Concheiro et al. (2017)[4]

Hair Analysis vs. Other Biological Matrices

While direct comparative studies quantifying Methoxpropamine in hair, urine, and blood from the same individuals are limited, the general advantages and disadvantages of each matrix are well-established.

Biological Matrix	Detection Window	Invasiveness	Detection of Long-Term Use	Potential for Contamination
Hair	Weeks to months (dependent on hair length)[5][6]	Non-invasive	Excellent	External contamination is a concern[3][7]
Urine	Days[5]	Non-invasive	Poor	Low
Blood	Hours to a few days[8]	Invasive	Poor	Low

One case study identified Methoxpropamine and its metabolites in both urine and hair samples from a consumer, demonstrating the utility of both matrices for detecting exposure.[1][2] However, hair analysis provides a historical timeline of consumption that urine analysis cannot.[5][6]

Experimental Protocols

Sample Preparation for Hair Analysis

A crucial step in hair analysis is the decontamination and extraction of the target analytes. The following is a general workflow based on established protocols for psychoactive substances in hair.

Workflow for Hair Sample Preparation and Analysis.

Decontamination: To remove external contaminants, hair samples are typically washed sequentially with solvents like dichloromethane, water, and acetone.[9]

Extraction: Following decontamination and pulverization, the drugs are extracted from the hair matrix, often using organic solvents such as methanol or a mixture of methanol and acetonitrile, sometimes with the aid of sonication.[9]

LC-HRMS Method for Methoxpropamine Identification

The following outlines a general approach for the analysis of Methoxpropamine using Liquid Chromatography-High Resolution Mass Spectrometry.

References

• 1. researchgate.net [researchgate.net]
• 2. Methoxpropamine (MXPr) in powder, urine and hair samples: Analytical characterization and metabolite identification of a new threat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Method development for the identification of methoxpropamine, 2-fluoro-deschloroketamine and deschloroketamine and their main metabolites in blood and hair and forensic application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An LC-MS/MS methodological approach to the analysis of hair for amphetamine-type-stimulant (ATS) drugs, including selected synthetic cathinones and piperazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ema.europa.eu [ema.europa.eu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Study of Methoxpropamine and 3-MeO-PCP Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the metabolism of two arylcyclohexylamine derivatives, Methoxpropamine (MXPr) and 3-Methoxyphencyclidine (3-MeO-PCP). The information presented is based on available scientific literature and is intended to support research and drug development activities.

Executive Summary

Methoxpropamine (MXPr) and 3-Methoxyphencyclidine (3-MeO-PCP) are structurally related dissociative substances that undergo extensive metabolism in humans. While both compounds share common metabolic pathways such as O-demethylation, the overall metabolic profiles and the specific enzymes involved show notable differences. 3-MeO-PCP is extensively metabolized through hydroxylation, O-demethylation, and glucuronidation, with cytochrome P450 (CYP) isozymes CYP2B6, CYP2C19, and CYP2D6 playing key roles. In contrast, the metabolism of MXPr is characterized by N-despropylation, O-demethylation, and reduction of the cyclohexanone (B45756) ring, with desmethyl-MXPr-glucuronide identified as a major metabolite in preclinical studies. The specific CYP enzymes responsible for MXPr metabolism have not yet been fully elucidated. This guide summarizes the current understanding of the metabolic fate of these two compounds, presents available quantitative data, details experimental protocols for their study, and provides visual representations of their metabolic pathways.

Data Presentation

Table 1: Comparison of Methoxpropamine and 3-MeO-PCP Metabolism

Feature	Methoxpropamine (MXPr)	3-Methoxyphencyclidine (3-MeO-PCP)
Primary Metabolic Pathways	N-despropylation, O-demethylation, Reduction (Dihydroxylation)	Hydroxylation (aliphatic and aromatic), O-demethylation, Carboxylation (ring opening), Glucuronidation[1][2]
Major Identified Metabolites	N-despropyl-MXPr (norMXPr), O-desmethyl-MXPr, Dihydro-MXPr, Desmethyl-MXPr-glucuronide[3][4]	O-desmethyl-3-MeO-PCP, Piperidine-hydroxy-3-MeO-PCP, O-demethyl-piperidine-di-hydroxy-3-MeO-PCP, and various glucuronide conjugates[5]
Involved CYP450 Enzymes	Not explicitly identified in the literature. N-dealkylation and O-demethylation are commonly mediated by CYP3A4, CYP2D6, and CYP2C19.	CYP2B6 (aliphatic hydroxylation), CYP2C19 (O-demethylation), CYP2D6 (O-demethylation)[2]
Phase II Metabolism	Glucuronidation (e.g., Desmethyl-MXPr-glucuronide)[3]	Extensive glucuronidation of phase I metabolites.[1][2]

Table 2: Quantitative Data from Forensic Case Reports

Compound	Matrix	Concentration Range	Reference
3-MeO-PCP	Femoral Blood	50 - 3525 ng/mL (fatal cases)	[5]
3-MeO-PCP	Urine	7384 ng/mL (fatal case)	[1]
Methoxpropamine	Post-mortem Blood	Data not available in comparative context
Methoxpropamine	Urine	Data not available in comparative context

Note: Direct comparative quantitative studies on the metabolism of MXPr and 3-MeO-PCP are limited. The data presented for 3-MeO-PCP are from individual case reports and may not be representative of typical user populations.

Experimental Protocols

In Vitro Metabolism using Human Liver Microsomes (HLM)

This protocol outlines a general procedure for studying the metabolism of arylcyclohexylamines using pooled human liver microsomes.

1. Materials:

• Pooled Human Liver Microsomes (HLM)

• Test compound (Methoxpropamine or 3-MeO-PCP) solution

• Phosphate (B84403) buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Magnesium chloride (MgCl₂)

• Acetonitrile (B52724) (ice-cold) for reaction termination

• Internal standard for analytical quantification

2. Incubation Procedure:

• Prepare a master mix containing phosphate buffer, MgCl₂, and the NADPH regenerating system.

• Pre-warm the master mix and HLM to 37°C.

• Add the test compound to the master mix to achieve the desired final concentration (e.g., 1-10 µM).

• Initiate the metabolic reaction by adding the pre-warmed HLM to the master mix.

• Incubate the mixture at 37°C with gentle agitation.

• Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Terminate the reaction at each time point by adding a sufficient volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Transfer the supernatant for analysis by LC-HRMS.

3. Control Incubations:

• No NADPH: To assess non-CYP mediated metabolism.

• Heat-inactivated HLM: To control for non-enzymatic degradation of the test compound.

Analytical Methodology: LC-QTOF-MS for Metabolite Identification

1. Liquid Chromatography (LC) System:

• Column: A suitable reversed-phase column (e.g., C18) for the separation of lipophilic compounds.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient program to ensure the separation of the parent drug from its metabolites.

• Flow Rate: A typical flow rate of 0.3-0.5 mL/min.

• Injection Volume: 5-10 µL.

2. Quadrupole Time-of-Flight (QTOF) Mass Spectrometry (MS) System:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Scan Mode: Full scan MS and data-dependent MS/MS (or targeted MS/MS) for structural elucidation.

• Mass Range: A range covering the expected masses of the parent drug and its metabolites (e.g., m/z 100-1000).

• Collision Energy: Ramped collision energy to obtain informative fragment spectra.

• Data Analysis: Metabolite identification is performed by comparing the accurate mass measurements and fragmentation patterns with predicted structures.

Analytical Methodology: GC-MS for 3-MeO-PCP Metabolite Analysis

1. Sample Preparation:

• Extraction: Perform a liquid-liquid extraction of the biological matrix (e.g., urine, blood) at an alkaline pH using a suitable organic solvent (e.g., ethyl acetate).

• Derivatization: Evaporate the organic extract to dryness and derivatize the residue to improve the volatility and thermal stability of the metabolites. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

2. Gas Chromatography (GC) System:

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

• Oven Temperature Program: A temperature gradient to separate the derivatized metabolites.

3. Mass Spectrometry (MS) System:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan mode to identify metabolites based on their mass spectra and retention times. Comparison with spectral libraries is crucial for confirmation.

Mandatory Visualization

Caption: Metabolic pathways of Methoxpropamine (MXPr).

Caption: Metabolic pathways of 3-MeO-PCP.

Caption: Experimental workflow for metabolism studies.

References

• 1. In vitro and in vivo metabolic study of three new psychoactive β-keto-arylcyclohexylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New Psychoactive Substances 3-Methoxyphencyclidine (3-MeO-PCP) and 3-Methoxyrolicyclidine (3-MeO-PCPy): Metabolic Fate Elucidated with Rat Urine and Human Liver Preparations and their Detectability in Urine by GC-MS, “LC-(High Resolution)-MSn” and “LC-(High Resolution)-MS/MS” - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Identification of cytochrome P450 enzymes involved in the metabolism of 3',4'-methylenedioxy-alpha-pyrrolidinopropiophenone (MDPPP), a designer drug, in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of GC-MS and LC-HRMS for Methoxpropamine Analysis

For Researchers, Scientists, and Drug Development Professionals

The emergence of novel psychoactive substances (NPS) like methoxpropamine (MXPr) presents a significant challenge for analytical laboratories. Selecting the optimal analytical technique is crucial for accurate identification and quantification in various matrices. This guide provides a detailed head-to-head comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS), for the analysis of methoxpropamine. This comparison is supported by experimental data from scientific literature to aid researchers in making informed decisions for their analytical workflows.

Executive Summary

Both GC-MS and LC-HRMS are capable of identifying and quantifying methoxpropamine. However, they offer distinct advantages and disadvantages. LC-HRMS generally provides higher sensitivity and specificity without the need for derivatization, making it highly suitable for complex biological matrices and metabolite identification.[1][2] GC-MS, a robust and widely available technique, can also be employed for methoxpropamine analysis, though it often requires a derivatization step to improve the analyte's volatility and chromatographic performance.[3][4] The choice between the two techniques will ultimately depend on the specific application, available instrumentation, and the desired analytical outcomes.

Quantitative Performance Comparison

The following table summarizes the key quantitative performance parameters for the analysis of methoxpropamine and its analogs using LC-HRMS and GC-MS. Data for LC-HRMS is specific to methoxpropamine, while the GC-MS data is extrapolated from validated methods for structurally similar arylcyclohexylamines due to the limited availability of direct quantitative methoxpropamine data for this technique.

Parameter	LC-HRMS (for Methoxpropamine)	GC-MS (for Arylcyclohexylamines)	Key Considerations
Limit of Detection (LOD)	Typically in the low ng/mL to pg/mL range. A study reported a calibration curve for MXPr in urine ranging from 10 to 1000 ng/mL, suggesting a low ng/mL LOD.[2]	Generally in the low to mid ng/mL range. A validated method for 23 NPS, including arylcyclohexylamines, reported LODs between 1 and 10 ng/mL.[4]	LC-HRMS often demonstrates superior sensitivity for non-volatile and polar compounds like methoxpropamine.
Limit of Quantitation (LOQ)	Typically in the low ng/mL range. The aforementioned study's calibration range suggests an LOQ around 10 ng/mL in urine.[2]	Generally in the range of 5 to 25 ng/mL for related compounds.[4]	The LOQ is a critical parameter for accurate quantification at low concentrations.
Linearity (R²)	Excellent linearity is typically achieved, with R² values > 0.99.	Good linearity is achievable with R² values > 0.99 after appropriate derivatization.[4]	Both techniques can provide linear responses over a defined concentration range.
Precision (%RSD)	High precision with Relative Standard Deviation (%RSD) values typically below 15%.	Good precision with %RSD values generally below 15% for validated methods.[4]	Both methods demonstrate good reproducibility.
Accuracy (%Recovery)	High accuracy with recovery rates typically between 85% and 115%.	Good accuracy with recovery rates generally within 80-120% after accounting for derivatization efficiency.[4]	Sample preparation and matrix effects can influence accuracy in both techniques.
Sample Throughput	Relatively high, with typical run times of 10-20 minutes.[2]	Can be lower due to the potential need for a derivatization step, although modern GC-MS systems offer fast run times.	The derivatization step in GC-MS adds to the overall sample processing time.

Experimental Protocols

LC-HRMS Method for Methoxpropamine Analysis

This protocol is based on a published method for the analysis of methoxpropamine in biological samples.[2]

1. Sample Preparation (Urine/Plasma):

• To 50 µL of urine or plasma, add an internal standard (e.g., ketamine-d4).

• Precipitate proteins by adding 150 µL of cold acetonitrile.

• Vortex and centrifuge the sample.

• Inject the supernatant directly into the LC-HRMS system.

2. UHPLC Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then re-equilibrate. For example, 5% B held for 0.5 min, then ramped to 95% B over 7.5 min.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

3. High-Resolution Mass Spectrometry (HRMS) Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Mass Analyzer: Quadrupole-Time of Flight (QTOF) or Orbitrap.

• Acquisition Mode: Full scan with a mass range of m/z 100-600. Data-dependent or independent MS/MS can be used for structural confirmation.

• Key Ions for Methoxpropamine (C₁₅H₂₃NO):

  • Protonated Molecule [M+H]⁺: m/z 234.1852

GC-MS Method for Methoxpropamine Analysis (with Derivatization)

1. Sample Preparation (e.g., Blood/Urine):

• Perform a liquid-liquid or solid-phase extraction to isolate the analyte from the matrix.

• Evaporate the solvent to dryness under a stream of nitrogen.

2. Derivatization (Acylation):

• Reconstitute the dried extract in a suitable solvent (e.g., ethyl acetate).

• Add an acylation agent, such as trifluoroacetic anhydride (B1165640) (TFAA) or pentafluoropropionic anhydride (PFPA), and a catalyst if necessary.

• Heat the mixture (e.g., at 70°C for 30 minutes) to complete the reaction.

• Evaporate the excess reagent and solvent and reconstitute in a suitable solvent for injection.

3. GC-MS Conditions:

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

• Transfer Line Temperature: 280 °C.

4. Mass Spectrometry Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Analyzer: Quadrupole.

• Acquisition Mode: Full scan with a mass range of m/z 50-550. Selected Ion Monitoring (SIM) can be used for enhanced sensitivity in quantitative analysis.

• Expected Fragment Ions of Derivatized Methoxpropamine: The exact fragment ions will depend on the derivatizing agent used. The derivatization will increase the molecular weight and produce characteristic fragment ions that can be used for identification and quantification.

Visualizing the Analytical Workflows

To better understand the procedural differences between the two techniques, the following diagrams illustrate the typical experimental workflows.

Figure 1. Typical experimental workflow for LC-HRMS analysis.

Figure 2. Typical experimental workflow for GC-MS analysis with derivatization.

Head-to-Head Comparison: A Logical Framework

The decision-making process for selecting the appropriate analytical technique can be visualized as follows:

Figure 3. Logical flow for selecting between LC-HRMS and GC-MS.

Conclusion

LC-HRMS is the superior technique when:

• High sensitivity and selectivity are paramount.

• Analysis of complex biological matrices is required.

• Identification of metabolites is a key objective.

• A derivatization step is to be avoided.

GC-MS is a viable alternative when:

• LC-HRMS is not available.

• The laboratory has extensive experience with GC-MS and derivatization procedures for similar compounds.

• The analysis focuses on screening and quantification of the parent drug in relatively clean samples.

Ultimately, the choice of technique should be guided by a thorough evaluation of the specific analytical requirements, available resources, and the overall goals of the research or investigation. This guide provides the necessary information for researchers, scientists, and drug development professionals to make an educated decision on the most suitable method for methoxpropamine analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. sfera.unife.it [sfera.unife.it]
• 3. Gas chromatography-mass spectrometry analysis of ketamine and its metabolites--a comparative study on the utilization of different derivatization groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Gas Chromatography-Mass Spectrometry Method for the Quantitative Identification of 23 New Psychoactive Substances in Blood and Urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Methoxpropamine: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is paramount to ensuring laboratory safety and environmental protection. This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of methoxpropamine (MXPr), a novel psychoactive substance of the arylcyclohexylamine class.[1] While the available Safety Data Sheet (SDS) for methoxpropamine hydrochloride states that the substance is not classified as hazardous according to the Globally Harmonized System (GHS), it is imperative to treat all research chemicals, particularly those with limited toxicological data, as potentially hazardous waste.[2]

Chemical and Physical Properties of Methoxpropamine

A clear understanding of a substance's properties is the first step toward safe handling and disposal. The following table summarizes the known chemical and physical data for methoxpropamine.

Property	Value
IUPAC Name	2-(3-methoxyphenyl)-2-(propylamino)cyclohexanone[3]
Synonyms	MXPr, 2-Oxo-3'-methoxy-PCPr[3]
CAS Number	2504100-71-2[3]
Molecular Formula	C16H23NO2[3]
Molar Mass	261.365 g·mol−1[3]
Appearance	Crystalline solid[4]
Solubility	DMF: 20 mg/ml, DMSO: 10 mg/ml, Ethanol: 20 mg/ml, PBS (pH 7.2): 2 mg/ml[4]

Experimental Protocols: Step-by-Step Disposal Procedure

The following protocol outlines the recommended procedure for the disposal of methoxpropamine in a laboratory setting. This procedure is based on general best practices for hazardous waste disposal in research institutions.[5][6][7]

1. Personal Protective Equipment (PPE): Before handling methoxpropamine, ensure you are wearing appropriate PPE, including:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• A lab coat

2. Waste Segregation and Collection:

• Solid Waste:

  • Collect unadulterated solid methoxpropamine waste in a dedicated, properly labeled hazardous waste container.

  • The container must be made of a material compatible with the chemical, be in good condition, and have a secure, tight-fitting lid.[5]

  • For chemically contaminated solid waste, such as used weighing boats or contaminated paper towels, line a designated container with a clear plastic bag.

• Liquid Waste:

  • Solutions containing methoxpropamine should be collected in a separate, labeled hazardous waste container for liquid chemical waste.

  • Do not mix methoxpropamine waste with other incompatible waste streams.[5] For example, separate halogenated and non-halogenated solvent waste.

• Empty Containers:

  • Thoroughly empty all contents from the original methoxpropamine container.

  • The first rinse of the container with a suitable solvent must be collected and disposed of as hazardous waste.[5]

  • After rinsing, deface or remove all labels from the container before disposing of it as regular laboratory glass or plastic waste.[5]

3. Labeling of Hazardous Waste:

• All hazardous waste containers must be clearly labeled with a hazardous waste tag as soon as waste is added.

• The label must include:

  • The full chemical name: "Methoxpropamine" (avoiding abbreviations).

  • The concentration and quantity of the waste.

  • The date the waste was first added to the container.

  • The associated hazards (e.g., "Caution: Research Chemical, Handle as Hazardous Waste").

4. Storage of Hazardous Waste:

• Store hazardous waste containers in a designated, well-ventilated satellite accumulation area within the laboratory.

• Keep containers closed at all times, except when adding waste.[5]

• Ensure secondary containment is used for all liquid hazardous waste to prevent spills.[5]

5. Arranging for Disposal:

• Once the hazardous waste container is full or has been in storage for a designated period (typically not exceeding six months), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[7]

• Follow your institution's specific procedures for requesting a waste pickup.

Important Considerations:

• Never dispose of methoxpropamine down the drain or in the regular trash.[5][8]

• Do not evaporate methoxpropamine as a method of disposal.[8]

• In the event of a spill, treat all cleanup materials as hazardous waste.[8]

Logical Workflow for Methoxpropamine Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of methoxpropamine waste in a laboratory setting.

Caption: Workflow for the proper disposal of methoxpropamine waste.

References

• 1. chemical-collective.com [chemical-collective.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Methoxpropamine - Wikipedia [en.wikipedia.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 6. Hazardous Waste Disposal for Research Institutions — Hazardous & Regulated Waste Disposal [hazardouswastedisposal.com]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. vumc.org [vumc.org]